Ciapavir

Core Science & Biosynthesis

Technical Guide: The Role of IAP Inhibitors in the Reversal of HIV Latency

Introduction

While the query specified "Ciapavir," a thorough review of current scientific literature and clinical trial databases does not yield information on a compound by this name in the context of HIV research. It is possible this is an internal designation, a novel compound not yet in the public domain, or a misnomer. However, the underlying query points to a significant and promising area of HIV latency research: the use of Inhibitors of Apoptosis Protein (IAP) inhibitors. This guide will provide an in-depth technical overview of the mechanism of action of IAP inhibitors, a class of compounds that function as SMAC mimetics, in the context of reversing HIV-1 latency.

The primary challenge in eradicating HIV-1 is the persistence of a latent reservoir of infected cells. These cells harbor integrated but transcriptionally silent provirus, rendering them invisible to the immune system and antiretroviral therapy (ART). A key strategy for HIV cure, known as "shock and kill," aims to reactivate this latent virus, thereby exposing the infected cells to immune-mediated clearance. IAP inhibitors have emerged as a promising class of Latency Reversing Agents (LRAs) that can induce viral transcription.

Core Mechanism of Action: IAP Inhibition and NF-κB Activation

Inhibitors of Apoptosis Proteins (IAPs), such as cellular IAP1 (cIAP1), cIAP2, and X-linked IAP (XIAP), are key regulators of cellular signaling pathways, most notably the Nuclear Factor kappa B (NF-κB) pathway. The NF-κB pathway is a critical regulator of HIV-1 transcription. In latently infected cells, NF-κB is held in an inactive state in the cytoplasm. The activation and translocation of NF-κB to the nucleus, where it can bind to the HIV-1 Long Terminal Repeat (LTR) promoter region, is a potent trigger for viral gene expression.

IAP inhibitors are often designed as mimetics of the Second Mitochondria-derived Activator of Caspases (SMAC). Under normal conditions, IAPs can ubiquitinate and mark for degradation key signaling molecules, leading to the suppression of the NF-κB pathway. SMAC mimetics bind to IAPs, inducing their auto-ubiquitination and subsequent proteasomal degradation. The removal of IAPs unleashes signaling cascades that lead to the activation of the non-canonical NF-κB pathway, and in some contexts, can potentiate the canonical NF-κB pathway. This activation is central to their function as LRAs.

Signaling Pathway of IAP Inhibitor-Mediated HIV-1 Reactivation

The following diagram illustrates the signaling cascade initiated by an IAP inhibitor (SMAC mimetic) leading to HIV-1 transcription.

Caption: IAP inhibitor signaling pathway for HIV-1 reactivation.

Quantitative Data on IAP Inhibitors as LRAs

The efficacy of IAP inhibitors in reactivating latent HIV-1 has been demonstrated in various ex vivo and in vitro models. The following table summarizes key quantitative findings from studies on representative IAP inhibitors.

IAP Inhibitor	Cell Model	Concentration Range	HIV-1 Reactivation (Fold Change)	Synergy with other LRAs	Reference
Debio 1143	Primary CD4+ T cells from ART-suppressed donors	100 nM - 1 µM	2.5 - 5 fold	Yes (with PKC agonists)	(Fictional, representative data)
Birinapant	J-Lat 10.6 (Latent T cell line)	500 nM - 2 µM	4 - 8 fold	Yes (with HDAC inhibitors)	(Fictional, representative data)
GDC-0152	Primary resting CD4+ T cells	200 nM - 1 µM	3 - 6 fold	Yes (with TNF-α)	(Fictional, representative data)

Note: The data presented above is representative and synthesized for illustrative purposes. Actual values may vary based on specific experimental conditions.

Experimental Protocols

The assessment of IAP inhibitors as LRAs involves a series of well-defined experimental procedures. Below are the methodologies for key assays.

In Vitro HIV-1 Reactivation Assay using a Latent Cell Line (e.g., J-Lat)

Objective: To quantify the ability of an IAP inhibitor to induce HIV-1 transcription in a clonal, latently infected T cell line.

Methodology:

• Cell Culture: J-Lat cells (e.g., J-Lat 10.6), which contain a latent, full-length HIV-1 provirus with a GFP reporter in place of nef, are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and penicillin/streptomycin.

• Compound Treatment: Cells are seeded at a density of 2 x 10^5 cells/mL in a 96-well plate. The IAP inhibitor is added at various concentrations (e.g., 0.1 nM to 10 µM). A positive control (e.g., TNF-α at 10 ng/mL) and a vehicle control (e.g., DMSO) are included.

• Incubation: Cells are incubated for 24-48 hours at 37°C in a 5% CO2 incubator.

• Readout: HIV-1 reactivation is quantified by measuring GFP expression using flow cytometry. The percentage of GFP-positive cells is determined.

• Data Analysis: The fold induction of HIV-1 expression is calculated by normalizing the percentage of GFP-positive cells in the treated sample to that of the vehicle control.

Ex Vivo HIV-1 Reactivation Assay using Primary Cells from ART-Suppressed Individuals

Objective: To assess the efficacy of an IAP inhibitor in reactivating latent HIV-1 from resting CD4+ T cells isolated from aviremic, ART-treated individuals.

Methodology:

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood by density gradient centrifugation. Resting CD4+ T cells are then enriched by negative selection using magnetic beads.

• Compound Treatment: Isolated resting CD4+ T cells are cultured in the presence of ART to prevent new rounds of infection. The IAP inhibitor is added at the desired concentrations.

• Incubation: Cells are cultured for 48-72 hours.

• Quantification of Viral RNA: Cell-associated, unspliced HIV-1 RNA is quantified from cell lysates using a sensitive reverse transcription-quantitative PCR (RT-qPCR) assay.

• Data Analysis: The level of HIV-1 RNA in treated cells is compared to that in vehicle-treated cells to determine the fold increase in viral transcription.

Workflow Diagram for Ex Vivo Reactivation Assay

Caption: Experimental workflow for ex vivo HIV-1 reactivation assay.

Conclusion and Future Directions

IAP inhibitors represent a compelling class of latency-reversing agents with a distinct mechanism of action centered on the activation of the NF-κB pathway. Their ability to induce HIV-1 transcription in both cell line models and, more importantly, in primary cells from ART-suppressed individuals, underscores their therapeutic potential. A critical area of ongoing research is the evaluation of these compounds in combination with other LRAs to achieve synergistic reactivation of the latent reservoir. Furthermore, ensuring the safety and tolerability of IAP inhibitors in the context of long-term ART is paramount for their clinical translation. Future studies will likely focus on optimizing dosing strategies, exploring novel IAP inhibitor scaffolds, and assessing their efficacy in vivo as part of a comprehensive HIV cure strategy.

Ciapavir (SBI-0953294): A Technical Guide to a Novel HIV Latency-Reversing Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciapavir (SBI-0953294) is a next-generation, bivalent small molecule that functions as a Smac mimetic and a potent antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1). Developed by scientists at the Sanford Burnham Prebys Medical Discovery Institute, Ciapavir represents a significant advancement in the "shock and kill" strategy for a functional cure for HIV-1. This document provides a comprehensive technical overview of Ciapavir, including its discovery, mechanism of action, preclinical data, and detailed experimental protocols. The core of Ciapavir's function lies in its ability to reactivate latent HIV-1 reservoirs by selectively activating the non-canonical NF-κB signaling pathway, a gentler approach that avoids widespread T cell activation.

Discovery and Rationale

The persistence of latent HIV-1 reservoirs in resting CD4+ T cells is the primary obstacle to a cure. Antiretroviral therapy (ART) can suppress viral replication but cannot eliminate these dormant proviruses. The "shock and kill" approach aims to reactivate these latent viruses (the "shock") so they can be cleared by the immune system or viral cytopathic effects (the "kill").

Previous research identified that Smac mimetics could reverse HIV-1 latency.[1][2] These molecules antagonize inhibitor of apoptosis proteins (IAPs), leading to the activation of NF-κB signaling.[3] Building on the discovery that a first-generation monovalent Smac mimetic, SBI-0637142, could induce HIV-1 latency reversal, researchers sought to enhance its potency and drug-like properties.[1]

Through structural analysis and in silico modeling of the cIAP1 BIR3 domain, it was determined that a bivalent molecule, created by dimerization of the monomeric inhibitor, could offer enhanced potency.[1] This led to the design and synthesis of Ciapavir (SBI-0953294), a molecule specifically optimized for HIV-1 latency reversal.[1]

Mechanism of Action: Non-Canonical NF-κB Signaling

Ciapavir exerts its latency-reversing effect by activating the non-canonical NF-κB signaling pathway.[1] This pathway is a distinct and less broadly inflammatory signaling cascade compared to the canonical NF-κB pathway.

Under normal conditions, the NF-κB-inducing kinase (NIK) is continuously targeted for degradation by a complex containing cIAP1. By antagonizing cIAP1, Ciapavir prevents the degradation of NIK, leading to its accumulation in the cytoplasm. Stabilized NIK then phosphorylates and activates IKKα, which in turn phosphorylates p100. This leads to the proteolytic processing of p100 into p52, which then translocates to the nucleus with RelB to activate the transcription of target genes, including the HIV-1 long terminal repeat (LTR), driving the expression of latent proviruses.[1]

Quantitative Data Summary

Ciapavir demonstrates significantly improved potency and favorable pharmacokinetic properties compared to its first-generation predecessor, SBI-0637142.

Parameter	Ciapavir (SBI-0953294)	SBI-0637142 (First-Generation)	Reference
In Vitro Potency
Latency Reversal Activity	10- to 1,000-fold more potent than SBI-0637142	Baseline	[1]
In Vitro Efficacy
LRA Activity vs Control	>65% of PMA/ionomycin activity	Not reported	[1]
In Vivo Pharmacokinetics (Mice, 10 mg/kg i.p.)
Plasma Concentration	~20-fold higher than SBI-0637142 at 2 hours	Baseline	[1]
Half-life (t₁/₂)	2.9 hours	Not reported	[1]
Target Engagement	Sustained cIAP1 degradation for at least 24 hours	Not reported	[1]

Experimental Protocols

The following are summaries of key experimental protocols used in the preclinical evaluation of Ciapavir, based on the methodologies published in Cell Reports Medicine.[1]

In Vitro Latency Reversal Assay

This assay quantifies the ability of a compound to reactivate latent HIV-1 in a cell line model.

• Cell Line: 2D10 Jurkat T-cell line, which contains a latent, full-length HIV provirus with a GFP reporter.

• Protocol:

  • Maintain 2D10 cells in RPMI 1640 medium supplemented with 10% FBS, penicillin, and streptomycin.

  • Seed cells in a 96-well plate at a density of 5 x 10⁴ cells per well.

  • Treat cells with serial dilutions of Ciapavir or control compounds (e.g., PMA/ionomycin as a positive control, DMSO as a negative control).

  • Incubate for 48 hours at 37°C in a humidified 5% CO₂ incubator.

  • Harvest cells and analyze GFP expression using flow cytometry to determine the percentage of cells in which HIV-1 transcription has been reactivated.

  • For synergy experiments, co-administer Ciapavir with other LRAs such as JQ1 or I-BET151.

In Vivo Efficacy in Humanized BLT Mice

This protocol evaluates the in vivo latency reversal activity and safety profile of Ciapavir in a mouse model with a human immune system.

• Animal Model: Bone marrow/liver/thymus (BLT) humanized mice, which are immunodeficient mice engrafted with human fetal liver and thymus tissues and hematopoietic stem cells.

• Protocol:

  • Construct BLT mice as previously described.

  • Infect mice with an X4-tropic HIV-1 strain.

  • Initiate daily ART 4 weeks post-infection to suppress viral loads to undetectable levels.

  • After 7 weeks of suppressive ART, administer Ciapavir (10 mg/kg or 20 mg/kg) or vehicle control via intraperitoneal (i.p.) injection.

  • Maintain ART throughout the experiment to prevent viral spread.

  • Monitor plasma HIV-1 RNA levels at specified time points (e.g., 2 days post-treatment) to detect viral rebound, indicating latency reversal.

  • At necropsy, analyze tissues (e.g., bone marrow, spleen, thymus) for HIV RNA and markers of immune activation (e.g., CD69 expression on CD4+ T cells) by flow cytometry.

Safety and Tolerability

A key feature of Ciapavir is its favorable safety profile. By selectively targeting the non-canonical NF-κB pathway, it avoids the broad and potentially toxic immune activation associated with many other latency-reversing agents.[1][4] In vivo studies in BLT mice demonstrated that Ciapavir treatment resulted in minimal immune activation, with no significant induction of CD69 in T cells.[1] Ciapavir does not trigger cytokine release or widespread T cell activation, positioning it as a "Goldilocks" drug that is potent enough to reactivate the virus without overwhelming the immune system.[1]

Future Directions

Ciapavir has shown significant promise in preclinical models as a potent and safe latency-reversing agent. The next steps in its development involve further evaluation in nonhuman primates and additional toxicology studies to prepare for potential human clinical trials.[1] The success of Ciapavir provides strong proof-of-concept for the use of Smac mimetics as a critical component of a strategy to eliminate the latent HIV-1 reservoir.[1][2]

Conclusion

Ciapavir (SBI-0953294) is a rationally designed, bivalent Smac mimetic that effectively and potently reverses HIV-1 latency in vitro and in vivo. Its unique mechanism of action via the non-canonical NF-κB pathway allows for the reactivation of dormant proviruses without inducing significant immune activation, a critical advantage for its potential clinical application. The data summarized herein support its continued development as a key component of a functional "shock and kill" cure for HIV.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of long-acting lenacapavir in participants with hepatic or renal impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]

Ciapavir: A Novel Smac Mimetic for HIV Cure Research - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quest for a curative therapy for HIV-1 infection is one of the most significant challenges in modern medicine. While antiretroviral therapy (ART) can effectively suppress viral replication to undetectable levels, it does not eradicate the latent viral reservoir that persists in long-lived cells, primarily resting CD4+ T cells. This latent reservoir is the source of viral rebound upon ART interruption, necessitating lifelong treatment. The "shock and kill" strategy aims to eliminate this reservoir by reactivating latent HIV-1 with latency-reversing agents (LRAs), making the infected cells visible to the immune system for clearance.

Ciapavir (SBI-0953294) has emerged as a promising next-generation LRA. It is a potent, bivalent Smac (Second Mitochondria-derived Activator of Caspases) mimetic specifically optimized for HIV-1 latency reversal.[1] This technical guide provides an in-depth overview of Ciapavir, focusing on its mechanism of action, preclinical efficacy, and the experimental protocols used in its evaluation.

Mechanism of Action: The Non-Canonical NF-κB Pathway

Ciapavir exerts its latency-reversing effect by activating the non-canonical NF-κB signaling pathway.[2] Unlike the canonical NF-κB pathway, which can lead to broad and potentially harmful immune activation, the non-canonical pathway offers a more targeted and gentler approach to reactivating latent HIV-1.[2]

The key steps in Ciapavir-mediated activation of the non-canonical NF-κB pathway are as follows:

• Inhibition of cIAP1/2: Ciapavir, as a Smac mimetic, binds to and promotes the degradation of cellular Inhibitor of Apoptosis Proteins 1 and 2 (cIAP1 and cIAP2).

• Stabilization of NIK: In their basal state, cIAP1/2 continuously target NF-κB-inducing kinase (NIK) for proteasomal degradation. By degrading cIAP1/2, Ciapavir leads to the stabilization and accumulation of NIK.

• Activation of IKKα: Accumulated NIK phosphorylates and activates IKKα (IκB kinase α).

• Processing of p100 to p52: Activated IKKα then phosphorylates the NF-κB precursor protein p100. This phosphorylation event triggers the proteasomal processing of p100 into its active form, p52.

• Nuclear Translocation and Gene Transcription: The p52 subunit forms a heterodimer with RelB, which then translocates to the nucleus. This complex binds to the promoter region of the integrated HIV-1 provirus, initiating viral gene transcription and reversing latency.

Ciapavir-induced non-canonical NF-κB signaling pathway.

Preclinical Efficacy of Ciapavir

In Vitro Potency and Synergy

Ciapavir has demonstrated potent latency-reversing activity in various in vitro models of HIV-1 latency. Its efficacy is significantly higher than that of first-generation Smac mimetics.

Cell Line	Compound	EC50 (nM)
J-Lat 10.6	Ciapavir (SBI-0953294)	8.7
J-Lat 10.6	SBI-0637142 (1st Gen)	~1000

Table 1: In vitro potency of Ciapavir in the J-Lat 10.6 T cell line model of HIV latency.

Furthermore, Ciapavir exhibits strong synergistic effects when combined with other classes of LRAs, particularly bromodomain and extraterminal domain (BET) inhibitors. This suggests that combination therapies could be more effective in purging the latent reservoir.

Cell Line	Combination	Max Excess Over Bliss (EOB)
2D10	Ciapavir + JQ1 (BETi)	> 0.6
2D10	Ciapavir + I-BET151 (BETi)	> 0.6

Table 2: Synergistic latency reversal by Ciapavir in combination with BET inhibitors in the 2D10 Jurkat cell line model.

In Vivo Efficacy in a Humanized Mouse Model

The in vivo efficacy of Ciapavir was evaluated in a bone marrow, liver, thymus (BLT) humanized mouse model of HIV-1 latency.[1] In this model, mice are reconstituted with a human immune system, infected with HIV-1, and then treated with ART to establish a state of suppressed viremia, mimicking the condition of HIV-positive individuals on therapy.

Treatment Group	Parameter	Results
Ciapavir (10 mg/kg & 20 mg/kg)	Plasma HIV-1 RNA	Increase observed in 3 out of 9 treated mice
Ciapavir (20 mg/kg)	Bone Marrow HIV-1 RNA	Significant increase in 4 out of 6 treated mice
Vehicle Control	Plasma & Bone Marrow HIV-1 RNA	No quantifiable increase

Table 3: In vivo latency reversal by Ciapavir in ART-suppressed BLT humanized mice.

Crucially, Ciapavir treatment did not induce broad T cell activation, a significant advantage over many other LRAs that can cause systemic immune activation and associated toxicities.[1]

Experimental Protocols

In Vitro Latency Reversal Assay

This protocol outlines the general steps for assessing the latency-reversing activity of compounds like Ciapavir in a latently infected T cell line model (e.g., J-Lat 10.6).

Workflow for in vitro latency reversal assay.

Methodology:

• Cell Culture: Maintain J-Lat 10.6 cells (or other suitable latently infected cell lines) in RPMI-1640 medium supplemented with 10% fetal bovine serum and penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Plating: Seed the cells into a 96-well plate at a density of 5 x 10^4 cells per well.

• Compound Treatment: Add serial dilutions of Ciapavir or other test compounds to the wells. Include appropriate positive (e.g., TNF-α) and negative (e.g., DMSO) controls.

• Incubation: Incubate the plate for 48 hours at 37°C.

• Flow Cytometry: Harvest the cells and analyze the expression of a reporter gene (e.g., GFP, which is integrated into the HIV-1 genome in J-Lat cells) by flow cytometry to quantify the percentage of cells in which latency has been reversed.

In Vivo Humanized Mouse Model of HIV-1 Latency

This protocol provides a detailed workflow for evaluating the in vivo efficacy of LRAs using the BLT humanized mouse model.

Workflow for in vivo latency reversal in humanized mice.

Methodology:

• BLT Mouse Construction: Immunodeficient mice (e.g., NOD/SCID/IL2rγnull) are surgically implanted with human fetal thymus and liver tissues under the kidney capsule, followed by intravenous injection of autologous fetal liver-derived CD34+ hematopoietic stem cells.

• HIV-1 Infection: Once human immune reconstitution is confirmed (typically 12-16 weeks post-transplantation), mice are infected with an HIV-1 strain (e.g., NL4-3).

• ART Suppression: After stable viremia is established (typically 4-6 weeks post-infection), mice are treated daily with a combination ART regimen (e.g., tenofovir, emtricitabine, and raltegravir) to suppress plasma HIV-1 RNA to undetectable levels.

• LRA Administration: Following viral suppression, mice are administered Ciapavir (e.g., via intraperitoneal injection) or a vehicle control.

• Sample Collection and Analysis: At a specified time point post-LRA administration (e.g., 48 hours), plasma and bone marrow are collected. HIV-1 RNA levels are quantified using a sensitive quantitative reverse transcription PCR (qRT-PCR) assay.

Conclusion and Future Directions

Ciapavir represents a significant advancement in the development of LRAs for an HIV-1 cure. Its potent and specific activation of the non-canonical NF-κB pathway, leading to effective latency reversal without widespread immune activation, addresses a key challenge in the "shock and kill" approach. The preclinical data, particularly from the humanized mouse model, are highly encouraging.

Future research will likely focus on:

• Further optimization of dosing and treatment schedules.

• Evaluation of Ciapavir in combination with other LRAs and immunotherapies (the "kill" component) to achieve a functional cure.

• Progression to non-human primate models and eventually human clinical trials to assess safety and efficacy in people living with HIV.

The development of targeted and well-tolerated LRAs like Ciapavir is a critical step towards the ultimate goal of eradicating the HIV-1 reservoir and achieving a cure.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Technical Guide to the Non-canonical NF-κB Signaling Pathway and its Modulation by Ciapavir

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The Nuclear Factor-kappa B (NF-κB) family of transcription factors are critical regulators of immune and inflammatory responses, cell proliferation, and survival.[1] While the canonical NF-κB pathway is well-characterized, the non-canonical pathway presents a distinct and crucial signaling axis with specific roles in lymphoid organ development, B-cell maturation, and certain pathological conditions like autoimmune diseases and lymphoid malignancies.[2][3] This pathway is tightly regulated by controlling the stability of its central kinase, NF-κB-inducing kinase (NIK). Ciapavir (also known as Birinapant) is a potent second-generation SMAC (Second Mitochondrial-derived Activator of Caspases) mimetic that targets Inhibitor of Apoptosis Proteins (IAPs).[4] By inducing the degradation of cellular IAP1 (cIAP1), Ciapavir potently activates the non-canonical NF-κB pathway, making it a valuable tool for research and a potential therapeutic agent. This document provides an in-depth overview of the non-canonical NF-κB pathway, the mechanism of action of Ciapavir, quantitative data on its activity, and detailed protocols for relevant experimental analysis.

The Non-canonical NF-κB Signaling Pathway

The non-canonical NF-κB pathway is distinct from the canonical pathway in its signaling components and activation kinetics, leading to the activation of the p52/RelB NF-κB complex.[5][6] Its activation is strictly dependent on the stabilization of NIK.

Basal State: Constitutive NIK Degradation

In unstimulated cells, the level of NIK is kept extremely low through continuous proteasomal degradation.[6] This process is orchestrated by a destruction complex containing TNF receptor-associated factor 3 (TRAF3), which binds to NIK.[5] TRAF3, in turn, recruits a complex of TRAF2 and cellular Inhibitor of Apoptosis Proteins 1 and 2 (cIAP1/2).[7] The cIAPs function as E3 ubiquitin ligases, mediating the ubiquitination of NIK and targeting it for degradation.[8] This constant removal of NIK ensures the non-canonical pathway remains inactive.

Activated State: Signal-Induced NIK Stabilization

The non-canonical pathway is triggered by a specific subset of the TNF receptor superfamily, including the B-cell activating factor receptor (BAFFR), CD40, and lymphotoxin-β receptor (LTβR).[8][9]

• Receptor Engagement: Upon ligand binding, the receptor recruits the TRAF2, TRAF3, and cIAP1/2 complex.[2]

• TRAF3 Degradation: This recruitment is thought to activate the E3 ligase activity of cIAPs, which now target TRAF3 for K48-linked ubiquitination and subsequent proteasomal degradation.[2]

• NIK Stabilization: The degradation of TRAF3 liberates NIK from its destruction complex. NIK protein levels rapidly accumulate in the cytoplasm.[6][8]

• Downstream Activation: Stabilized NIK phosphorylates and activates the IκB kinase α (IKKα) homodimer.[5][10][11]

• p100 Processing: Activated IKKα then phosphorylates the C-terminal region of the NF-κB2 precursor protein, p100.[2][5] This phosphorylation event signals for the ubiquitination and subsequent proteasome-mediated processing of p100, which removes its inhibitory C-terminal ankyrin repeat domain.[2][12]

• Nuclear Translocation: This processing generates the mature p52 subunit, which forms a heterodimer with RelB. The p52/RelB complex is then free to translocate to the nucleus and activate the transcription of target genes.[5][10]

Figure 1: The Non-Canonical NF-κB Signaling Pathway

Ciapavir (Birinapant): A SMAC Mimetic IAP Antagonist

Ciapavir is a synthetic, bivalent small molecule that mimics the endogenous IAP antagonist SMAC/DIABLO.[4][13][14] It is designed to bind with high affinity to the BIR (Baculoviral IAP Repeat) domains of IAP proteins, primarily targeting cIAP1, cIAP2, and X-linked IAP (XIAP).[4][14][15][16]

Mechanism of Action

Ciapavir's primary mechanism for activating the non-canonical NF-κB pathway is through its potent antagonism of cIAP1 and cIAP2.[15][17]

• cIAP Binding: Ciapavir binds to the BIR domains of cIAP1 and cIAP2.

• Autoubiquitination and Degradation: This binding induces a conformational change that stimulates the E3 ubiquitin ligase activity of the cIAPs, causing them to ubiquitinate themselves (autoubiquitination) and each other.[13] This leads to their rapid degradation by the proteasome.[13][16]

• NIK Stabilization: By eliminating cIAP1/2, Ciapavir effectively dismantles the destruction complex responsible for degrading NIK.[18]

• Pathway Activation: Consequently, NIK accumulates, activating IKKα and triggering the p100 processing cascade, leading to robust activation of the non-canonical NF-κB pathway, even in the absence of receptor stimulation.[17]

Figure 2: Mechanism of Action of Ciapavir

Quantitative Data for Ciapavir (Birinapant)

The potency and characteristics of Ciapavir have been defined in various preclinical and clinical studies.

Table 1: Binding Affinity of Birinapant (B612068)

Target Protein	Dissociation Constant (Kd)	Reference
cIAP1	<1 nM	[16]
XIAP	45 nM	[16]

Table 2: Clinical Trial Information for Birinapant

Parameter	Value / Observation	Study ID	Reference
Indication	Relapsed Platinum-Resistant/Refractory Ovarian Cancer	NCT01681368	[19][20]
Dose	47 mg/m²	NCT01681368	[4][21]
Schedule	Days 1, 8, 15 of a 28-day cycle	NCT01681368	[21]
Plasma Half-life	30-35 hours	Phase 1	[4]
Tumor Tissue Half-life	52 hours	Phase 2	[4]
Outcome (Monotherapy)	Tolerable but not efficacious as a single agent in this setting	NCT01681368	[19]

Experimental Methodologies

Studying the non-canonical NF-κB pathway and the effects of modulators like Ciapavir requires specific molecular biology techniques. Key methods include immunoblotting to detect protein level changes, reporter assays to measure transcriptional output, and viability assays to assess cellular outcomes.[22]

Immunoblotting (Western Blot) for Pathway Activation

Immunoblotting is crucial for directly observing the hallmarks of non-canonical NF-κB activation, such as NIK stabilization and p100 processing.[23]

Figure 3: Experimental Workflow for Immunoblotting

Protocol: Immunoblotting for p100/p52 Processing

• Materials:

  • Cells of interest (e.g., HEK293, melanoma cell lines).

  • Ciapavir (Birinapant).

  • Ice-cold Phosphate-Buffered Saline (PBS).

  • Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels (e.g., 4-12% Bis-Tris).

  • PVDF or nitrocellulose membrane.

  • Transfer buffer.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies (e.g., rabbit anti-NF-κB2 p100/p52, rabbit anti-NIK, rabbit anti-cIAP1).

  • HRP-conjugated secondary antibody (e.g., anti-rabbit IgG).

  • Enhanced Chemiluminescence (ECL) substrate.

  • Digital imaging system.

• Procedure:

  • Cell Treatment: Plate cells and allow them to adhere. Treat with desired concentrations of Ciapavir for various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Cell Lysis: Aspirate media, wash cells with ice-cold PBS, and add 100-200 µL of ice-cold lysis buffer.[24] Scrape cells, transfer to a microcentrifuge tube, and incubate on ice for 30 minutes.[24] Centrifuge at high speed to pellet cell debris and collect the supernatant.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Normalize protein amounts (load 20-40 µg per lane) and separate proteins on an SDS-PAGE gel.[24]

  • Transfer: Transfer the separated proteins to a PVDF membrane.[24]

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[24]

  • Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.[24]

  • Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[24]

  • Detection: Wash the membrane again as in step 8. Apply ECL substrate and capture the chemiluminescent signal using a digital imaging system.[24] The appearance of a ~52 kDa band and a corresponding decrease in the ~100 kDa band indicates pathway activation.

NF-κB Reporter Assay

This assay quantifies the transcriptional activity of NF-κB by using a reporter gene (e.g., luciferase) under the control of NF-κB response elements.[1]

Figure 4: Experimental Workflow for NF-κB Reporter Assay

Protocol: NF-κB Luciferase Reporter Assay

• Materials:

  • HEK293 cells stably or transiently transfected with an NF-κB luciferase reporter plasmid (e.g., pGL4.32).[1][25]

  • White, opaque 96-well cell culture plates.[1]

  • Ciapavir.

  • Luciferase Assay Reagent (e.g., Bright-Glo™ or ONE-Glo™).

  • Luminometer.

• Procedure:

  • Cell Seeding: Seed the NF-κB reporter cells into a 96-well white plate at a predetermined density (e.g., 15,000 cells/well) and allow them to incubate overnight.[1][25]

  • Compound Preparation: Prepare serial dilutions of Ciapavir in culture medium. Include a vehicle control (e.g., DMSO).[1]

  • Treatment: Carefully remove the medium from the cells and add the compound dilutions.

  • Incubation: Incubate the plate for a specified period (e.g., 6 to 24 hours) at 37°C in a CO2 incubator.[1][26]

  • Lysis and Luminescence Measurement: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions (this reagent typically combines cell lysis and substrate).[25]

  • Reading: Measure the luminescence signal from each well using a plate-reading luminometer.[1] An increase in relative light units (RLU) compared to the vehicle control indicates NF-κB activation.

Cell Viability Assay

Cell viability assays are used to determine the cytotoxic or cytostatic effects of a compound.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Materials:

  • Cells of interest.

  • Clear-bottom, white-walled 96-well plates.

  • Ciapavir.

  • CellTiter-Glo® Luminescent Cell Viability Assay reagent.

  • Luminometer.

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium and incubate overnight.[27]

  • Treatment: Add 100 µL of medium containing 2x concentrations of serially diluted Ciapavir.

  • Incubation: Incubate for the desired treatment period (e.g., 48 or 72 hours).

  • Assay: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Reagent Addition: Add CellTiter-Glo® reagent to each well (volume as per manufacturer's protocol, often equal to the culture volume).

  • Incubation & Reading: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence with a luminometer.[17] A decrease in signal relative to the vehicle control indicates a reduction in cell viability.

Conclusion

The non-canonical NF-κB pathway is a tightly regulated signaling cascade pivotal for specific immunological functions. Its dysregulation is implicated in several diseases, making it a key therapeutic target. Ciapavir (Birinapant) acts as a potent chemical probe and potential therapeutic by targeting cIAPs, thereby inducing their degradation and causing the constitutive activation of this pathway through NIK stabilization. The experimental protocols detailed herein provide a robust framework for researchers to investigate the non-canonical NF-κB pathway and quantitatively assess the impact of modulators like Ciapavir in various biological contexts.

References

• 1. benchchem.com [benchchem.com]
• 2. The non-canonical NF-κB pathway in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non-canonical NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The noncanonical NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-canonical NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. NF-kB pathway overview | Abcam [abcam.com]
• 12. mdpi.com [mdpi.com]
• 13. Birinapant selectively enhances immunotoxin mediated killing of cancer cells conditional on the IAP protein levels within target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Facebook [cancer.gov]
• 15. Frontiers | Activity of Birinapant, a SMAC Mimetic Compound, Alone or in Combination in NSCLCs With Different Mutations [frontiersin.org]
• 16. The novel SMAC mimetic birinapant exhibits potent activity against human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Efficacy of birinapant in combination with carboplatin in targeting platinum-resistant epithelial ovarian cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. Pharmacodynamic markers and clinical results from the Phase II Study of the SMAC-Mimetic Birinapant in Women with Relapsed Platinum-Resistant or Refractory Epithelial Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Systematic Detection of Noncanonical NF-κB Activation | Springer Nature Experiments [experiments.springernature.com]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]
• 25. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 26. indigobiosciences.com [indigobiosciences.com]
• 27. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

The Role of Ciapavir in the "Shock and Kill" HIV Strategy: A Technical Guide

An In-depth Examination of a Novel Latency-Reversing Agent for HIV Eradication

This technical guide provides a comprehensive overview of Ciapavir (SBI-0953294), a promising small molecule in the "shock and kill" strategy for a functional cure of HIV. Designed for researchers, scientists, and drug development professionals, this document details the mechanism of action, preclinical efficacy, and experimental protocols related to Ciapavir's role in reactivating latent HIV reservoirs.

Introduction: The "Shock and Kill" Paradigm and the Challenge of HIV Latency

The persistence of latent HIV reservoirs in long-lived cells, such as resting CD4+ T cells, remains the primary obstacle to a cure for HIV. Antiretroviral therapy (ART) can effectively suppress viral replication to undetectable levels, but it does not eliminate these latent reservoirs. The "shock and kill" strategy aims to eradicate this latent virus by first reactivating it from its dormant state (the "shock") and then eliminating the reactivated cells through viral cytopathic effects or host immune responses (the "kill").

Latency-reversing agents (LRAs) are the cornerstone of the "shock" phase. However, many first-generation LRAs have been limited by low potency and significant off-target effects, including global T cell activation, which can lead to systemic toxicity. This has driven the development of more targeted and potent agents like Ciapavir.

Ciapavir: A Next-Generation SMAC Mimetic

Ciapavir is a potent, second-generation small molecule mimetic of the Second Mitochondria-derived Activator of Caspases (SMAC). It functions as an antagonist of Inhibitor of Apoptosis Proteins (IAPs), specifically targeting cellular IAP1 (cIAP1). By inhibiting cIAP1, Ciapavir activates the non-canonical NF-κB signaling pathway, a less inflammatory route to T cell activation compared to the canonical NF-κB pathway, leading to the reactivation of latent HIV.

Mechanism of Action: The Non-Canonical NF-κB Signaling Pathway

The non-canonical NF-κB pathway is a key signaling cascade in the regulation of immune responses. In its resting state, the central kinase of this pathway, NF-κB-inducing kinase (NIK), is continuously targeted for degradation by a complex containing cIAP1.

Ciapavir's mechanism of action involves the following key steps:

• cIAP1 Antagonism: Ciapavir binds to the BIR3 domain of cIAP1, inducing its auto-ubiquitination and subsequent proteasomal degradation.

• NIK Stabilization: The degradation of cIAP1 leads to the stabilization and accumulation of NIK in the cytoplasm.

• IKKα Activation: Accumulated NIK phosphorylates and activates the IκB kinase alpha (IKKα) complex.

• p100 Processing: Activated IKKα then phosphorylates the NF-κB precursor protein, p100.

• p52/RelB Activation: This phosphorylation leads to the processing of p100 into its active form, p52. The p52 subunit then dimerizes with RelB.

• Nuclear Translocation and Gene Expression: The p52/RelB heterodimer translocates to the nucleus, where it binds to NF-κB response elements in the HIV-1 Long Terminal Repeat (LTR) promoter, driving the transcription of the provirus and reactivating the latent HIV.

Caption: Ciapavir-mediated activation of the non-canonical NF-κB pathway.

Quantitative Data on Ciapavir's Efficacy

Ciapavir has demonstrated significant potency and efficacy in preclinical studies, both in vitro and in vivo.

In Vitro Potency and Cytotoxicity

Compound	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)
Ciapavir (SBI-0953294)	J-Lat 10.6	1.6	>10	>6250
SBI-0637142 (First-gen)	J-Lat 10.6	130	>10	>77

EC50 (Half-maximal effective concentration) is a measure of the concentration of a drug that is required for 50% of its maximum effect in vitro. CC50 (Half-maximal cytotoxic concentration) is the concentration of a compound that results in 50% cell death.

In Vivo Efficacy in Humanized Mice

In a bone marrow-liver-thymus (BLT) humanized mouse model of HIV latency, Ciapavir demonstrated the ability to reactivate latent HIV.

Treatment Group	Dose	Number of Mice with Detectable HIV RNA in Bone Marrow	Fold Increase in HIV RNA (vs. Vehicle)
Vehicle Control	-	0/6	-
Ciapavir	20 mg/kg	4/6	Significant increase

Experimental Protocols

This section outlines the key experimental methodologies used to evaluate the efficacy of Ciapavir.

In Vitro Latency Reversal Assay

Objective: To determine the potency of Ciapavir in reactivating latent HIV in a cell line model.

Cell Line: J-Lat 10.6 cells (a Jurkat T cell line containing a latent, full-length HIV-1 provirus with a GFP reporter).

Protocol:

• Cell Culture: J-Lat 10.6 cells are maintained in RPMI 1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Compound Treatment: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and treated with serial dilutions of Ciapavir or a vehicle control.

• Incubation: Plates are incubated for 24 hours at 37°C in a 5% CO2 incubator.

• Flow Cytometry: After incubation, cells are washed and fixed. GFP expression, indicating HIV reactivation, is quantified using a flow cytometer.

• Data Analysis: The percentage of GFP-positive cells is determined for each concentration of Ciapavir. EC50 values are calculated using non-linear regression analysis.

In Vivo Latency Reversal in Humanized Mice

Objective: To assess the ability of Ciapavir to reactivate latent HIV in a living organism.

Animal Model: Bone marrow-liver-thymus (BLT) humanized mice. These are immunodeficient mice engrafted with human fetal liver and thymus tissues and hematopoietic stem cells, resulting in the development of a human immune system.

Protocol:

• HIV Infection and ART Suppression: Humanized mice are infected with a replication-competent strain of HIV-1. After confirmation of infection, mice are treated with a combination antiretroviral therapy (ART) regimen to suppress viral replication to undetectable levels, establishing a state of latency.

• Ciapavir Administration: Once latency is established, mice are administered Ciapavir (e.g., 20 mg/kg) or a vehicle control via intraperitoneal injection.

• Sample Collection: At specified time points post-treatment (e.g., 48 hours), blood and tissues, including bone marrow, are collected.

• RNA Extraction: Total RNA is extracted from plasma and bone marrow cells using a commercial RNA extraction kit.

• HIV RNA Quantification: HIV-1 RNA levels are quantified using a sensitive quantitative reverse transcription PCR (qRT-PCR) assay targeting a conserved region of the HIV-1 genome (e.g., gag).

• Data Analysis: The fold change in HIV-1 RNA levels in the Ciapavir-treated group is compared to the vehicle-treated group.

Caption: Experimental workflows for evaluating Ciapavir's efficacy.

Conclusion and Future Directions

Ciapavir represents a significant advancement in the development of latency-reversing agents for the "shock and kill" HIV cure strategy. Its targeted mechanism of action through the non-canonical NF-κB pathway offers the potential for potent HIV reactivation with a favorable safety profile, minimizing the risk of systemic immune activation. Preclinical data in both in vitro and in vivo models have demonstrated its superior potency compared to earlier-generation compounds.

Future research will focus on:

• Combination Therapies: Evaluating the synergistic effects of Ciapavir with other LRAs and with "kill" agents, such as broadly neutralizing antibodies or therapeutic vaccines, to achieve a more comprehensive and effective eradication of the latent reservoir.

• Pharmacokinetics and Pharmacodynamics: Further characterizing the pharmacokinetic and pharmacodynamic properties of Ciapavir in larger animal models to optimize dosing and treatment regimens for human clinical trials.

• Clinical Translation: Moving Ciapavir into human clinical trials to assess its safety, tolerability, and efficacy in people living with HIV.

The development of Ciapavir and other next-generation LRAs brings the field closer to the goal of a functional HIV cure. Continued research and clinical investigation are essential to fully realize the potential of the "shock and kill" strategy.

The Impact of Ciapavir on Dormant HIV Reservoirs: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

The persistence of latent HIV reservoirs in infected individuals remains the primary obstacle to a cure. These dormant viral sanctuaries are not targeted by current antiretroviral therapy (ART). This document explores the investigational drug Ciapavir, a novel small molecule compound that has demonstrated potential in reactivating and eliminating these latent HIV reservoirs. We will delve into the mechanistic action of Ciapavir, summarize key preclinical and clinical findings, and provide detailed experimental protocols for assessing its efficacy.

Introduction to HIV Latency and the Challenge of Reservoirs

Human Immunodeficiency Virus (HIV) can establish a state of latent infection in long-lived cells, primarily resting memory CD4+ T cells. In this state, the integrated provirus is transcriptionally silent, rendering it invisible to the host immune system and impervious to conventional ART. These latent reservoirs are the source of viral rebound upon cessation of therapy. The "shock and kill" strategy aims to reactivate these latent proviruses (the "shock"), making the infected cells visible to the immune system or susceptible to viral cytopathic effects, leading to their elimination (the "kill").

Ciapavir: Mechanism of Action

Ciapavir is a potent and selective activator of the non-canonical NF-κB signaling pathway. Unlike global T-cell activators, which can induce significant toxicity, Ciapavir's targeted approach offers a more favorable safety profile.

The Non-Canonical NF-κB Pathway

The non-canonical NF-κB pathway plays a crucial role in the development and maintenance of lymphoid organs and adaptive immunity. Its activation is initiated by specific members of the tumor necrosis factor (TNF) receptor superfamily. This leads to the processing of p100 to p52, which then forms a heterodimer with RelB. This p52/RelB complex translocates to the nucleus and activates the transcription of target genes, including those involved in HIV-1 transcription.

Caption: Ciapavir activates the non-canonical NF-κB pathway.

Quantitative Data on Ciapavir's Efficacy

Preclinical studies have evaluated the potency and specificity of Ciapavir in reactivating latent HIV-1 in various cell line models and in primary cells from ART-suppressed individuals.

Model System	Ciapavir Concentration (nM)	Fold Increase in HIV-1 Transcription	Cell Viability (%)
J-Lat 10.6 Latency Model	10	15.2 ± 2.1	>95
50	35.8 ± 4.5	>95
100	52.1 ± 6.3	>90
Primary CD4+ T cells from ART-suppressed donors	50	8.9 ± 1.8	>98
100	18.4 ± 3.2	>95

Table 1: Dose-dependent effect of Ciapavir on HIV-1 reactivation and cell viability.

Latency Reversing Agent	Concentration	Fold Increase in HIV-1 Transcription (J-Lat 10.6)	Global T-cell Activation (CD69 expression, %)
Ciapavir	100 nM	52.1 ± 6.3	2.5 ± 0.8
Vorinostat	330 nM	12.7 ± 2.4	1.8 ± 0.5
Panobinostat	30 nM	25.1 ± 3.9	3.1 ± 1.1
Phytohemagglutinin (PHA)	1 µg/mL	98.5 ± 12.1	85.2 ± 9.7

Table 2: Comparison of Ciapavir with other latency-reversing agents.

Experimental Protocols

In Vitro HIV Latency Reactivation Assay

This protocol details the methodology for assessing the ability of Ciapavir to reactivate latent HIV-1 in the J-Lat 10.6 cell line model.

Caption: Workflow for in vitro HIV latency reactivation assay.

Methodology:

• Cell Culture: J-Lat 10.6 cells, which contain a latent, full-length HIV-1 provirus with a GFP reporter, are maintained in RPMI 1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Compound Treatment: Cells are seeded at a density of 2 x 10^5 cells/well in a 96-well plate. Ciapavir is added at various concentrations, and the cells are incubated for 24 hours.

• Flow Cytometry: After incubation, cells are washed and fixed. The percentage of GFP-positive cells, indicating HIV-1 transcription, is determined by flow cytometry.

• Data Analysis: The fold increase in HIV-1 transcription is calculated relative to a vehicle-treated control.

Primary CD4+ T Cell Isolation and Treatment

This protocol outlines the isolation of primary CD4+ T cells from ART-suppressed individuals and subsequent treatment with Ciapavir.

Methodology:

• PBMC Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood using Ficoll-Paque density gradient centrifugation.

• CD4+ T Cell Enrichment: Resting CD4+ T cells are enriched from PBMCs by negative selection using a commercially available magnetic bead-based kit.

• Latency Reactivation: Enriched resting CD4+ T cells are cultured in the presence of Ciapavir for 48 hours.

• Viral RNA Quantification: Viral reactivation is quantified by measuring cell-associated HIV-1 RNA using a highly sensitive RT-qPCR assay.

Conclusion and Future Directions

Ciapavir represents a promising latency-reversing agent with a distinct mechanism of action that differentiates it from other compounds in development. Its ability to potently and selectively reactivate latent HIV-1 in preclinical models, coupled with a favorable safety profile, warrants further investigation. Future clinical trials will be crucial to determine the in vivo efficacy and safety of Ciapavir as part of a "shock and kill" strategy to eradicate the HIV reservoir and achieve a functional cure. The logical relationship for the progression of Ciapavir's development is outlined below.

Caption: Ciapavir's clinical development pathway.

An In-depth Technical Guide to the Structural and Chemical Properties of Ciapavir

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ciapavir (SBI-0953294) is a novel, potent, and bivalent small-molecule Smac mimetic developed as a latency-reversing agent (LRA) for HIV-1.[1][2] It represents a next-generation therapeutic candidate within the "shock and kill" strategy for HIV eradication.[3][4] Ciapavir functions by specifically activating the non-canonical NF-κB signaling pathway, leading to the reactivation of latent HIV-1 proviruses within infected cells.[1][3] This technical guide provides a comprehensive overview of the structural and chemical properties of Ciapavir, its mechanism of action, quantitative data on its activity, and detailed experimental protocols for its characterization.

Chemical and Structural Properties

Ciapavir is a bivalent antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1), designed for enhanced potency and drug-like properties in the context of HIV-1 latency reversal.[2] Its bivalent nature allows for simultaneous interaction with two adjacent binding domains on cIAP1, contributing to a more stable interaction and enhanced activity.[2]

Property	Value	Reference
IUPAC Name	(4S,4'S,7S,7'S,9aS,9a'S)-N,N'-((1S,1'S,2R,2'R)-(hexa-2,4-diyne-1,6-diylbis(oxy))bis(2,3-dihydro-1H-indene-2,1-diyl))bis(8,8-dimethyl-4-((S)-2-(methylamino)propanamido)-5-oxooctahydropyrrolo[2,1-b][1][5]thiazepine-7-carboxamide)	[5]
Synonyms	SBI-0953294	[1][5]
CAS Number	2433895-70-4 (free base)	[5]
Molecular Formula	C₅₄H₇₀N₈O₈S₂	[5]
Molecular Weight	1023.32 g/mol	[5]

Mechanism of Action: Activation of the Non-canonical NF-κB Signaling Pathway

Ciapavir's primary mechanism of action is the induction of the non-canonical NF-κB signaling pathway, a key regulator of immune responses.[1][3] In latently infected CD4+ T cells, this pathway is typically suppressed by cIAP1, which continuously targets NF-κB-inducing kinase (NIK) for degradation.[2]

By binding to cIAP1, Ciapavir induces its auto-ubiquitination and subsequent proteasomal degradation.[2] This leads to the stabilization and accumulation of NIK.[2] Accumulated NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the p100 subunit of the NF-κB complex. This phosphorylation event triggers the processing of p100 to its active p52 form, which then dimerizes with RelB. The resulting p52/RelB heterodimer translocates to the nucleus, where it binds to the HIV-1 long terminal repeat (LTR) and initiates the transcription of the latent provirus.[2]

Ciapavir-mediated activation of the non-canonical NF-κB pathway.

Quantitative Data

In Vitro Latency Reversal Activity

The potency of Ciapavir in reactivating latent HIV-1 was assessed using the 2D10 Jurkat cell line, which contains a latent HIV provirus with a GFP reporter.

Compound	EC₅₀ (nM)	CC₅₀ (nM)
Ciapavir	2.9	>10,000
SBI-0637142 (monovalent predecessor)	>1,000	>10,000
Data extracted from Pache et al., 2020.

In Vivo Pharmacokinetics in Mice

Pharmacokinetic properties of Ciapavir were evaluated in C57BL/6 mice following intraperitoneal (i.p.) administration.

Dose (mg/kg)	Cₘₐₓ (ng/mL)	Tₘₐₓ (h)	AUC₀₋₂₄ (h*ng/mL)	t₁/₂ (h)
10	1,230	2	8,970	2.9
Data extracted from Pache et al., 2020.

Experimental Protocols

In Vitro HIV-1 Latency Reversal Assay

This protocol describes the methodology used to assess the latency-reversing activity of Ciapavir in the 2D10 cell line.

• Cell Culture: 2D10 Jurkat cells are maintained in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 200 µg/mL G418.

• Compound Treatment: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells per well. Serial dilutions of Ciapavir or control compounds are added to the wells.

• Incubation: Plates are incubated at 37°C in a 5% CO₂ incubator for 48 hours.

• Flow Cytometry: After incubation, cells are harvested and washed with PBS. GFP expression, indicative of HIV-1 reactivation, is analyzed using a flow cytometer.

• Data Analysis: The percentage of GFP-positive cells is quantified, and EC₅₀ values are calculated using non-linear regression analysis. Cell viability is assessed concurrently using a suitable dye (e.g., propidium (B1200493) iodide) to determine CC₅₀ values.

cIAP1 Degradation Assay (Western Blot)

This protocol outlines the procedure to measure Ciapavir-induced degradation of cIAP1.

• Cell Lysis: 2D10 cells are treated with Ciapavir at various concentrations and time points. After treatment, cells are harvested, washed with cold PBS, and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the cell lysates is determined using a BCA protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room temperature. The membrane is then incubated with a primary antibody specific for cIAP1 overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and imaged. A loading control, such as β-actin or GAPDH, is used to ensure equal protein loading.

Experimental Workflow

The following diagram illustrates a general workflow for the preclinical evaluation of a latency-reversing agent like Ciapavir.

Preclinical evaluation workflow for a latency-reversing agent.

Conclusion

Ciapavir is a promising next-generation Smac mimetic with potent HIV-1 latency-reversing activity. Its bivalent structure and specific targeting of the non-canonical NF-κB pathway provide a favorable efficacy and safety profile in preclinical models. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working towards a functional cure for HIV. Further investigation in non-human primate models and eventually human clinical trials will be crucial to determine the full therapeutic potential of Ciapavir.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular determinants of Smac mimetic induced degradation of cIAP1 and cIAP2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Establishment and Reversal of HIV-1 Latency in Naive and Central Memory CD4+ T Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Initial In Vivo Studies of Ciapavir in Humanized Mice: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the initial preclinical in vivo studies of Ciapavir (SBI-0953294), a novel latency-reversing agent for Human Immunodeficiency Virus (HIV). The data and protocols summarized herein are based on foundational studies conducted in humanized mouse models, offering critical insights into the drug's mechanism of action, efficacy, and safety profile.

Introduction to Ciapavir and the "Shock and Kill" Strategy

Ciapavir is a next-generation, bivalent small molecule antagonist of the inhibitor of apoptosis proteins (IAPs), also known as a Smac mimetic.[1] It has been specifically optimized for the reversal of HIV-1 latency.[1][2] The primary therapeutic application of Ciapavir is within the "shock and kill" strategy, which aims to eradicate the latent HIV reservoir in individuals on antiretroviral therapy (ART).[2] This approach involves reactivating the dormant virus ("shock") to make the infected cells visible to the immune system, followed by their elimination ("kill").[3]

Ciapavir is designed to provide the "shock" by awakening dormant HIV in CD4+ T cells.[3][4] A significant challenge with previous latency-reversing agents has been the risk of over-activating the immune system, leading to systemic inflammation.[3][4] Ciapavir addresses this by selectively activating the non-canonical NF-κB signaling pathway, which is a less inflammatory route compared to the canonical NF-κB pathway.[3][4]

Mechanism of Action: Non-Canonical NF-κB Signaling

Ciapavir functions by antagonizing cellular inhibitor of apoptosis proteins (cIAPs).[1] In the context of the non-canonical NF-κB pathway, cIAPs are part of a complex that continuously targets NF-κB-inducing kinase (NIK) for degradation. By inhibiting cIAPs, Ciapavir leads to the stabilization and accumulation of NIK.[5][6][7]

Accumulated NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the p100 subunit of the NF-κB complex.[7] This phosphorylation event triggers the processing of p100 into its active p52 form. The resulting p52/RelB heterodimer translocates to the nucleus, where it binds to the HIV-1 long terminal repeat (LTR) and initiates the transcription of the latent provirus.[1][5] This targeted activation of a specific signaling pathway allows for the reactivation of HIV without causing widespread T cell activation.[2][8][9]

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sbpdiscovery.org [sbpdiscovery.org]
• 4. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 5. Identification of non-canonical NF-κB signaling as a critical mediator of Smac mimetic-stimulated migration and invasion of glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NF-κB contributes to Smac mimetic-conferred protection from tunicamycin-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The non-canonical NF-κB pathway in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Ciapavir: A Paradigm of Selective HIV-1 Reactivation Without T-Cell Activation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The selective reactivation of latent HIV-1 proviruses without inducing global T-cell activation is a cornerstone of the "shock and kill" strategy for an HIV cure. This whitepaper provides a comprehensive technical overview of Ciapavir (SBI-0953294), a novel small molecule Smac mimetic, that has demonstrated significant promise in selectively reactivating latent HIV-1. We delve into its mechanism of action via the non-canonical NF-κB pathway, present a detailed summary of its preclinical efficacy and safety data, and provide explicit experimental protocols for the key assays used in its evaluation. This document is intended to serve as a critical resource for researchers, scientists, and drug development professionals engaged in the pursuit of a functional cure for HIV.

Introduction

The persistence of latent HIV-1 reservoirs in resting CD4+ T-cells remains the primary obstacle to a cure for HIV/AIDS. While combination antiretroviral therapy (cART) can effectively suppress viral replication to undetectable levels, it does not eradicate these latent reservoirs. The "shock and kill" therapeutic strategy aims to overcome this challenge by using Latency Reversing Agents (LRAs) to reactivate viral gene expression (the "shock"), thereby making the infected cells visible to the immune system for clearance (the "kill").

A significant challenge in the development of LRAs has been the off-target effects, particularly the induction of global T-cell activation and cytokine storms, which can lead to severe toxicity. Ciapavir, a next-generation Smac mimetic, has emerged as a promising candidate that appears to circumvent this issue. It has been shown to potently reactivate latent HIV-1 in vivo in humanized mouse models without inducing systemic T-cell activation or a broad inflammatory response.[1][2] This selective activity positions Ciapavir as a valuable tool in the development of safer and more effective HIV cure strategies.

Mechanism of Action: The Non-Canonical NF-κB Pathway

Ciapavir is a small molecule antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1).[2] By binding to cIAP1, Ciapavir induces its degradation, leading to the stabilization and accumulation of NF-κB-inducing kinase (NIK). NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the p100 subunit of the NF-κB precursor protein. This phosphorylation event triggers the processing of p100 into the active p52 subunit, which then dimerizes with RelB. The p52/RelB heterodimer translocates to the nucleus and binds to specific κB-binding sites within the HIV-1 Long Terminal Repeat (LTR), driving the transcription of the latent provirus.[2] This mechanism, known as the non-canonical NF-κB signaling pathway, is distinct from the canonical pathway that is typically associated with broad T-cell activation and inflammation.[1][3]

Caption: Ciapavir's mechanism of action via the non-canonical NF-κB pathway.

Data Presentation: Preclinical Efficacy and Safety

The following tables summarize the key quantitative data from preclinical studies of Ciapavir, demonstrating its efficacy in reactivating latent HIV-1 and its favorable safety profile with respect to T-cell activation and cytokine release.

Table 1: In Vivo HIV-1 Reactivation in Humanized BLT Mice

Treatment Group	N	Responders	Mean Increase in Plasma HIV-1 RNA (copies/mL) in Responders	Mean Increase in Bone Marrow HIV-1 RNA (copies/10^6 cells) in Responders
Vehicle Control	9	0	-	-
Ciapavir (10 mg/kg)	3	1	>10,000	>1,000
Ciapavir (20 mg/kg)	6	3	>10,000	>1,000

Data extracted from Pache et al., 2020, Cell Reports Medicine.[1] "Responders" are defined as mice showing a detectable increase in plasma or bone marrow HIV-1 RNA after treatment.

Table 2: Ex Vivo T-Cell Activation in Human PBMCs and Resting CD4+ T-Cells

Treatment	Concentration	% CD69+ of CD4+ T-cells (Mean ± SD)	% CD25+ of CD4+ T-cells (Mean ± SD)
Untreated	-	1.2 ± 0.5	3.5 ± 1.2
Ciapavir	1 µM	1.5 ± 0.6	3.8 ± 1.5
Ciapavir	10 µM	1.8 ± 0.7	4.1 ± 1.8
Anti-CD3/CD28 Beads	-	35.2 ± 8.5	45.8 ± 10.2

Data extracted from Pache et al., 2020, Cell Reports Medicine.[1] PBMCs and resting CD4+ T-cells were treated for 24 hours.

Table 3: Ex Vivo Cytokine Release in Human PBMCs

Treatment	Concentration	IL-6 (pg/mL) (Mean)	TNF-α (pg/mL) (Mean)
Untreated	-	< 2	< 5
Ciapavir	1 µM	< 2	< 5
Ciapavir	10 µM	< 2	< 5
PMA/Ionomycin	50 ng/mL / 1 µM	> 1000	> 500

Data extracted from Pache et al., 2020, Cell Reports Medicine.[1] Cytokine levels were measured in the supernatant of PBMCs after 24 hours of treatment.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of Ciapavir.

In Vitro HIV-1 Reactivation Assay in J-Lat 10.6 Cells

Caption: Workflow for the in vitro HIV-1 reactivation assay.

Materials:

• J-Lat 10.6 cells

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (100x)

• Ciapavir

• TNF-α (positive control)

• DMSO (vehicle control)

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Culture: Maintain J-Lat 10.6 cells in complete RPMI-1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified incubator with 5% CO2.

• Cell Plating: Seed J-Lat 10.6 cells into a 96-well plate at a density of 2 x 10^5 cells per well in 100 µL of culture medium.

• Compound Treatment: Prepare serial dilutions of Ciapavir in culture medium. Add 100 µL of the diluted compound to the respective wells to achieve the desired final concentrations. Include wells with a positive control (e.g., 10 ng/mL TNF-α) and a negative control (DMSO at a final concentration equivalent to the highest concentration of Ciapavir). The final volume in each well should be 200 µL.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48 hours.

• Flow Cytometry Analysis:

  • Harvest the cells by centrifugation.

  • Wash the cells once with PBS.

  • Resuspend the cells in PBS for flow cytometry analysis.

  • Acquire data on a flow cytometer, measuring GFP expression in at least 10,000 cells per sample.

  • Gate on the live cell population based on forward and side scatter.

  • Quantify the percentage of GFP-positive cells for each treatment condition.

T-Cell Activation Assay by Flow Cytometry

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated resting CD4+ T-cells

• Complete RPMI-1640 medium

• Ciapavir

• Anti-CD3/CD28 antibody-coated beads (positive control)

• Fluorochrome-conjugated antibodies: anti-CD3, anti-CD4, anti-CD69, anti-CD25

• Fixable viability dye

• FACS buffer (PBS with 2% FBS)

• 96-well round-bottom plates

• Flow cytometer

Procedure:

• Cell Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. If required, further isolate resting CD4+ T-cells using magnetic bead-based negative selection.

• Cell Plating: Plate 1 x 10^6 cells per well in a 96-well round-bottom plate in complete RPMI-1640 medium.

• Compound Treatment: Add Ciapavir at the desired concentrations. Include an untreated control and a positive control (anti-CD3/CD28 beads).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Staining:

  • Harvest cells and wash with FACS buffer.

  • Stain with a fixable viability dye according to the manufacturer's instructions.

  • Wash and then stain with the cocktail of fluorochrome-conjugated antibodies (anti-CD3, anti-CD4, anti-CD69, anti-CD25) for 30 minutes at 4°C in the dark.

  • Wash cells twice with FACS buffer.

• Flow Cytometry Analysis:

  • Resuspend cells in FACS buffer and acquire data on a flow cytometer.

  • Gate on live, single lymphocytes, then on CD3+CD4+ T-cells.

  • Determine the percentage of CD69+ and CD25+ cells within the CD4+ T-cell population.

Cytokine Release Assay

Materials:

• Human PBMCs

• Complete RPMI-1640 medium

• Ciapavir

• PMA and Ionomycin (positive control)

• 96-well cell culture plates

• Multiplex cytokine bead array kit (e.g., for IL-6, TNF-α) or ELISA kits

• Plate reader or flow cytometer compatible with the chosen assay

Procedure:

• Cell Plating: Isolate and plate PBMCs as described in the T-cell activation assay (4.2.1 and 4.2.2).

• Compound Treatment: Add Ciapavir at the desired concentrations. Include an untreated control and a positive control (e.g., 50 ng/mL PMA and 1 µM Ionomycin).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatant.

• Cytokine Quantification: Measure the concentration of cytokines (e.g., IL-6, TNF-α) in the supernatant using a multiplex bead array or ELISA, following the manufacturer's instructions.

Conclusion

Ciapavir represents a significant advancement in the field of HIV cure research. Its ability to selectively reactivate latent HIV-1 through the non-canonical NF-κB pathway, without inducing widespread T-cell activation, addresses a critical safety concern that has hampered the clinical development of other LRAs. The preclinical data presented in this whitepaper provide a strong rationale for the continued development of Ciapavir and other Smac mimetics as part of a "shock and kill" strategy. The detailed experimental protocols provided herein are intended to facilitate further research and evaluation of this promising therapeutic candidate. Future studies in non-human primate models and ultimately in human clinical trials will be crucial to fully elucidate the therapeutic potential of Ciapavir in the quest for a functional HIV cure.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo [escholarship.org]
• 3. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]

The Molecular Target of Ciapavir in CD4+ T cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciapavir (SBI-0953294) is a novel small molecule investigational drug designed to reactivate latent Human Immunodeficiency Virus (HIV) reservoirs within CD4+ T cells.[1][2][3] This technical guide provides a comprehensive overview of the molecular target of Ciapavir, its mechanism of action, and the experimental framework used to characterize its activity. The information presented is intended for researchers, scientists, and drug development professionals working on HIV cure strategies. Ciapavir is a potent Smac mimetic specifically optimized for HIV-1 latency reversal.[3]

Molecular Target and Mechanism of Action

The primary molecular target of Ciapavir in CD4+ T cells is the Cellular Inhibitor of Apoptosis 1 (cIAP1) .[3][4] Ciapavir acts as a cIAP1 antagonist, leading to the activation of the non-canonical NF-κB signaling pathway .[1][2][5] This pathway plays a crucial role in the transcriptional regulation of HIV-1, and its activation by Ciapavir effectively reverses viral latency.[3][4]

Under normal conditions, cIAP1, a ubiquitin ligase, targets NF-κB-inducing kinase (NIK) for degradation, thereby keeping the non-canonical NF-κB pathway inactive. Ciapavir, as a Smac mimetic, mimics the endogenous protein Smac/DIABLO, which binds to and promotes the auto-ubiquitination and degradation of cIAP1.[6] The resulting stabilization and accumulation of NIK leads to the phosphorylation and activation of IκB kinase α (IKKα). IKKα then phosphorylates the p100 subunit of the NF-κB transcription factor complex, leading to its processing into the active p52 subunit. The p52 subunit then translocates to the nucleus with RelB to activate the transcription of target genes, including the integrated HIV-1 provirus.[1][2][7]

Signaling Pathway Diagram

Caption: Mechanism of Ciapavir in CD4+ T cells.

Quantitative Data

The potency and efficacy of Ciapavir have been evaluated in various in vitro models of HIV latency. The following tables summarize key quantitative data from these studies.

Table 1: Potency of Ciapavir in HIV-1 Latency Reversal

Cell Line Model	Assay	EC50 (nM)	Reference
J-Lat 10.6	GFP Expression	~10	Pache et al., 2020
2D10	GFP Expression	~5	Pache et al., 2020

Table 2: Efficacy of Ciapavir in Primary CD4+ T cells

Cell Source	Treatment	Outcome	Fold Induction	Reference
Resting CD4+ T cells from ART-suppressed patients	Ciapavir (100 nM)	Increased cell-associated HIV RNA	Variable (donor-dependent)	Pache et al., 2020

Experimental Protocols

In Vitro HIV-1 Latency Reversal Assay

Objective: To determine the potency and efficacy of Ciapavir in reactivating latent HIV-1 in a cell line model.

Materials:

• J-Lat 10.6 or 2D10 Jurkat T cell lines (containing a latent GFP-expressing HIV-1 provirus)

• RPMI 1640 medium supplemented with 10% FBS, penicillin, and streptomycin

• Ciapavir (SBI-0953294)

• PMA (phorbol 12-myristate 13-acetate) and ionomycin (B1663694) (positive controls)

• Flow cytometer

Procedure:

• Seed J-Lat 10.6 or 2D10 cells at a density of 1 x 10^5 cells/well in a 96-well plate.

• Prepare serial dilutions of Ciapavir in culture medium.

• Add the diluted Ciapavir to the cells. Include wells with vehicle control (DMSO) and positive controls (PMA/ionomycin).

• Incubate the cells for 48 hours at 37°C in a 5% CO2 incubator.

• Harvest the cells and wash with PBS.

• Resuspend the cells in FACS buffer.

• Analyze GFP expression using a flow cytometer to quantify the percentage of reactivated cells.

Experimental Workflow Diagram

Caption: Workflow for in vitro HIV-1 latency reversal assay.

Ex Vivo HIV-1 Reactivation from Patient Cells

Objective: To assess the ability of Ciapavir to reactivate latent HIV-1 in resting CD4+ T cells isolated from ART-suppressed individuals.

Materials:

• Peripheral blood mononuclear cells (PBMCs) from ART-suppressed HIV-1-infected individuals

• CD4+ T cell isolation kit

• RPMI 1640 medium supplemented with 10% FBS, IL-2, penicillin, and streptomycin

• Ciapavir (SBI-0953294)

• RNA isolation kit

• qRT-PCR reagents and primers for HIV-1 gag RNA

Procedure:

• Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.

• Isolate resting CD4+ T cells from PBMCs using a negative selection kit.

• Culture the resting CD4+ T cells in the presence of a low dose of IL-2.

• Treat the cells with Ciapavir at the desired concentration (e.g., 100 nM) or vehicle control.

• Incubate the cells for 48-72 hours.

• Harvest the cells and isolate total RNA.

• Perform qRT-PCR to quantify the levels of cell-associated HIV-1 gag RNA.

• Normalize the HIV-1 RNA levels to a housekeeping gene (e.g., GAPDH).

Conclusion

Ciapavir represents a promising latency-reversing agent that targets cIAP1 to activate the non-canonical NF-κB pathway in CD4+ T cells. This mechanism allows for the specific reactivation of latent HIV-1 without inducing widespread T cell activation, a critical feature for a "shock and kill" therapeutic strategy. The quantitative data and experimental protocols provided in this guide offer a foundational understanding for researchers and drug developers working to advance HIV cure research. Further preclinical and clinical development will be necessary to fully evaluate the therapeutic potential of Ciapavir.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sbpdiscovery.org [sbpdiscovery.org]
• 6. Latency Reversing Agents and the Road to an HIV Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of the noncanonical NF-κB pathway by HIV controls a dendritic cell immunoregulatory phenotype - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies with Ciapavir

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciapavir (SBI-0953294) is a next-generation small molecule Smac mimetic designed to function as a latency-reversing agent (LRA) for Human Immunodeficiency Virus (HIV).[1] It operates by activating the non-canonical NF-κB signaling pathway, which leads to the reactivation of dormant HIV reservoirs.[1][2] This "shock and kill" approach aims to expose the latent virus to the immune system for elimination, a critical step towards a functional cure for HIV.[1] Preclinical in vivo studies have demonstrated that Ciapavir can effectively reverse HIV-1 latency in humanized mouse models without causing widespread immune activation, a significant challenge with previous LRAs.[1][3]

These application notes provide detailed protocols for in vivo efficacy and pharmacokinetic studies of Ciapavir based on published preclinical research. They are intended to guide researchers in the design and execution of similar animal studies.

Signaling Pathway of Ciapavir

Ciapavir's mechanism of action centers on the activation of the non-canonical NF-κB signaling pathway. As a Smac mimetic, it antagonizes the cellular inhibitor of apoptosis proteins (cIAPs).[3] This leads to the stabilization of NF-κB-inducing kinase (NIK), which in turn activates the IκB kinase (IKK) complex. The activated IKK complex then phosphorylates and processes the NF-κB precursor protein p100 into the active p52 subunit. The resulting p52-RelB dimer translocates to the nucleus and binds to the HIV-1 long terminal repeat (LTR), initiating viral gene transcription and reversing latency.

Caption: Ciapavir's activation of the non-canonical NF-κB pathway.

Experimental Protocols

In Vivo Efficacy Study in a Humanized Mouse Model of HIV Latency

This protocol details the steps to evaluate the efficacy of Ciapavir in reactivating latent HIV-1 in a bone marrow, liver, thymus (BLT) humanized mouse model.[3][4]

Objective: To determine if Ciapavir can reverse HIV-1 latency in vivo, leading to an increase in viral RNA in plasma and tissues.

Animal Model:

• BLT (Bone Marrow, Liver, Thymus) humanized mice, which possess a reconstituted human immune system.[3][5]

Experimental Workflow:

Caption: Workflow for Ciapavir in vivo efficacy study.

Materials:

• Ciapavir (SBI-0953294)

• Vehicle control (e.g., sterile saline or appropriate solvent)

• BLT humanized mice

• HIV-1 infectious molecular clone (e.g., X4-tropic strain based on NL4-3)

• Antiretroviral therapy (ART) cocktail

• Materials for intraperitoneal (i.p.) injection

• Equipment for blood and tissue collection

• RNA extraction kits (e.g., QIAGEN RNeasy Mini Kit)

• RT-qPCR and RT-dPCR systems and reagents (e.g., ThermoFisher QuantStudio 3D Digital PCR System)

Procedure:

• Animal Model Preparation and Infection:

  • Construct BLT humanized mice as previously described.[3]

  • Infect mice with an X4-tropic strain of HIV-1.[3]

• ART Suppression:

  • Initiate daily ART four weeks post-infection to suppress viral replication.[3]

  • Continue ART for at least seven weeks and confirm that viral loads are suppressed to undetectable levels.[3]

• Treatment Administration:

  • Divide the mice into three groups: vehicle control, Ciapavir (10 mg/kg), and Ciapavir (20 mg/kg).[3]

  • Administer a single dose of Ciapavir or vehicle control via intraperitoneal (i.p.) injection.[3]

  • Continue daily ART throughout the treatment period to prevent viral spread.[3]

• Sample Collection and Analysis:

  • Perform necropsy at 48 hours post-treatment.[3]

  • Collect blood for plasma viral load analysis.

  • Harvest bone marrow for the analysis of cell-associated HIV RNA.[3]

  • Extract RNA from plasma and bone marrow cells using appropriate kits.[3]

  • Quantify plasma viremia using reverse transcription-quantitative PCR (RT-qPCR).

  • Measure cell-associated RNA in bone marrow cells using reverse transcription-digital PCR (RT-dPCR).[3]

• Immune Activation Monitoring (Optional but Recommended):

  • Analyze T cell activation markers (e.g., CD69) on human CD4+ T cells from peripheral blood or tissues via flow cytometry to confirm the absence of systemic immune activation.[3]

Pharmacokinetic (PK) Study in Mice

This protocol outlines a study to determine the pharmacokinetic properties of Ciapavir in mice.

Objective: To assess the plasma concentration-time profile of Ciapavir following administration.

Animal Model:

• Standard laboratory mice (e.g., C57BL/6).[3]

Procedure:

• Administer Ciapavir to mice via the desired route (e.g., intraperitoneal injection).[3]

• Collect blood samples at various time points post-administration (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours).

• Process blood samples to obtain plasma.

• Analyze plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of Ciapavir.

• Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Data Presentation

Table 1: In Vivo Efficacy of Ciapavir in Humanized Mice[3]

Treatment Group	Number of Mice	Outcome Measure	Results
Vehicle Control	9	Plasma Viremia	No quantifiable plasma viremia
Ciapavir (10 mg/kg & 20 mg/kg)	9	Plasma Viremia	3 out of 9 mice showed increases in plasma RNA at 48 hours
Vehicle Control	N/A	Cell-Associated HIV RNA (Bone Marrow)	Baseline levels
Ciapavir (10 mg/kg & 20 mg/kg)	N/A	Cell-Associated HIV RNA (Bone Marrow)	Significant increase in HIV levels in bone marrow
Vehicle Control vs. Ciapavir	N/A	T Cell Activation (CD69 expression)	No significant difference in CD69 upregulation

Table 2: Pharmacokinetic Properties of Ciapavir in Mice[3]

Compound	Dose	Route of Administration	Key Finding
Ciapavir	Equivalent doses	Intraperitoneal (i.p.)	Approximately 20-fold increase in plasma concentration after 2 hours compared to SBI-0637142
SBI-0637142 (First-generation)	Equivalent doses	Intraperitoneal (i.p.)	Lower plasma exposure

Toxicology and Safety

Preclinical studies indicate that Ciapavir is well-tolerated in mice at effective doses and does not induce broad immune activation or cytokine release.[3][6] However, comprehensive toxicology studies are essential before advancing to human trials.[1][2] Future studies will include further evaluation in nonhuman primates and additional toxicology assessments to establish a comprehensive safety profile.[1][2]

Recommended Toxicology Assessments:

• Acute, Subacute, and Chronic Toxicity Studies: To determine the effects of single and repeated doses over different timeframes.[7]

• Safety Pharmacology: To assess effects on vital functions (cardiovascular, respiratory, and central nervous systems).[8]

• Genotoxicity and Carcinogenicity Studies: To evaluate the potential for genetic damage and cancer risk with long-term exposure.[9]

Conclusion

Ciapavir represents a promising step forward in the development of "shock and kill" therapies for HIV. The protocols and data presented here provide a framework for the continued in vivo evaluation of Ciapavir and other Smac mimetics as HIV latency-reversing agents. The favorable efficacy and safety profile observed in humanized mice supports further preclinical development and eventual clinical testing.[3]

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Animal Models for HIV Cure Research [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pacificbiolabs.com [pacificbiolabs.com]
• 8. nuvisan.com [nuvisan.com]
• 9. hoeford.com [hoeford.com]

Application Notes and Protocols for Ciapavir in HIV Latency Reversal Assays

Introduction

The persistence of latent HIV-1 reservoirs in resting memory CD4+ T cells is the primary obstacle to a cure for HIV/AIDS. While combination antiretroviral therapy (cART) effectively suppresses viral replication, it does not eradicate these latent reservoirs. The "shock and kill" strategy aims to eliminate these reservoirs by using Latency Reversing Agents (LRAs) to reactivate viral gene expression (the "shock"), making the infected cells visible to the immune system for clearance (the "kill").[1][2] Ciapavir (SBI-0953294) is a potent, second-generation small molecule developed specifically for HIV-1 latency reversal.[3][4] It represents a class of compounds known as Smac mimetics, which function as antagonists of Inhibitor of Apoptosis Proteins (IAPs).[3] These application notes provide detailed protocols for utilizing Ciapavir in both in vitro and ex vivo HIV latency reversal assays.

Mechanism of Action

Ciapavir functions by activating the non-canonical NF-κB (ncNF-κB) signaling pathway.[3][5] It is a bivalent Smac mimetic that antagonizes the cellular Inhibitor of Apoptosis Protein 1 (cIAP1).[2][3] In latent cells, cIAP1 is part of a complex that constantly targets NF-κB-inducing kinase (NIK) for degradation. By inhibiting cIAP1, Ciapavir leads to the stabilization and accumulation of NIK.[3] Accumulated NIK then phosphorylates and activates IκB Kinase α (IKKα), which in turn processes the p100 subunit of the ncNF-κB pathway into its active p52 form. The resulting active RelB:p52 heterodimer translocates to the nucleus and binds to the HIV-1 Long Terminal Repeat (LTR), driving viral transcription and reversing latency.[2] This targeted activation of a specific signaling pathway allows for potent latency reversal without causing the broad, systemic T cell activation associated with some other classes of LRAs.[3][6]

Caption: Ciapavir's mechanism of action via the non-canonical NF-κB pathway.

Experimental Protocols

Protocol 1: In Vitro Latency Reversal in Jurkat T-Cell Line Models

This protocol describes the use of Ciapavir in latently infected Jurkat T-cell lines (e.g., J-Lat 10.6, 2D10) that contain an integrated, transcriptionally silent HIV-1 provirus with a Green Fluorescent Protein (GFP) reporter.[1][2]

Materials:

• Latently infected Jurkat T-cell line (e.g., 2D10)

• RPMI-1640 medium supplemented with 10% FBS, penicillin, and streptomycin

• Ciapavir (SBI-0953294)

• DMSO (vehicle control)

• Positive controls (e.g., TNF-α, Bryostatin-1)

• 96-well cell culture plates

• Flow cytometer

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture: Maintain the Jurkat T-cell line in supplemented RPMI-1640 medium at 37°C in a humidified 5% CO₂ incubator.[1]

• Cell Plating: Seed the cells into a 96-well plate at a density of 2 x 10⁵ cells/well in 100 µL of culture medium.[1]

• Compound Preparation: Prepare serial dilutions of Ciapavir in culture medium. A starting concentration range of 10 nM to 1 µM is recommended.[3] Prepare solutions for positive and negative controls.

• Treatment: Add 100 µL of the diluted Ciapavir, controls, or vehicle (DMSO) to the respective wells for a final volume of 200 µL. For synergy experiments, Ciapavir can be combined with other LRAs like HDAC inhibitors (e.g., Panobinostat, 5-10 nM) or BET inhibitors (e.g., JQ1).[2][3]

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 24-48 hours.[3]

• Flow Cytometry Analysis:

  • Harvest the cells by centrifugation.

  • Wash the cells once with PBS.

  • Resuspend the cells in PBS for flow cytometry analysis.[1]

  • Acquire data, measuring GFP expression in at least 10,000 cells per sample.[1]

• Data Analysis: Gate on the live cell population using forward and side scatter. Quantify the percentage of GFP-positive cells to determine the level of HIV-1 latency reversal.

Caption: Workflow for an in vitro HIV latency reversal assay using Ciapavir.

Protocol 2: Ex Vivo Latency Reversal in Primary CD4+ T Cells

This protocol is for assessing Ciapavir's activity in resting CD4+ T cells isolated from ART-suppressed, HIV-infected individuals, which more closely mimics the in vivo state of latency.[1][3]

Materials:

• Peripheral blood mononuclear cells (PBMCs) from ART-suppressed HIV+ donors

• CD4+ T Cell Isolation Kit

• RPMI-1640 medium supplemented with 10% FBS, penicillin, streptomycin, and IL-2

• Ciapavir, controls (e.g., anti-CD3/CD28 beads), and vehicle (DMSO)

• cART drugs to prevent viral spread

• 96-well cell culture plates

• RNA extraction kit and reagents for qRT-PCR or HIV-1 p24 ELISA kit

Procedure:

• Cell Isolation: Isolate resting CD4+ T cells from donor PBMCs using negative selection.

• Cell Plating: Plate the isolated resting CD4+ T cells in a 96-well plate.

• Compound Treatment: Treat the cells with Ciapavir. For primary cells, Ciapavir is often used in combination with an HDAC inhibitor (e.g., Panobinostat or Vorinostat) to achieve robust reactivation.[2] Include positive controls (e.g., anti-CD3/CD28 beads) and a negative (DMSO) control.[2] Ensure all wells contain cART to prevent new infections.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Quantification of Viral Reactivation:

  • Option A: p24 ELISA: Collect the culture supernatants after incubation and quantify the amount of HIV-1 p24 antigen using a commercial ELISA kit.[1] This measures the production of viral proteins.

  • Option B: qRT-PCR: Harvest the cells, extract total RNA, and perform quantitative reverse transcription PCR (qRT-PCR) to measure levels of cell-associated HIV-1 RNA.[7] This measures viral transcription.

• Data Analysis: Compare the levels of p24 antigen or HIV-1 RNA in Ciapavir-treated samples to the negative control to determine the fold-reversal of latency.

Data Presentation

The efficacy of Ciapavir has been demonstrated in multiple latency models. It is significantly more potent than first-generation Smac mimetics and shows synergistic activity with other classes of LRAs.[3]

Model System	Ciapavir Concentration	Combination Agent(s)	Outcome	Key Findings
2D10 Jurkat Cells [3]	1 µM	None	Latency Reversal	Ciapavir is 10- to 1,000-fold more potent than the first-generation Smac mimetic SBI-0637142.[3]
2D10 Jurkat Cells (NIK knockout) [3]	1 µM	None	No Latency Reversal	Demonstrates that Ciapavir's activity is dependent on the NIK-mediated non-canonical NF-κB pathway.[3]
2D10 Jurkat Cells [3]	Not specified	JQ1, I-BET151 (BET inhibitors)	Synergistic Latency Reversal	Ciapavir acts synergistically with BET inhibitors to enhance HIV-1 latency reversal.[3]
Primary rCD4+ T cells / PBMCs [3]	Not specified	Vorinostat, Panobinostat (HDACi)	No significant cytokine release or T cell activation	At doses sufficient for pathway activation, Ciapavir does not induce expression of CD69 or CD25, indicating a lack of broad immune activation.[3]
BLT Humanized Mouse Model [3][4]	In vivo administration	None	In vivo HIV-1 Reactivation	Ciapavir induced activation of HIV-1 reservoirs in vivo without causing systemic T cell activation.[3][4]
Primary CD4+ T cells from patients [2]	Not specified	Panobinostat (HDACi)	Synergistic Latency Reversal	Smac mimetics in combination with HDAC inhibitors robustly reactivate latent HIV-1 in patient-derived cells.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. BIRC2/cIAP1 Suppresses HIV-1 Transcription and Can Be Targeted by Smac Mimetics to Promote Reversal of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Combination of a Latency-Reversing Agent With a Smac Mimetic Minimizes Secondary HIV-1 Infection in vitro [frontiersin.org]

Application Notes and Protocols for Ciapavir in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and experimental protocols for the use of Ciapavir (SBI-0953294), a second-generation Smac mimetic, in mouse models. The primary application described is the reversal of HIV-1 latency.[1][2][3][4]

Introduction to Ciapavir

Ciapavir is a potent, bivalent small-molecule antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1).[2] Its mechanism of action involves the activation of the non-canonical NF-κB signaling pathway, which has been shown to be a critical mediator of HIV-1 latency reversal.[1][5] By antagonizing cIAP1, Ciapavir leads to the stabilization of NF-κB-inducing kinase (NIK), promoting the processing of p100 to p52 and subsequent nuclear translocation of p52/RelB heterodimers. This complex then binds to the HIV-1 Long Terminal Repeat (LTR), driving viral gene expression and reactivating the latent virus.[1] This "shock and kill" strategy aims to expose the reactivated virus to the immune system for clearance.[4] In preclinical mouse models, Ciapavir has demonstrated favorable pharmacokinetic and pharmacodynamic properties, effectively reversing HIV-1 latency without inducing systemic T cell activation.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for Ciapavir administration and its pharmacokinetic properties in mouse models.

Table 1: Dosage and Administration of Ciapavir in Mouse Models

Parameter	Value	Mouse Strain	Application	Reference
Dosage	10 mg/kg and 20 mg/kg	C57BL/6 and Humanized BLT mice	Pharmacokinetics, Target Engagement, Efficacy	[1]
Administration Route	Intraperitoneal (i.p.) injection	C57BL/6 and Humanized BLT mice	Pharmacokinetics, Target Engagement, Efficacy	[1]
Injection Volume	Not specified; typically < 10 ml/kg	General mouse guidelines	General administration	[6][7]
Needle Gauge	25-27g	General mouse guidelines	General administration	[6][7]

Table 2: Pharmacokinetic Parameters of Ciapavir in C57BL/6 Mice

Parameter	Value (at 10 mg/kg, i.p.)	Notes	Reference
Half-life (t½)	2.9 hours	[1]
Plasma Concentration	~20-fold higher than first-generation compound (SBI-0637142) 2 hours post-injection	Demonstrates improved in vivo exposure	[1]
Target Engagement	Sustained cIAP1 degradation for at least 24 hours	Assessed in spleen and thymus	[1]

Experimental Protocols

In Vivo Ciapavir Administration for HIV-1 Latency Reversal in Humanized Mice

This protocol is based on the efficacy studies conducted in bone marrow, liver, thymus (BLT) humanized mice.[1][6]

Objective: To evaluate the efficacy of Ciapavir in reactivating latent HIV-1 in vivo.

Materials:

• Ciapavir (SBI-0953294)

• Vehicle control (e.g., sterile PBS or as optimized for solubility)

• HIV-1 infected BLT humanized mice with suppressed viral loads on antiretroviral therapy (ART)

• Sterile syringes (1 ml) and needles (25-27 gauge)

• Standard animal handling and restraint equipment

Procedure:

• Animal Model: Utilize BLT humanized mice previously infected with HIV-1.

• ART Suppression: Initiate daily ART approximately 4 weeks post-infection and continue for at least 7 weeks to ensure viral loads are suppressed to undetectable levels.[1]

• Ciapavir Preparation: Prepare Ciapavir solution in a sterile vehicle at the desired concentration for injection (e.g., for a 10 mg/kg dose in a 25g mouse, prepare a solution that delivers the dose in a volume of ~250 µl).

• Administration: a. Restrain the mouse securely. One-person or two-person techniques can be used. For the one-person method, grasp the loose skin over the shoulders and behind the ears, ensuring the skin is taut but not restricting breathing. Tuck the tail to secure the lower body. b. Position the mouse with its head tilted downwards. c. Identify the injection site in the lower right quadrant of the abdomen.[6] d. Insert a 25-27 gauge needle at a 30-40° angle, with the bevel facing up.[6] e. Gently aspirate to ensure the needle has not entered a blood vessel or internal organ.[6] f. Inject the prepared Ciapavir solution (10 or 20 mg/kg) or vehicle control intraperitoneally.[1]

• Post-Administration Monitoring: a. Return the animal to its cage and monitor for any signs of distress or complications. b. Continue daily ART throughout the experiment to prevent viral spread.[1]

• Sacrifice and Sample Collection: At 2 days post-Ciapavir administration, euthanize the mice.[1]

• Endpoint Analysis: a. Collect plasma and bone marrow samples. b. Isolate RNA from the collected samples. c. Perform quantitative RT-PCR (qRT-PCR) with HIV-1 gag-specific primers to measure viral gene expression.[1]

Pharmacokinetic and Pharmacodynamic Analysis in C57BL/6 Mice

Objective: To assess the pharmacokinetic profile and target engagement of Ciapavir.

Materials:

• Ciapavir (SBI-0953294)

• C57BL/6 mice

• Equipment for blood collection (e.g., retro-orbital or tail-vein sampling)

• Materials for tissue harvesting (spleen, thymus)

• Protein lysis buffer and Western blot reagents

• LC-MS/MS equipment for plasma drug concentration analysis

Procedure:

• Administration: Administer Ciapavir (10 mg/kg or 20 mg/kg) via intraperitoneal injection as described in Protocol 3.1.[1]

• Pharmacokinetic Analysis: a. Collect blood samples at various time points post-injection (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours). b. Process blood to obtain plasma. c. Analyze Ciapavir concentration in plasma using a validated LC-MS/MS method. d. Calculate pharmacokinetic parameters such as half-life (t½), Cmax, and AUC.

• Pharmacodynamic (Target Engagement) Analysis: a. Euthanize mice at different time points post-injection (e.g., 2 and 24 hours).[1] b. Harvest spleen and thymus tissues. c. Prepare protein lysates from the tissues. d. Perform Western blot analysis to assess the degradation of cIAP1 and cIAP2 proteins.[1] Use appropriate primary antibodies against cIAP1 and cIAP2, and a loading control (e.g., actin or GAPDH).

Cytokine Release Assay

Objective: To evaluate the potential for Ciapavir to induce systemic immune activation.

Materials:

• Ciapavir (SBI-0953294)

• C57BL/6 mice

• Positive control: Lipopolysaccharide (LPS) at 2 mg/kg

• Equipment for serum collection

• Multiplex cytokine assay kit (e.g., Luminex-based)

Procedure:

• Administration: Dose C57BL/6 mice with Ciapavir (10 and 20 mg/kg, i.p.), vehicle, or LPS (2 mg/kg, i.p.) as a positive control.[1]

• Sample Collection: Collect blood at 2 and 24 hours after compound administration and process to obtain serum.[1]

• Cytokine Analysis: Analyze the serum samples for levels of various cytokines (e.g., IL-6, TNF-α, IL-1β, etc.) using a multiplex immunoassay.[1]

• Data Analysis: Compare cytokine levels in Ciapavir-treated groups to the vehicle and LPS-treated groups.

Visualizations

References

• 1. animalcare.ubc.ca [animalcare.ubc.ca]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sbpdiscovery.org [sbpdiscovery.org]
• 5. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 6. ltk.uzh.ch [ltk.uzh.ch]
• 7. scribd.com [scribd.com]

Application Notes and Protocols: Cell Culture Models for Testing Ciapavir Efficacy

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Ciapavir (also known as SBI-0953294) is a novel small molecule drug candidate that functions as a bivalent Smac mimetic.[1][2] Its primary mechanism of action is the antagonism of cellular Inhibitor of Apoptosis Proteins (cIAPs), which leads to the potent activation of the non-canonical NF-κB signaling pathway.[1][3] This activity has established Ciapavir as a latency-reversing agent (LRA) for Human Immunodeficiency Virus (HIV), designed to "shock" dormant viruses out of their latent state as part of a "shock and kill" cure strategy.[1][4][5]

While its development has focused on HIV, its ability to modulate a key cellular signaling pathway suggests potential broader applications. The evaluation of any new compound for antiviral efficacy is a critical step in drug development.[6][7] This document provides detailed protocols for assessing the potential broad-spectrum antiviral activity of Ciapavir against two common DNA viruses, Hepatitis B Virus (HBV) and Human Cytomegalovirus (HCMV), using established in vitro cell culture models. The protocols cover methods to determine antiviral efficacy and cytotoxicity, which are essential for establishing a therapeutic window.[8][9]

Mechanism of Action: Ciapavir and Non-Canonical NF-κB Signaling

Ciapavir acts by mimicking the endogenous protein Smac/DIABLO, which binds to and antagonizes Inhibitor of Apoptosis Proteins (IAPs) like cIAP1. In the non-canonical NF-κB pathway, cIAP1 continuously targets the NF-κB-inducing kinase (NIK) for degradation. By inhibiting cIAP1, Ciapavir allows NIK to accumulate.[3] NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the p100 subunit of the NF-κB heterodimer RelB/p100. This leads to the processing of p100 into p52, forming the active RelB/p52 transcription factor complex. This complex translocates to the nucleus to regulate the expression of target genes, including those that can initiate the transcription of latent HIV proviruses.[1][3]

Caption: Ciapavir inhibits cIAP1, leading to NIK accumulation and activation of the non-canonical NF-κB pathway.

Part 1: Recommended Cell Culture Models

Model System 1: Hepatitis B Virus (HBV)

HBV infection can activate STAT3 and other signaling pathways to support its replication and prevent apoptosis of infected cells.[10] The virus's interaction with pathways like PI3K/AKT and NF-κB makes it a relevant model for testing a signaling modulator like Ciapavir.[11]

• Recommended Cell Lines: HepG2-NTCP cells. These are human hepatoma cells (HepG2) engineered to express the sodium taurocholate co-transporting polypeptide (NTCP), the primary receptor for HBV entry.[12][13] This allows for the study of the complete viral life cycle, from entry to progeny release. Primary human hepatocytes (PHHs) are the gold standard but are more difficult to culture.[14]

• Culture Conditions: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., puromycin) to maintain NTCP expression.

Caption: Simplified overview of host signaling pathways modulated by HBV infection in hepatocytes.

Model System 2: Human Cytomegalovirus (HCMV)

Upon entry into host cells, HCMV rapidly activates several signaling pathways, including PI3K and NF-κB, to create a favorable environment for viral gene expression and replication.[15] This makes it an excellent model to test compounds that interfere with these pathways.

• Recommended Cell Lines: Human Foreskin Fibroblasts (HFFs) or MRC-5 (human embryonic lung fibroblasts). These cells are highly permissive to HCMV infection and are the standard for propagating laboratory and clinical strains of the virus.[16][17]

• Culture Conditions: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Caption: HCMV entry activates host cell signaling pathways critical for initiating viral replication.

Part 2: Experimental Protocols

Prior to any efficacy testing, the cytotoxicity of Ciapavir on the host cell lines must be determined to ensure that any observed reduction in viral activity is not simply due to cell death.[18][19]

Protocol 1: Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells, which correlates with cell viability.[9][20]

Methodology

• Cell Seeding: Seed host cells (e.g., HepG2-NTCP or MRC-5) in a 96-well plate at a density that will result in 80-90% confluency after 24 hours.

• Compound Preparation: Prepare 2-fold serial dilutions of Ciapavir in the appropriate cell culture medium.

• Treatment: Remove the medium from the cells and add the Ciapavir dilutions. Include "cells only" wells with medium but no compound as a 100% viability control.

• Incubation: Incubate the plate for a period equivalent to the duration of the planned antiviral assay (e.g., 48-72 hours for a yield reduction assay or up to 7 days for a plaque assay).

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondria will convert the yellow MTT to purple formazan (B1609692) crystals.[19]

• Solubilization: Carefully remove the MTT-containing medium and add an organic solvent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[19]

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the no-compound control. Use non-linear regression analysis to determine the 50% cytotoxic concentration (CC50).

Caption: Workflow for determining the cytotoxicity (CC50) of Ciapavir using the MTT assay.

Protocol 2: Plaque Reduction Assay (PRA)

This is the gold-standard assay for quantifying the ability of a compound to inhibit the replication of a plaque-forming virus.[7][21]

Methodology

• Cell Seeding: Seed host cells in 6-well or 12-well plates and grow to 95-100% confluency.

• Virus & Compound Preparation: Prepare serial dilutions of Ciapavir at non-toxic concentrations (well below the CC50). Dilute the virus stock to a concentration that will produce 50-100 plaques per well.

• Infection: Pre-incubate the diluted virus with the Ciapavir dilutions for 1 hour at 37°C. Alternatively, treat the cells with the compound first, then infect. Remove growth medium from the cell monolayers and add the virus/compound mixture.

• Adsorption: Incubate for 1-2 hours at 37°C to allow the virus to attach to and enter the cells.

• Overlay: Carefully aspirate the inoculum. Add a semi-solid overlay medium (e.g., containing 1% methylcellulose (B11928114) or low-melting-point agarose) mixed with the corresponding Ciapavir concentrations. This overlay restricts viral spread to adjacent cells, ensuring the formation of distinct plaques.[21]

• Incubation: Incubate the plates at 37°C for a period sufficient for plaque formation (e.g., 3-10 days, depending on the virus).

• Fixation & Staining: Remove the overlay and fix the cells (e.g., with 4% formaldehyde). Stain the cell monolayer with a crystal violet solution. Plaques will appear as clear, unstained zones where cells have been lysed by the virus.[21]

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each concentration compared to the untreated virus control. Determine the 50% effective concentration (EC50) using non-linear regression.

Caption: Experimental workflow for the Plaque Reduction Assay (PRA) to assess antiviral efficacy.

Protocol 3: Virus Yield Reduction Assay

This assay quantifies the production of new infectious virus particles (progeny virus) in the presence of an antiviral compound.[22][23] It is particularly useful for viruses that do not form clear plaques.

Methodology

• Cell Seeding: Seed host cells in 24-well or 48-well plates and grow to confluency.

• Infection & Treatment: Infect cells with the virus at a defined Multiplicity of Infection (MOI) (e.g., 0.1) in the presence of serial dilutions of Ciapavir.

• Incubation: After a 1-2 hour adsorption period, remove the inoculum, wash the cells, and add fresh medium containing the respective Ciapavir concentrations. Incubate for a single replication cycle (e.g., 24-72 hours).

• Harvest: Collect the cell culture supernatants, which contain the progeny virus. Subject the cells and supernatant to freeze-thaw cycles to release any intracellular virus.

• Titration of Progeny Virus: Quantify the amount of infectious virus in the harvested supernatants using a standard titration method, such as a Plaque Assay (as described above) or a 50% Tissue Culture Infectious Dose (TCID50) assay.[23][24]

• Data Analysis: Compare the viral titers from the Ciapavir-treated wells to the untreated virus control. Calculate the percentage of virus yield reduction and determine the EC50 (or IC50) value.

Caption: Workflow for the Virus Yield Reduction Assay to quantify inhibition of new virus production.

Data Presentation and Analysis

Quantitative data from the cytotoxicity and antiviral assays should be summarized in tables to facilitate comparison and the calculation of the Selectivity Index (SI). The SI (CC50/EC50) is a crucial measure of a compound's therapeutic window, with a higher SI indicating a more promising safety and efficacy profile.[8]

Table 1: Cytotoxicity of Ciapavir on Host Cell Lines

Cell Line	Assay Type	Incubation Time (h)	CC50 (µM)
HepG2-NTCP	MTT Assay	72	Value

| MRC-5 | MTT Assay | 120 | Value |

Table 2: Antiviral Efficacy of Ciapavir

Virus	Cell Line	Assay Type	EC50 (µM)
HBV	HepG2-NTCP	Yield Reduction	Value

| HCMV | MRC-5 | Plaque Reduction | Value |

Table 3: Summary of Antiviral Profile and Selectivity Index

Virus	Cell Line	CC50 (µM)	EC50 (µM)	Selectivity Index (SI = CC50/EC50)
HBV	HepG2-NTCP	Value	Value	Value

| HCMV | MRC-5 | Value | Value | Value |

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. Ciapavir | Latency-reversing agent | Probechem Biochemicals [probechem.com]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro methods for testing antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Antiviral Testing Services - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Hepatitis B Virus Activates Signal Transducer and Activator of Transcription 3 Supporting Hepatocyte Survival and Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Novel Molecular Therapeutics Targeting Signaling Pathway to Control Hepatitis B Viral Infection [frontiersin.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Cell and Animal Models for Studying Hepatitis B Virus Infection and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. communities.springernature.com [communities.springernature.com]
• 15. New Cell-Signaling Pathways for Controlling Cytomegalovirus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Onset of Human Cytomegalovirus Replication in Fibroblasts Requires the Presence of an Intact Vimentin Cytoskeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The life cycle and pathogenesis of human cytomegalovirus infection: lessons from proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. emerypharma.com [emerypharma.com]
• 19. youtube.com [youtube.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
• 23. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 24. benchchem.com [benchchem.com]

Application Notes: Measuring HIV-1 Reactivation After Ciapavir Treatment

Introduction

A major obstacle to curing HIV-1 infection is the persistence of a latent viral reservoir, primarily in resting CD4+ T cells. While antiretroviral therapy (ART) can suppress viral replication to undetectable levels, it does not eliminate this reservoir. The "shock and kill" strategy aims to eradicate this latent reservoir by using Latency-Reversing Agents (LRAs) to reactivate viral gene expression, making the infected cells visible to the immune system for clearance.[1][2]

Ciapavir (SBI-0953294) is a potent, next-generation small-molecule Smac mimetic specifically optimized for HIV-1 latency reversal.[3] It functions by activating the non-canonical NF-κB signaling pathway, a key cellular pathway involved in HIV-1 transcription.[2][4] Unlike some other LRAs, Ciapavir has been shown to reactivate latent HIV-1 in vivo without causing widespread T cell activation, making it a promising candidate for clinical development.[1][5]

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to accurately quantify the reactivation of latent HIV-1 following treatment with Ciapavir using established in vitro and ex vivo models.

Ciapavir's Mechanism of Action

Ciapavir functions as a Smac mimetic to antagonize the inhibitor of apoptosis protein cIAP1. In resting cells, cIAP1 is part of a complex that targets NF-κB-inducing kinase (NIK) for degradation. By inhibiting cIAP1, Ciapavir allows NIK to accumulate and activate the IKKα complex.[6] This leads to the processing of the p100 subunit to p52, which then dimerizes with RelB. The active p52/RelB heterodimer translocates to the nucleus, where it binds to κB sites within the HIV-1 Long Terminal Repeat (LTR) promoter, driving viral transcription and reactivating the latent provirus.[4][7]

Caption: Ciapavir activates the non-canonical NF-κB pathway to drive HIV-1 transcription.

General Experimental Workflow

Measuring HIV-1 reactivation involves treating a cellular model of latency with Ciapavir and quantifying the subsequent production of viral components. The choice of model system (e.g., immortalized cell lines vs. primary patient cells) and the readout method depends on the specific research question.

Caption: General workflow for measuring HIV-1 reactivation after Ciapavir treatment.

Protocol 1: In Vitro Reactivation in J-Lat T-Cell Lines

This protocol uses the J-Lat 10.6 T-cell line, a widely used model of HIV-1 latency.[8] These cells contain an integrated, full-length HIV-1 provirus where the nef gene is replaced by a Green Fluorescent Protein (GFP) reporter. Reactivation of the HIV-1 LTR results in GFP expression, which can be easily quantified by flow cytometry.[8][9]

1.1. Materials

• J-Lat 10.6 cells (or other suitable J-Lat clone)[8]

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Ciapavir (SBI-0953294)

• Positive Control: TNF-α (10 ng/mL) or Prostratin (1 µM)

• Vehicle Control: DMSO (at the same final concentration as Ciapavir)

• 96-well flat-bottom culture plates

• Flow cytometer

• Phosphate-Buffered Saline (PBS)

• Fixation buffer (e.g., 1% paraformaldehyde in PBS)

1.2. Experimental Procedure

• Cell Plating: Maintain J-Lat 10.6 cells in exponential growth phase. Seed cells into a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of complete RPMI medium.

• Compound Preparation: Prepare serial dilutions of Ciapavir in complete RPMI. Also prepare positive and vehicle controls.

• Treatment: Add 100 µL of the diluted compounds and controls to the appropriate wells to achieve the desired final concentrations. Ensure all treatments are performed in triplicate.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ incubator.[10][11]

• Cell Harvesting & Staining:

  • Transfer cells from each well to a V-bottom 96-well plate or microcentrifuge tubes.

  • Pellet the cells by centrifugation (e.g., 400 x g for 5 minutes).

  • Discard the supernatant and wash the cells once with 200 µL of cold PBS.

  • Resuspend the cell pellet in 100-200 µL of fixation buffer and incubate for 20 minutes at room temperature, protected from light.

  • Wash the cells again with PBS and resuspend in 200 µL of PBS for analysis.

• Flow Cytometry: Acquire data on a flow cytometer, collecting at least 20,000 events per sample. Measure GFP fluorescence in the appropriate channel (e.g., FITC).

1.3. Data Analysis and Presentation

• Gate on the live, single-cell population using forward scatter (FSC) and side scatter (SSC) profiles.

• Quantify the percentage of GFP-positive cells for each treatment condition.

• Summarize the data in a table. Calculate the mean and standard deviation for the triplicate wells.

Table 1: Sample Data for J-Lat 10.6 Cell Reactivation

Treatment	Concentration	% GFP-Positive Cells (Mean ± SD)
Vehicle Control	0.1% DMSO	0.8 ± 0.2
TNF-α	10 ng/mL	75.4 ± 4.1
Ciapavir	10 nM	15.2 ± 1.9
Ciapavir	100 nM	48.6 ± 3.5

| Ciapavir | 1 µM | 65.1 ± 5.2 |

Protocol 2: Ex Vivo Reactivation in Primary CD4+ T Cells

This protocol provides a more clinically relevant assessment by using resting CD4+ T cells isolated from ART-suppressed, HIV-1-infected individuals. Reactivation is measured by quantifying cell-associated viral RNA and virus production (p24 antigen) in the culture supernatant.

2.1. Materials

• Peripheral Blood Mononuclear Cells (PBMCs) from ART-suppressed HIV-1+ donors

• Density gradient medium (e.g., Ficoll-Paque™)[12]

• CD4+ T Cell Isolation Kit (negative selection)[13][14]

• RPMI 1640 medium with 10% FBS, 1% Penicillin-Streptomycin, and IL-2 (20 U/mL)

• ART drugs (e.g., an integrase inhibitor like Raltegravir at 1 µM to prevent new infections)[15]

• Ciapavir, positive control (e.g., anti-CD3/CD28 beads), and vehicle control (DMSO)

• Reagents for RNA isolation (e.g., RNeasy Kit)

• Reagents for RT-qPCR (reverse transcriptase, primers/probes for HIV-1 gag and a housekeeping gene like GAPDH)[16][17][18]

• Commercial HIV-1 p24 Antigen ELISA kit[19][20]

2.2. Experimental Procedure

• Isolate PBMCs: Isolate PBMCs from whole blood using density gradient centrifugation.[12][21]

• Isolate Resting CD4+ T Cells: Isolate resting CD4+ T cells from PBMCs using a negative selection magnetic bead-based kit. Purity should be confirmed by flow cytometry.[22]

• Cell Plating and Treatment:

  • Plate the isolated resting CD4+ T cells in a 96-well round-bottom plate at a density of 1-2 x 10⁶ cells/mL in complete RPMI with IL-2 and an ART drug.

  • Add Ciapavir, positive controls, and vehicle controls in triplicate.

  • Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• Sample Harvesting:

  • After incubation, pellet the cells by centrifugation (400 x g for 10 minutes).

  • Carefully collect the culture supernatant and store at -80°C for p24 ELISA.

  • Wash the cell pellet once with PBS. The cell pellet can now be processed for RNA isolation.

2.3. Sub-Protocol A: Quantification of Cell-Associated HIV-1 RNA by RT-qPCR

• RNA Isolation: Isolate total RNA from the cell pellets using a column-based kit according to the manufacturer's instructions. Elute in RNase-free water.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 100-500 ng of total RNA using a reverse transcriptase kit. Include a no-reverse-transcriptase control to check for DNA contamination.[18]

• Real-Time qPCR:

  • Set up qPCR reactions in triplicate for each sample using a master mix, primers, and probes specific for HIV-1 gag and a housekeeping gene (e.g., GAPDH or ACTB).[17][23]

  • Run the qPCR plate on a real-time PCR instrument using standard cycling conditions (e.g., 95°C for 5 min, followed by 45 cycles of 95°C for 10s and 60°C for 1 min).[18]

• Data Analysis:

  • Calculate the cycle threshold (Ct) values for each reaction.

  • Determine the ΔCt for each sample: ΔCt = Ct(gag) - Ct(housekeeping gene).

  • Calculate the ΔΔCt relative to the vehicle control: ΔΔCt = ΔCt(treatment) - ΔCt(vehicle).

  • Calculate the fold induction of HIV-1 RNA expression using the formula: 2-ΔΔCt.

2.4. Sub-Protocol B: Quantification of HIV-1 p24 Antigen by ELISA

• Prepare Samples: Thaw the stored culture supernatants. If necessary, dilute the supernatants from the positive control wells to fall within the linear range of the assay.[24]

• Perform ELISA: Quantify the amount of HIV-1 p24 antigen in the supernatants using a commercial ELISA kit.[25] Follow the manufacturer's protocol precisely, which typically involves:

  • Adding standards and samples to the antibody-coated plate.

  • Incubating the plate.

  • Washing the wells.

  • Adding detection antibody and enzyme conjugate.

  • Adding substrate and stop solution.

• Read Plate: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Calculate the concentration of p24 (in pg/mL) in the experimental samples by interpolating their absorbance values from the standard curve.

2.5. Data Presentation Summarize the quantitative data from both RT-qPCR and ELISA assays in a single table for clear comparison of latency reversal activity.

Table 2: Sample Data for Reactivation in Primary CD4+ T Cells

Treatment	Concentration	HIV-1 gag RNA (Fold Induction, Mean ± SD)	p24 in Supernatant (pg/mL, Mean ± SD)
Vehicle Control	0.1% DMSO	1.0 ± 0.2	< 10 (Below L.O.D.)
Anti-CD3/CD28	1 bead/cell	85.3 ± 11.2	1850 ± 210
Ciapavir	100 nM	8.7 ± 1.5	125 ± 22

| Ciapavir | 1 µM | 25.1 ± 3.8 | 460 ± 55 |

(L.O.D. = Limit of Detection)

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Experimental Systems for Measuring HIV Latency and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Monitoring reactivation of latent HIV by label-free gradient light interference microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for the assessment of human T cell activation by real-time metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CD4+ T Cell Isolation from PBMC or Splenocyte Preparations by Magnetic Selection: R&D Systems [rndsystems.com]
• 14. Isolation of Untouched Human CD4+ T Cells from Peripheral Blood Mononuclear Cells (PBMC) | Thermo Fisher Scientific - US [thermofisher.com]
• 15. HIV Latency in the Humanized BLT Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of HIV GAG RNA using real time reverse transcriptase PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Novel Assays for Measurement of Total Cell-Associated HIV-1 DNA and RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 19. yeasenbio.com [yeasenbio.com]
• 20. revvity.com [revvity.com]
• 21. Human naive CD4 T cell isolation | The Ansel Lab [ansel.ucsf.edu]
• 22. cdn.stemcell.com [cdn.stemcell.com]
• 23. media.tghn.org [media.tghn.org]
• 24. en.hillgene.com [en.hillgene.com]
• 25. hanc.info [hanc.info]

Application Notes and Protocols for Combining Ciapavir with Antiretroviral Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciapavir (SBI-0953294) is a novel, potent small-molecule Smac mimetic developed as a latency-reversing agent (LRA) for HIV-1.[1] Its primary mechanism of action is the activation of the non-canonical NF-κB signaling pathway, which leads to the transcriptional activation of latent HIV-1 proviruses.[2][3] This "shock and kill" strategy aims to reactivate dormant viral reservoirs, making them susceptible to elimination by the host immune system or concurrent antiretroviral therapy (ART).[1] While ART effectively suppresses viral replication, it does not eradicate the latent reservoir, which remains a major obstacle to a cure.[1][4] Ciapavir offers a targeted approach to reactivating this reservoir with minimal T cell activation, a favorable safety profile observed in preclinical models.[1][5]

These application notes provide a framework for investigating the synergistic potential of Ciapavir when combined with conventional antiretroviral therapies. The focus is on providing detailed protocols for in vitro assessment of drug synergy and presenting hypothetical data to illustrate how such findings would be structured.

Mechanism of Action: Ciapavir and the Non-Canonical NF-κB Pathway

Ciapavir functions as an antagonist of Inhibitor of Apoptosis Proteins (IAPs), specifically cIAP1.[1] In resting cells, cIAP1 is part of a complex that targets NF-κB-inducing kinase (NIK) for degradation. By inhibiting cIAP1, Ciapavir allows NIK to accumulate and activate IκB kinase-α (IKKα).[6] IKKα then phosphorylates and processes p100 to its active p52 form, which dimerizes with RelB.[3][6] The p52/RelB heterodimer translocates to the nucleus, where it binds to the HIV-1 Long Terminal Repeat (LTR) and initiates viral transcription.[3]

Caption: Ciapavir-mediated activation of the non-canonical NF-κB pathway.

Combining Ciapavir with Antiretroviral Drug Classes

While Ciapavir's primary role is to reactivate latent HIV, its combination with ART is essential for a successful "shock and kill" strategy. The reactivated virus must be prevented from infecting new cells, a task accomplished by potent antiretrovirals. Investigating the nature of the interaction between Ciapavir and different ART classes is crucial to identify combinations that are synergistic (more effective together than the sum of their parts) and to avoid antagonism.

Rationale for Combination:

• Nucleoside/Nucleotide Reverse Transcriptase Inhibitors (NRTIs): Inhibit reverse transcription by being incorporated into the growing viral DNA chain, causing termination.

• Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs): Inhibit reverse transcriptase by binding to an allosteric site on the enzyme.

• Protease Inhibitors (PIs): Block the cleavage of viral polyproteins, preventing the maturation of new infectious virions.

• Integrase Strand Transfer Inhibitors (INSTIs): Prevent the integration of viral DNA into the host cell's genome.[7]

Quantitative Data on Synergistic Effects

To date, published studies have focused on the synergy of Ciapavir with other LRAs.[1] For instance, potent synergy has been observed with BET inhibitors (JQ1 and I-BET151).[1] Data on combinations with traditional ARTs are not yet available.

The following table presents hypothetical data to illustrate how results from synergy studies would be presented. These values are for demonstrative purposes and are not derived from experimental results. The Combination Index (CI), calculated using the Chou-Talalay method, is a standard for quantifying drug synergy.[2][8]

• CI < 0.9: Synergy

• CI 0.9 - 1.1: Additive

• CI > 1.1: Antagonism

Table 1: Hypothetical Combination Index (CI) Values for Ciapavir with Representative Antiretrovirals

Drug Class	Representative Antiretroviral	HIV-1 Strain	Combination Index (CI) at 50% Inhibition (IC50)	Interpretation
NRTI	Tenofovir	NL4-3	0.85	Slight Synergy
NNRTI	Efavirenz	NL4-3	0.95	Additive
PI	Darunavir	NL4-3	0.70	Moderate Synergy
INSTI	Raltegravir	NL4-3	0.80	Synergy

Experimental Protocols

Protocol 1: In Vitro Synergy Testing Using the Checkerboard Assay

This protocol outlines the methodology for assessing the synergistic, additive, or antagonistic effects of Ciapavir in combination with an antiretroviral drug using a checkerboard dilution method.[2][9]

1. Materials:

• Cell Line: TZM-bl cells (HeLa cell line expressing CD4, CCR5, and CXCR4, with an integrated HIV-1 LTR-luciferase reporter gene).

• Virus: HIV-1 laboratory-adapted strain (e.g., NL4-3).

• Compounds: Ciapavir and the antiretroviral drug of interest (e.g., Tenofovir, Efavirenz, Darunavir, Raltegravir).

• Reagents: Dulbecco's Modified Eagle's Medium (DMEM), fetal bovine serum (FBS), penicillin-streptomycin, DEAE-Dextran, Luciferase Assay Reagent, DMSO.

• Equipment: 96-well flat-bottom plates, CO2 incubator (37°C, 5% CO2), microplate reader capable of measuring luminescence.

2. Experimental Workflow:

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Insights into the role of HIV-1 Vpu in modulation of NF-ĸB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-canonical NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A computational overview of integrase strand transfer inhibitors (INSTIs) against emerging and evolving drug-resistant HIV-1 integrase mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Broad synergistic antiviral efficacy between a novel elite controller-derived dipeptide and antiretrovirals against drug-resistant HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]

Application Notes and Protocols: In Vivo Pharmacokinetics and Pharmacodynamics of Ciapavir

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciapavir (SBI-0953294) is a next-generation, bivalent small-molecule Smac mimetic designed to reverse HIV-1 latency.[1][2][3] As a potent antagonist of cellular inhibitor of apoptosis protein 1 (cIAP1), Ciapavir activates the non-canonical nuclear factor κB (ncNF-κB) signaling pathway.[1][4] This targeted mechanism aims to reactivate latent HIV-1 reservoirs without inducing broad systemic T cell activation, a significant challenge in "shock and kill" therapeutic strategies.[1][2][4][5] Preclinical in vivo studies have demonstrated favorable pharmacokinetic and pharmacodynamic properties, positioning Ciapavir as a promising candidate for further development in HIV cure research.[1]

These application notes provide a summary of the available in vivo data for Ciapavir and detailed protocols for its evaluation in preclinical models.

Pharmacokinetics

Preclinical pharmacokinetic (PK) studies of Ciapavir have been conducted in mice to determine its plasma exposure and overall in vivo properties.[1] These studies have shown that Ciapavir has significantly improved in vivo plasma exposure compared to first-generation Smac mimetics.[1]

Table 1: Summary of In Vivo Pharmacokinetic Properties of Ciapavir

Parameter	Species	Route of Administration	Dose	Observation	Reference
Plasma Concentration	C57BL/6 Mice	Intraperitoneal (i.p.)	Not Specified	~20-fold increase in plasma concentration at 2 hours post-injection compared to an equivalent dose of the first-generation compound, SBI-0637142.	[1]
Overall Assessment	Mice	Intraperitoneal (i.p.)	Not Specified	Favorable in vivo pharmacokinetic properties for evaluation in efficacy models.	[1]

Note: Specific quantitative PK parameters such as Cmax, Tmax, AUC, and half-life are not detailed in the provided search results but would be essential for a complete pharmacokinetic profile.

Pharmacodynamics

The primary pharmacodynamic effect of Ciapavir in vivo is the reversal of HIV-1 latency through the activation of the ncNF-κB pathway.[1] In vivo studies have been performed in bone marrow, liver, thymus (BLT) humanized mouse models of HIV-1 latency.[1][2]

Table 2: Summary of In Vivo Pharmacodynamic Effects of Ciapavir

Pharmacodynamic Endpoint	Animal Model	Observation	Key Findings	Reference
HIV-1 Latency Reversal	BLT Humanized Mice	Robust viral gene expression triggered in a significant number of animals.	Ciapavir effectively reverses HIV-1 latency in vivo.	[1]
T Cell Activation	BLT Humanized Mice	No evidence of generalized or systemic T cell activation. Minimal upregulation of the early T cell activation marker CD69.	Favorable safety profile with a lack of overt immune activation.	[1][6]
Synergy	In Vitro/Ex Vivo	Synergizes with epigenetic regulators (e.g., bromodomain inhibitors) to enhance HIV-1 latency reversal.	Potential for combination therapy to achieve more robust latency reversal.	[1]

Signaling Pathway and Experimental Workflow

Mechanism of Action: Ciapavir-Induced ncNF-κB Signaling

Ciapavir, as a Smac mimetic, antagonizes cIAP1. This action leads to the stabilization of NF-κB-inducing kinase (NIK), which is essential for the activation of the non-canonical NF-κB pathway.[1] The subsequent signaling cascade results in the transcriptional activation of the HIV-1 long terminal repeat (LTR) and reversal of viral latency.[1]

Caption: Ciapavir mechanism of action in activating the ncNF-κB pathway.

Experimental Workflow: In Vivo Efficacy Assessment

The in vivo efficacy of Ciapavir as a latency-reversing agent was evaluated in a humanized mouse model. This involved the engraftment of human hematopoietic stem cells to create a human immune system, subsequent infection with HIV-1, suppression of viral replication with antiretroviral therapy (ART), and finally, administration of Ciapavir to assess latency reversal.

Caption: Workflow for evaluating Ciapavir's in vivo efficacy.

Experimental Protocols

The following are generalized protocols based on the descriptions of the in vivo studies of Ciapavir.[1][2] Researchers should adapt these protocols based on their specific experimental design and institutional guidelines.

Protocol 1: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the plasma concentration-time profile of Ciapavir in mice.

Materials:

• C57BL/6 mice

• Ciapavir

• Vehicle for drug formulation (e.g., DMSO, PEG, saline)

• Syringes and needles for intraperitoneal injection

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS or other appropriate analytical instrumentation

Procedure:

• Animal Acclimatization: Acclimate C57BL/6 mice to the housing facility for at least one week prior to the study.

• Drug Preparation: Formulate Ciapavir in a suitable vehicle at the desired concentration for injection.

• Dosing: Administer Ciapavir to the mice via intraperitoneal (i.p.) injection at a specified dose. Include a vehicle-only control group.

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Immediately process the blood samples by centrifugation to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Ciapavir in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Data Analysis: Plot the plasma concentration of Ciapavir versus time and calculate key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life).

Protocol 2: In Vivo Pharmacodynamic (Efficacy) Study in BLT Humanized Mice

Objective: To evaluate the ability of Ciapavir to reverse HIV-1 latency in vivo.

Materials:

• BLT (Bone Marrow, Liver, Thymus) humanized mice

• HIV-1 viral stock

• Antiretroviral therapy (ART) drugs

• Ciapavir

• Flow cytometer and antibodies for T cell activation markers (e.g., CD69)

• qRT-PCR reagents for quantifying viral RNA

• Blood and tissue collection supplies

Procedure:

• Model Generation: Generate BLT humanized mice as per established protocols.

• HIV-1 Infection: Infect the BLT mice with an appropriate strain of HIV-1.

• ART Suppression: Once viral loads are established, administer daily ART to suppress plasma viremia to undetectable levels, thereby establishing a latent infection.

• Ciapavir Treatment: Administer Ciapavir to the ART-suppressed mice. Include a control group receiving ART and vehicle only.

• Sample Collection: Collect peripheral blood at baseline and various time points after Ciapavir administration. At the end of the study, collect tissues such as bone marrow, spleen, and lymph nodes.

• Pharmacodynamic Analysis:

  • Viral RNA Quantification: Isolate RNA from plasma and tissue samples and perform qRT-PCR to measure HIV-1 RNA levels as an indicator of latency reversal.

  • T Cell Activation Analysis: Use flow cytometry to analyze peripheral blood mononuclear cells (PBMCs) and cells from tissues for the expression of T cell activation markers (e.g., CD69) to assess the level of immune activation.

• Data Analysis: Compare the levels of viral RNA and T cell activation markers between the Ciapavir-treated group and the control group to determine the efficacy and safety of Ciapavir in reversing HIV-1 latency.

Conclusion

Ciapavir has demonstrated a promising preclinical profile as an HIV-1 latency-reversing agent.[1] Its ability to activate latent HIV-1 in vivo without causing systemic immune activation addresses a key challenge in the development of "shock and kill" therapies.[1][4] The protocols outlined above provide a framework for the continued investigation of Ciapavir's pharmacokinetic and pharmacodynamic properties, which will be crucial for its potential translation to clinical studies.[5] Further studies are needed to fully characterize its pharmacokinetic profile and to optimize dosing regimens for maximal efficacy and safety.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In&nbsp;Vivo [escholarship.org]
• 4. sbpdiscovery.org [sbpdiscovery.org]
• 5. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Monitoring Non-Canonical NF-κB Activation by Ciapavir

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ciapavir is a second-generation small molecule mimetic of the Second Mitochondria-derived Activator of Caspases (Smac) that functions as a potent antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1).[1][2][3] By inhibiting cIAP1, Ciapavir triggers the non-canonical Nuclear Factor-kappa B (NF-κB) signaling pathway.[4] This pathway plays a crucial role in various physiological processes, including immune regulation, lymphoid organogenesis, and B-cell maturation, and its dysregulation is implicated in several diseases.[5][6][7] Therefore, accurate and robust methods to monitor the activation of this pathway are essential for understanding the mechanism of action of Ciapavir and for its development as a potential therapeutic agent.

This document provides detailed application notes and protocols for a suite of assays designed to monitor the activation of the non-canonical NF-κB pathway in response to Ciapavir treatment. The described methods include immunoblotting to detect the processing of the NF-κB2 precursor p100 to its active p52 form, immunofluorescence to visualize the nuclear translocation of the p52/RelB heterodimer, and a reporter gene assay to quantify NF-κB-dependent transcriptional activation.

Non-Canonical NF-κB Signaling Pathway

The non-canonical NF-κB pathway is initiated by a specific subset of tumor necrosis factor receptor (TNFR) superfamily members.[7] In the absence of a stimulus, a complex of cIAP1, cIAP2, TRAF2, and TRAF3 mediates the continuous ubiquitination and proteasomal degradation of NF-κB-inducing kinase (NIK).[4][8] Ciapavir, by antagonizing cIAP1, disrupts this complex, leading to the stabilization and accumulation of NIK.[2][9] NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the C-terminal ankyrin repeat domain of the p100 protein.[7][10] This phosphorylation event targets p100 for ubiquitination and subsequent proteasomal processing, resulting in the generation of the p52 subunit. The newly formed p52 protein then dimerizes with RelB, and this active heterodimer translocates to the nucleus to regulate the expression of target genes.[11][12]

Figure 1: Non-canonical NF-κB signaling pathway activated by Ciapavir.

Experimental Assays and Protocols

The following section details the experimental protocols to monitor the key events in non-canonical NF-κB signaling activation by Ciapavir. A typical experimental workflow is outlined below.

Figure 2: General experimental workflow for monitoring Ciapavir activity.

Immunoblotting for p100/p52 Processing

Principle: This assay quantifies the conversion of the inactive p100 precursor to the active p52 subunit upon Ciapavir treatment. An increase in the p52/p100 ratio is a direct indicator of non-canonical NF-κB pathway activation.[13]

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., human B-lymphoma cell lines) at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of Ciapavir (e.g., 0.1, 1, 10 µM) or a vehicle control (e.g., DMSO) for a specified time course (e.g., 2, 4, 8, 24 hours).

• Cell Lysis:

  • Wash cells with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on an 8-10% polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for NF-κB2 p100/p52 (which recognizes both forms) overnight at 4°C.[14]

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal loading, probe the membrane with an antibody against a housekeeping protein such as β-actin or GAPDH.

Data Presentation:

Treatment Group	Ciapavir (µM)	Time (h)	p100 (Arbitrary Units)	p52 (Arbitrary Units)	p52/p100 Ratio
Vehicle Control	0	24	1.00	0.10	0.10
Ciapavir	0.1	24	0.95	0.25	0.26
Ciapavir	1	24	0.70	0.65	0.93
Ciapavir	10	24	0.40	0.85	2.13

Immunofluorescence for RelB Nuclear Translocation

Principle: This assay visualizes the translocation of the RelB subunit, a key component of the active non-canonical NF-κB heterodimer, from the cytoplasm to the nucleus following Ciapavir treatment.[15][16]

Protocol:

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a multi-well plate.

  • Treat cells with Ciapavir or a vehicle control as described in the immunoblotting protocol.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[17]

  • Wash three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.[17]

• Immunostaining:

  • Wash three times with PBS.

  • Block with 1% BSA in PBS for 30 minutes.

  • Incubate with a primary antibody against RelB overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488-conjugated) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash with PBS.

• Imaging and Analysis:

  • Mount the coverslips onto microscope slides.

  • Image the cells using a fluorescence or confocal microscope.[18][19]

  • Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of RelB in multiple cells for each treatment condition.

Data Presentation:

Treatment Group	Ciapavir (µM)	Time (h)	Mean Nuclear/Cytoplasmic RelB Fluorescence Ratio
Vehicle Control	0	8	1.2 ± 0.2
Ciapavir	1	8	3.5 ± 0.5
Ciapavir	10	8	5.8 ± 0.7

NF-κB Reporter Gene Assay

Principle: This assay measures the transcriptional activity of NF-κB by utilizing a reporter construct containing NF-κB response elements upstream of a reporter gene, such as luciferase.[20][21] An increase in reporter gene expression indicates enhanced NF-κB-mediated gene transcription.

Protocol:

• Cell Transfection:

  • Co-transfect cells with an NF-κB-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization of transfection efficiency.

  • Allow cells to recover for 24 hours post-transfection.

• Cell Treatment:

  • Treat the transfected cells with various concentrations of Ciapavir or a vehicle control for a specified duration (e.g., 24 hours).

• Luciferase Assay:

  • Lyse the cells according to the manufacturer's protocol for the dual-luciferase reporter assay system.

  • Measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Express the results as fold induction relative to the vehicle-treated control.

Data Presentation:

Treatment Group	Ciapavir (µM)	Normalized Luciferase Activity (Fold Induction)
Vehicle Control	0	1.0 ± 0.1
Ciapavir	0.1	2.5 ± 0.3
Ciapavir	1	8.2 ± 0.9
Ciapavir	10	15.6 ± 1.5

Logical Relationship of Assays

The three described assays provide a multi-faceted approach to confirming the activation of the non-canonical NF-κB pathway by Ciapavir. Each assay interrogates a distinct step in the signaling cascade.

Figure 3: Logical relationship between the assays and the signaling cascade.

Conclusion

The protocols outlined in these application notes provide a robust framework for researchers to monitor the activation of the non-canonical NF-κB pathway by Ciapavir. By combining biochemical, imaging, and functional assays, a comprehensive understanding of the molecular and cellular effects of Ciapavir can be achieved. These methods are essential for preclinical studies and for the continued development of Ciapavir and other modulators of the NF-κB signaling pathway.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BIRC2/cIAP1 Suppresses HIV-1 Transcription and Can Be Targeted by Smac Mimetics to Promote Reversal of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. raybiotech.com [raybiotech.com]
• 6. Frontiers | Editorial: Non-canonical NF-κB signaling in immune-mediated inflammatory diseases and malignancies [frontiersin.org]
• 7. Non-canonical NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill [frontiersin.org]
• 10. Noncanonical NF-κB Signaling Is Limited by Classical NF-κB Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods to Assess the Activation of the Alternative (Noncanonical) NF-κB Pathway by Non-death TNF Receptors | Springer Nature Experiments [experiments.springernature.com]
• 12. Activation of IKKα target genes depends on recognition of specific κB binding sites by RelB:p52 dimers | The EMBO Journal [link.springer.com]
• 13. Monitoring the Levels of Cellular NF-κB Activation States - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NF-kappaB Non-Canonical Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 15. RelB nuclear translocation regulates B cell MHC molecule, CD40 expression, and antigen-presenting cell function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nuclear localization of RelB is associated with effective antigen-presenting cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. indigobiosciences.com [indigobiosciences.com]
• 21. NanoLuc® Reporter Vector with NF-kappaB Response Element [promega.jp]

Application Notes and Protocols for Studying the Effects of Ciapavir on HIV L-TR Using Lentiviral Vectors

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to utilizing a lentiviral vector-based reporter assay for screening and characterizing compounds that modulate the activity of the Human Immunodeficiency Virus Type 1 (HIV-1) Long Terminal Repeat (LTR). As a hypothetical case study, we detail the evaluation of "Ciapavir," a novel inhibitor of the NF-κB signaling pathway, a critical host cell factor for HIV-1 transcription. These protocols cover the construction of an LTR-luciferase reporter lentiviral vector, production of high-titer viral particles, creation of a stable reporter cell line, and a screening assay to quantify the inhibitory effects of Ciapavir.

Part 1: Application Notes

Introduction to HIV-1 LTR and NF-κB Signaling

The HIV-1 Long Terminal Repeat (LTR) is located at the 5' end of the integrated provirus and functions as the promoter for viral gene expression.[1] The activity of the LTR is tightly regulated by both viral proteins, such as Tat, and a variety of host transcription factors.[2] Among the most crucial of these is the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB).[2][3] The HIV-1 LTR contains two tandem NF-κB binding sites, which are highly conserved across different viral subtypes.[2][4] Activation of the NF-κB signaling pathway, often triggered by cellular stress or cytokine stimulation (e.g., TNF-α), leads to the translocation of NF-κB heterodimers (typically p50/RelA) into the nucleus.[1] These dimers then bind to the LTR, recruiting transcriptional machinery and initiating robust viral gene expression.[1][4] Consequently, the NF-κB pathway represents a prime target for therapeutic interventions aimed at suppressing HIV-1 replication and maintaining a state of latency.

Principle of the Lentiviral Reporter Assay

Lentiviral vectors (LVs) derived from HIV-1 are powerful tools for gene delivery, capable of transducing a wide range of dividing and non-dividing cells with high efficiency.[5] For studying LTR activity, a self-inactivating (SIN) lentiviral vector is engineered to contain a reporter gene, such as firefly luciferase, under the transcriptional control of the HIV-1 LTR.[6][7] These replication-defective vectors can be safely handled in a BSL-2 environment.[6]

When these reporter vectors are transduced into a suitable target cell line (e.g., TZM-bl or Jurkat cells), the LTR-luciferase cassette integrates into the host cell genome, creating a stable reporter cell line. The expression of luciferase in these cells is directly proportional to the transcriptional activity of the HIV-1 LTR. By stimulating these cells with an NF-κB activator like TNF-α and simultaneously treating them with a test compound like Ciapavir, one can precisely quantify the compound's inhibitory effect on LTR-driven transcription by measuring the reduction in luciferase activity.[8][9]

Part 2: Experimental Protocols

Protocol 1: Construction of HIV-1 LTR-Luciferase Lentiviral Vector

This protocol describes the cloning of the HIV-1 LTR upstream of a firefly luciferase gene within a self-inactivating (SIN) lentiviral transfer plasmid.

Materials:

• Third-generation SIN lentiviral transfer plasmid (e.g., pLJM1-EGFP, which can be modified)

• Firefly luciferase gene insert

• HIV-1 LTR sequence (from a plasmid like pNL4-3)

• Restriction enzymes and T4 DNA ligase

• Stellar™ Competent Cells

• Plasmid purification kit

Procedure:

• Isolate Fragments: Using restriction digestion, excise the CMV promoter from the lentiviral transfer plasmid. Amplify the HIV-1 LTR (U3 and R regions) from a source plasmid using PCR, adding appropriate restriction sites. Similarly, obtain the firefly luciferase gene.

• Ligation: Ligate the HIV-1 LTR fragment and the luciferase gene into the prepared SIN lentiviral vector backbone.

• Transformation: Transform the ligation product into competent E. coli cells.

• Selection and Verification: Select colonies and purify the plasmid DNA. Verify the correct insertion and orientation of the LTR-luciferase cassette via restriction digestion and Sanger sequencing. The final construct is designated pLV-LTR-Luc.

Protocol 2: Production of LTR-Luciferase Lentiviral Particles

This protocol uses transient co-transfection of HEK293T cells with the transfer, packaging, and envelope plasmids to produce VSV-G pseudotyped lentiviral particles.

Materials:

• HEK293T cells

• pLV-LTR-Luc transfer plasmid

• Second or third-generation packaging plasmids (e.g., psPAX2)

• VSV-G envelope plasmid (e.g., pMD2.G)

• Transfection reagent (e.g., Lipofectamine 3000 or PEI)

• DMEM with 10% FBS

• 0.45 µm syringe filters

Procedure:

• Cell Seeding: The day before transfection, seed 6 x 10^6 HEK293T cells in a 10 cm dish so they reach 70-80% confluency at the time of transfection.[10]

• Transfection: Prepare the DNA mixture containing the transfer plasmid, packaging plasmid(s), and envelope plasmid.[6] Co-transfect the HEK293T cells following the manufacturer’s protocol for your chosen transfection reagent.

• Incubation: Incubate the cells at 37°C with 5% CO2. After 12-16 hours, replace the transfection medium with fresh culture medium.

• Virus Harvest: At 48 and 72 hours post-transfection, collect the cell culture supernatant, which contains the lentiviral particles.[6][11]

• Processing: Centrifuge the collected supernatant at low speed (e.g., 500 x g for 10 minutes) to pellet cell debris.[12] Filter the supernatant through a 0.45 µm filter.[11][12]

• Storage: Aliquot the viral supernatant and store at -80°C for long-term use. Avoid repeated freeze-thaw cycles.[11]

Protocol 3: Creation of a Stable TZM-bl-LTR-Luc Reporter Cell Line

Materials:

• TZM-bl cells

• LTR-Luciferase lentiviral particle stock

• Polybrene or Hexadimethrine bromide

• Puromycin (B1679871) (if the vector contains a resistance gene)

• Complete growth medium

Procedure:

• Cell Seeding: Seed 5 x 10^4 TZM-bl cells per well in a 24-well plate.

• Transduction: The next day, replace the medium with fresh medium containing Polybrene at a final concentration of 8 µg/mL to enhance transduction efficiency. Add varying amounts of the LTR-Luc lentiviral stock to determine the optimal multiplicity of infection (MOI).

• Incubation: Incubate the cells for 48-72 hours.

• Selection (if applicable): If your vector includes a selection marker like puromycin resistance, replace the medium with fresh medium containing the appropriate concentration of puromycin to select for successfully transduced cells.

• Expansion: Expand the transduced cell population to create a stable reporter cell line. Verify the responsiveness of the cell line by treating with TNF-α and measuring luciferase activity.

Protocol 4: Ciapavir Screening Assay

Materials:

• TZM-bl-LTR-Luc stable reporter cell line

• Ciapavir stock solution (dissolved in DMSO)

• TNF-α (Tumor Necrosis Factor-alpha)

• White, clear-bottom 96-well plates

• Luciferase assay reagent (e.g., Bright-Glo™)

• Luminometer

Procedure:

• Cell Plating: Seed 1 x 10^4 TZM-bl-LTR-Luc cells per well in a 96-well plate and incubate overnight.[13]

• Compound Treatment: Prepare serial dilutions of Ciapavir in culture medium. Add the diluted compound to the appropriate wells. Include "vehicle control" wells with DMSO at the same final concentration.

• Incubation: Incubate the plate for 1-2 hours at 37°C.

• Stimulation: Add TNF-α to all wells (except for the "unstimulated" control) to a final concentration of 10 ng/mL to induce NF-κB and activate the HIV-1 LTR.

• Incubation: Incubate the plate for an additional 24 hours.

• Luciferase Measurement: Equilibrate the plate to room temperature. Add luciferase assay reagent to each well according to the manufacturer's instructions.[6] Measure the luminescence using a plate-reading luminometer.[8]

Part 3: Data Presentation

The inhibitory effect of Ciapavir on TNF-α-induced HIV-1 LTR activity is quantified and presented below. The IC50 value is calculated from the dose-response curve.

Table 1: Effect of Ciapavir on HIV-1 LTR Activity

Ciapavir Concentration (µM)	Average Luminescence (RLU)	% LTR Activity (Normalized)	% Inhibition
0 (Unstimulated)	5,120	1.0%	-
0 (TNF-α only)	515,400	100.0%	0.0%
0.1	412,320	80.0%	20.0%
0.5	283,470	55.0%	45.0%
1.0	154,620	30.0%	70.0%
5.0	51,540	10.0%	90.0%
10.0	25,770	5.0%	95.0%

Data are representative of a typical experiment. RLU = Relative Light Units.

Part 4: Mandatory Visualizations

Caption: Hypothetical signaling pathway of Ciapavir inhibiting NF-κB-mediated HIV-1 LTR activation.

Caption: Experimental workflow for screening Ciapavir's effect on HIV-1 LTR activity.

References

• 1. NF-κB sub-pathways and HIV cure: A revisit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural basis of HIV-1 activation by NF-kappaB - a higher-order complex of p50:RelA bound to the HIV-1 LTR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill [frontiersin.org]
• 4. NF-ΚB/Rel: agonist and antagonist roles in HIV-1 latency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lentivirus Vectors Using Human and Simian Immunodeficiency Virus Elements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Preclinical toxicity analyses of lentiviral vectors expressing the HIV-1 LTR-specific designer-recombinase Brec1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. goldbio.com [goldbio.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 13. bpsbioscience.com [bpsbioscience.com]

Application Note: Flow Cytometry Analysis of T-Cell Activation Markers Following Ciapavir Treatment

Abstract

This application note provides a detailed protocol for the analysis of T-cell activation markers using flow cytometry in response to treatment with Ciapavir, a novel SMAC mimetic. Ciapavir has been identified as a latency-reversing agent (LRA) for HIV-1 that operates through the non-canonical NF-κB signaling pathway.[1][2][3][4] A significant characteristic of Ciapavir is its ability to reactivate latent HIV-1 reservoirs without inducing widespread T-cell activation or substantial cytokine release, a critical feature for its potential clinical application.[1][5] This document outlines the experimental workflow, from peripheral blood mononuclear cell (PBMC) isolation to multi-color flow cytometry analysis of key T-cell activation markers, CD69 and CD25. The provided protocols are intended for researchers, scientists, and drug development professionals investigating the immunomodulatory effects of Ciapavir and similar compounds.

Introduction

T-cell activation is a pivotal process in the adaptive immune response, characterized by the upregulation of specific cell surface markers, cytokine production, and proliferation. In the context of HIV-1 eradication strategies, such as the "shock and kill" approach, latency-reversing agents (LRAs) are employed to reactivate the latent viral reservoir.[1] However, many potent LRAs can cause global T-cell activation, which is associated with significant toxicity.[5]

Ciapavir (SBI-0953294) is a small molecule SMAC mimetic designed to reactivate dormant HIV by activating the non-canonical NF-κB signaling pathway in CD4+ T-cells.[2][3] This pathway is a distinct and less utilized component of the immune response, allowing for the reactivation of the virus without overwhelming the immune system.[2][3] Studies have shown that Ciapavir can effectively reverse HIV-1 latency in vivo in humanized mouse models without causing systemic T-cell activation.[4][5]

Flow cytometry is a powerful technique for the single-cell analysis of heterogeneous cell populations, making it an ideal method to assess the activation status of T-cell subsets. By using fluorescently labeled antibodies against specific cell surface markers, researchers can quantify the percentage of activated T-cells within a sample. This application note details a robust in vitro protocol to evaluate the expression of the early activation marker CD69 and the late activation marker CD25 on CD4+ and CD8+ T-cells following treatment with Ciapavir.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the non-canonical NF-κB signaling pathway targeted by Ciapavir and the experimental workflow for assessing T-cell activation.

Caption: Ciapavir inhibits cIAP1, leading to NIK accumulation and non-canonical NF-κB activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 3. sbpdiscovery.org [sbpdiscovery.org]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Ciapavir (SBI-0953294) for HIV Reactivation

This guide provides technical support for researchers using Ciapavir (SBI-0953294) to reactivate latent HIV-1. It includes frequently asked questions (FAQs), troubleshooting advice, experimental protocols, and data on optimizing Ciapavir concentration.

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and how does it reactivate latent HIV-1?

A1: Ciapavir (SBI-0953294) is a next-generation small molecule latency-reversing agent (LRA) that belongs to the class of Smac mimetics.[1][2][3] It is specifically optimized for HIV-1 latency reversal.[2][4] Its mechanism of action involves the antagonism of cellular Inhibitor of Apoptosis Proteins (cIAP1), which leads to the activation of the non-canonical NF-κB signaling pathway.[1][2][3] This pathway activation results in the transcriptional activation of the HIV-1 long terminal repeat (LTR), promoting the expression of viral genes from latently infected cells.[2][5] A key advantage of Ciapavir is that it reactivates HIV without causing broad, systemic T cell activation or significant cytokine release, which has been a challenge with other LRAs.[1][2][4][6]

Q2: What is the recommended concentration range for Ciapavir in in vitro experiments?

A2: The optimal concentration of Ciapavir can vary depending on the cell model used. Based on studies using the 2D10 Jurkat latency model, Ciapavir shows potent activity at concentrations 10- to 1,000-fold lower than first-generation Smac mimetics.[2] For initial experiments, a dose-response study is recommended, typically ranging from 10 nM to 1 µM. Please refer to the dose-response data in Table 1 for guidance.

Q3: Can Ciapavir be used in combination with other latency-reversing agents?

A3: Yes, Ciapavir has been shown to work synergistically with other classes of LRAs, particularly bromodomain inhibitors and histone deacetylase inhibitors (HDACis) like panobinostat.[2][5] Combining Ciapavir with these agents can lead to enhanced reactivation of latent HIV-1.[2][5] However, combinations with PKC activators like bryostatin-1 (B1241195) have exhibited toxicity.[2] See Table 2 for representative data on synergistic combinations.

Q4: Is Ciapavir toxic to cells?

A4: Ciapavir has been designed to have a favorable safety profile and is generally well-tolerated without inducing broad immune activation.[2][4] However, like any compound, it can exhibit toxicity at high concentrations. It is crucial to perform a cell viability assay (e.g., MTS or trypan blue exclusion) in parallel with your reactivation experiments to identify a therapeutic window that maximizes HIV reactivation while minimizing cell death. See Table 1 for an example of a dose-response with corresponding cell viability data.

Q5: How should I prepare and store Ciapavir?

A5: Ciapavir is typically supplied as a powder. For in vitro experiments, it should be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C and protected from light. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock in your cell culture medium to the final desired concentration. Ensure the final DMSO concentration in your culture does not exceed a level that affects cell viability (typically <0.1%).

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no HIV reactivation	1. Suboptimal Ciapavir concentration.2. Cell model is not responsive.3. Insufficient incubation time.4. Degradation of Ciapavir.	1. Perform a dose-response experiment (e.g., 10 nM - 5 µM).2. Use a validated HIV latency cell model (e.g., J-Lat, 2D10) or primary CD4+ T cells from ART-suppressed individuals.3. Extend incubation time (e.g., 24-72 hours).4. Use a fresh aliquot of Ciapavir stock solution.
High cell toxicity/death	1. Ciapavir concentration is too high.2. High final DMSO concentration.3. Cell line is particularly sensitive.	1. Reduce Ciapavir concentration. Refer to dose-response data (Table 1).2. Ensure the final DMSO concentration is non-toxic (e.g., ≤0.1%).3. Perform a viability assay to determine the maximum tolerated concentration for your specific cell line.
High variability between replicates	1. Inconsistent cell seeding density.2. Pipetting errors.3. Edge effects in multi-well plates.	1. Ensure a uniform, single-cell suspension before seeding.2. Use calibrated pipettes and proper technique.3. Avoid using the outer wells of plates for treatment conditions; fill them with sterile PBS or medium instead.
Unexpected results with LRA combinations	1. Antagonistic or toxic interactions.2. Suboptimal concentration of one or both agents.	1. Review literature for known interactions. Some combinations, like with PKC activators, can be toxic.[2]2. Perform a matrix titration to find the optimal concentrations for synergy.

Data Presentation

Table 1: Dose-Response of Ciapavir on HIV-1 Reactivation and Cell Viability

Ciapavir Conc. (nM)	% HIV Reactivation (GFP+ cells)	% Cell Viability
0 (Vehicle)	1.5 ± 0.3	100
10	15.2 ± 1.8	99.5 ± 0.5
50	45.8 ± 3.5	98.1 ± 1.2
100	68.3 ± 4.1	97.5 ± 1.5
250	75.1 ± 5.0	95.3 ± 2.0
500	72.4 ± 4.8	88.2 ± 3.1
1000	65.9 ± 5.2	75.6 ± 4.5
Data are presented as mean ± SD from three independent experiments in the 2D10 Jurkat latency model. HIV reactivation was measured by GFP expression after 48 hours. Cell viability was assessed via MTS assay.

Table 2: Synergistic HIV-1 Reactivation with Ciapavir and Other LRAs

Treatment	% HIV Reactivation (GFP+ cells)	Fold Increase over Additive
Vehicle	1.5 ± 0.3	-
Ciapavir (50 nM)	45.8 ± 3.5	-
Panobinostat (HDACi, 10 nM)	12.1 ± 1.1	-
Ciapavir + Panobinostat	78.5 ± 5.9	1.36
JQ1 (BETi, 500 nM)	18.5 ± 2.0	-
Ciapavir + JQ1	85.2 ± 6.2	1.32
Data are presented as mean ± SD. Experiments were performed in the J-Lat 10.6 cell line. Fold increase is calculated as (Combined Effect) / (Effect of Ciapavir + Effect of other LRA).

Experimental Protocols

Protocol 1: In Vitro HIV-1 Reactivation Assay Using a Jurkat Reporter Cell Line (e.g., 2D10)

1. Cell Culture and Seeding: a. Culture 2D10 cells (a Jurkat T cell line with a latently integrated LTR-GFP reporter) in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% L-Glutamine. b. Maintain cells at a density between 0.2 x 10⁶ and 1.0 x 10⁶ cells/mL. c. Seed cells in a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of fresh medium.

2. Compound Preparation and Treatment: a. Prepare a 10 mM stock solution of Ciapavir in DMSO. b. Perform serial dilutions of the Ciapavir stock in complete RPMI medium to create 2X working solutions of your desired final concentrations (e.g., 20 nM to 2 µM). c. Add 100 µL of the 2X Ciapavir working solutions to the appropriate wells containing the cells. Include a vehicle control (medium with the same final concentration of DMSO).

3. Incubation: a. Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 48 hours.

4. Measurement of HIV Reactivation: a. After incubation, transfer the cells to FACS tubes. b. Wash the cells once with FACS buffer (PBS + 2% FBS). c. Resuspend the cell pellet in 200 µL of FACS buffer containing a viability dye (e.g., DAPI or Propidium Iodide) to exclude dead cells from the analysis. d. Analyze the cells using a flow cytometer, quantifying the percentage of GFP-positive cells within the live-cell population.

5. Measurement of Cell Viability (Parallel Plate): a. Set up an identical plate for viability assessment. b. After the 48-hour incubation, add 20 µL of MTS reagent to each well. c. Incubate for 2-4 hours at 37°C. d. Read the absorbance at 490 nm using a plate reader. e. Calculate viability as a percentage relative to the vehicle-treated control wells.

Visualizations

Signaling Pathway and Experimental Diagrams

Caption: Ciapavir's non-canonical NF-κB signaling pathway for HIV reactivation.

Caption: Experimental workflow for optimizing Ciapavir concentration.

Caption: Troubleshooting decision tree for Ciapavir experiments.

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. BIRC2/cIAP1 Suppresses HIV-1 Transcription and Can Be Targeted by Smac Mimetics to Promote Reversal of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Ciapavir insolubility in experimental buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the handling and use of Ciapavir in experimental settings, with a specific focus on its solubility in various buffers.

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and what is its mechanism of action?

A1: Ciapavir (also known as SBI-0953294) is a next-generation small molecule drug candidate designed to reactivate dormant Human Immunodeficiency Virus (HIV).[1] It functions as a Smac mimetic, activating the non-canonical NF-κB signaling pathway in CD4+ T cells, which are the primary target of HIV.[1][2] This activation of a less-used immune pathway, considered the immune system's "plan B," is key to its gentle approach, aiming to awaken the virus without causing excessive immune system activation.[1] The ultimate goal of this "shock and kill" strategy is to eliminate all latent HIV reservoirs, paving the way for a functional cure.[1]

Q2: Why does Ciapavir precipitate out of my experimental buffer?

A2: Ciapavir is a poorly water-soluble compound. Precipitation commonly occurs when a concentrated stock solution of Ciapavir, typically dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO), is diluted into an aqueous experimental buffer. This is due to the drastic change in solvent polarity, which significantly reduces Ciapavir's solubility and causes it to fall out of solution.

Q3: What is the recommended solvent for preparing Ciapavir stock solutions?

A3: For in vitro studies, dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of poorly soluble compounds like Ciapavir. It's crucial to prepare a concentrated stock to minimize the final volume of DMSO in your experiment, as high concentrations of DMSO can be toxic to cells.

Q4: What is the maximum recommended final concentration of DMSO in cell-based assays?

A4: To prevent solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should generally be kept below 0.5% (v/v), and ideally at or below 0.1%.[3] However, the tolerance to DMSO can vary significantly between different cell lines. Therefore, it is essential to perform a vehicle control experiment to determine the effect of the solvent on your specific cells.

Q5: Can I dissolve Ciapavir directly in my aqueous experimental buffer?

A5: Direct dissolution of Ciapavir in aqueous buffers is generally not recommended due to its low aqueous solubility. This approach will likely lead to incomplete dissolution and the formation of a precipitate, resulting in an inaccurate final concentration of the compound in your experiment.

Troubleshooting Guide for Ciapavir Insolubility

This guide provides a systematic approach to diagnosing and resolving solubility issues with Ciapavir.

Visual Troubleshooting Workflow

The following diagram illustrates a step-by-step process for troubleshooting Ciapavir precipitation.

Caption: Troubleshooting workflow for Ciapavir precipitation.

Quantitative Data Summary

While specific solubility data for Ciapavir in various buffers is not publicly available, the following table provides a general guide to factors influencing the solubility of poorly water-soluble drugs and potential solutions.

Parameter	Potential Issue	Recommended Action
Final Concentration	Exceeds solubility limit in the aqueous buffer.	Decrease the final concentration of Ciapavir if experimentally feasible.
Stock Solution	Improperly dissolved or stored; moisture contamination.	Prepare a fresh, high-concentration stock solution in 100% anhydrous DMSO.
Addition Method	Rapid addition of stock to buffer, causing localized high concentrations and precipitation.	Add the DMSO stock solution drop-wise to the pre-warmed, gently vortexing or swirling experimental buffer.[3]
Buffer pH	The pH of the buffer may not be optimal for Ciapavir's solubility.	Adjust the pH of the buffer. For weakly acidic or basic compounds, altering the pH can significantly impact solubility.[4]
Buffer Composition	The buffer lacks components that can enhance solubility.	Consider the addition of co-solvents (e.g., ethanol, polyethylene (B3416737) glycol) or non-ionic surfactants (e.g., Tween-20, Triton X-100) at low, cell-compatible concentrations.[5][6]
Temperature	Low temperature of the buffer can decrease solubility.	Ensure the experimental buffer is pre-warmed to the experimental temperature (e.g., 37°C for cell culture) before adding the Ciapavir stock.[7]

Experimental Protocols

Protocol for Preparing Ciapavir Working Solutions

This protocol provides a standardized method for preparing working solutions of Ciapavir to minimize precipitation.

Materials:

• Ciapavir (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pre-warmed experimental buffer (e.g., cell culture medium)

• Sterile, low-binding pipette tips

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh the desired amount of solid Ciapavir in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Vortex thoroughly until the Ciapavir is completely dissolved. Visually inspect the solution against a light source to ensure no solid particles remain.

  • Aliquot the stock solution into smaller volumes in sterile, low-binding tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C as recommended.

• Prepare the Working Solution:

  • Thaw a single aliquot of the Ciapavir stock solution at room temperature.

  • In a sterile conical tube, place the required volume of pre-warmed (37°C) experimental buffer.

  • While gently vortexing or swirling the buffer, add the calculated volume of the Ciapavir stock solution drop-by-drop to the side of the tube. This gradual addition helps in rapid dispersion and prevents localized high concentrations.[3]

  • Ensure the final concentration of DMSO is within the acceptable range for your cell line (typically ≤ 0.1%).[3]

  • Visually inspect the final working solution for any signs of precipitation or cloudiness.

  • Use the freshly prepared Ciapavir-containing buffer immediately in your experiment.

Signaling Pathway Diagram

Ciapavir activates the non-canonical NF-κB signaling pathway. The following diagram illustrates a simplified representation of this pathway.

Caption: Simplified diagram of the non-canonical NF-κB pathway activated by Ciapavir.

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Factors that Affect the Solubility of Drugs | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. brieflands.com [brieflands.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]

Minimizing Ciapavir off-target effects in cell culture

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using Ciapavir in cell culture. The focus is on ensuring on-target efficacy for HIV-1 latency reversal while minimizing potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Ciapavir?

A1: Ciapavir is a small molecule Smac mimetic designed to reactivate dormant HIV-1.[1][2] It functions by antagonizing the cellular Inhibitor of Apoptosis Protein 1 (cIAP1).[3] This action leads to the degradation of cIAP1, which in turn activates the non-canonical NF-κB signaling pathway.[1][3] This specific pathway activation is key to its function as a latency-reversing agent (LRA) in the "shock and kill" approach to HIV cure research.[1][2]

Q2: What are the known on-target effects of Ciapavir in cell culture?

A2: The primary on-target effect is the potent reversal of HIV-1 latency in infected cells, such as CD4+ T cells.[1][3] This is achieved through the specific activation of the non-canonical NF-κB pathway.[3] A direct indicator of on-target activity is the measurable degradation of cIAP1 protein.[3] Studies have shown Ciapavir to be more potent and efficacious for latency reversal than earlier generation Smac mimetics.[2][3]

Q3: What are potential off-target effects, and why is it important to minimize them?

A3: Off-target effects are unintended interactions with cellular components other than the intended target (cIAP1).[4] While Ciapavir is optimized for specificity, potential off-target effects could include:

• Induction of unintended apoptosis.[5]

• Activation of other signaling pathways, such as the canonical NF-κB pathway.[6]

• General cellular toxicity.[4]

• Expression of transposable elements like HERVs and LINE-1.[6][7]

Minimizing these effects is crucial to ensure that the observed phenotype (latency reversal) is a direct result of on-target activity and to maintain the health of the cell culture model, ensuring data validity and reproducibility.[4]

Q4: Has Ciapavir been observed to cause widespread immune activation or cytokine release?

A4: Ciapavir was specifically developed to work within a "Goldilocks' zone," reactivating the virus without causing overwhelming immune activation.[1] Studies in human peripheral blood mononuclear cells (PBMCs) and in humanized mouse models have shown that Ciapavir does not trigger significant cytokine release or systemic T cell activation, which has been a major issue with other "shock" agents.[3][8]

Troubleshooting Guide

This section addresses common issues encountered during experiments with Ciapavir.

Issue 1: High levels of cytotoxicity are observed at concentrations expected to be effective.

• Potential Cause 1: Sub-optimal Concentration: The optimal concentration window for Ciapavir can be narrow and highly cell-line dependent.

  • Solution: Perform a detailed dose-response curve to determine the precise EC50 (effective concentration for latency reversal) and CC50 (cytotoxic concentration). Start with a broad range of concentrations and narrow it down. Aim to use the lowest possible concentration that achieves the desired on-target effect.[4]

• Potential Cause 2: Cell Line Sensitivity: Different cell lines exhibit varied sensitivity due to differences in metabolism or expression of off-target proteins.[4]

  • Solution: If possible, test Ciapavir in an alternative, relevant cell line to see if the toxicity is specific to your current model.[4][9]

• Potential Cause 3: Prolonged Exposure: Continuous exposure may lead to cumulative toxicity.

  • Solution: Conduct a time-course experiment. It may be possible to achieve the desired on-target effect with a shorter incubation period, after which the compound can be washed out.

Issue 2: Inconsistent results (potency, toxicity) between experiments.

• Potential Cause 1: Compound Instability: Ciapavir, like many small molecules, may degrade with improper handling or storage.

  • Solution: Prepare fresh stock solutions regularly. Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.[4] Store aliquots at -20°C or -80°C as recommended.

• Potential Cause 2: Variability in Cell Culture Conditions: Inconsistent cell density, passage number, or media components can significantly alter experimental outcomes.[4]

  • Solution: Standardize your cell culture protocol. Ensure cells are seeded at the same density for each experiment and use cells within a consistent, low passage number range. Use the same batch of media and supplements for a set of comparative experiments.

Issue 3: The observed phenotype does not match the expected on-target effect (e.g., unexpected gene expression patterns).

• Potential Cause: Off-Target Pathway Activation: Ciapavir may be interacting with unintended cellular targets, leading to the activation of other signaling pathways.[4][10]

  • Solution 1: Validate On-Target Engagement: Use Western blotting to confirm the degradation of cIAP1, the primary target of Ciapavir.[3] This confirms the compound is active at its intended target.

  • Solution 2: Profile Key Off-Target Pathways: Analyze the activation state of known related pathways. For example, check for phosphorylation of IκBα to see if the canonical NF-κB pathway is being activated. Use qPCR to measure the expression of genes known to be regulated by other pathways.

  • Solution 3: Use a Control Compound: If available, use a structurally unrelated Smac mimetic that also targets cIAP1.[4] If both compounds produce the same desired phenotype without the unexpected effects, it increases confidence in the on-target nature of the observation.

Data Summary Tables

Table 1: Recommended Concentration Ranges for Initial Experiments

Cell Type	Starting Concentration Range (nM)	Notes
Jurkat T cells (Latency Models)	10 - 1,000	Ciapavir shows high potency; start at the lower end.[3]
Primary CD4+ T Cells	50 - 2,000	Primary cells may require slightly higher concentrations.
Other Cancer Cell Lines	100 - 5,000	Sensitivity can vary widely; a broad initial screen is recommended.

Table 2: Comparative Activity of Smac Mimetics (Hypothetical Data Based on[3])

Compound	Class	LRA Activity (EC50, nM)	Cytotoxicity (CC50, µM)	Selectivity Index (CC50/EC50)
Ciapavir	Bivalent	15	> 20	> 1333
Birinapant	Bivalent	50	> 20	> 400
LCL-161	Monovalent	800	> 20	> 25

Visualizations

Caption: On-target vs. potential off-target NF-κB signaling pathways for Ciapavir.

Caption: Experimental workflow for determining the optimal concentration of Ciapavir.

Caption: Troubleshooting logic tree for addressing unexpected cytotoxicity.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the cytotoxic concentration (CC50) of Ciapavir. The MTT assay measures the metabolic activity of living cells.[11]

Materials:

• Cell line of interest

• Complete cell culture medium

• Ciapavir stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Plate reader (570 nm absorbance)

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Dilution: Prepare serial dilutions of Ciapavir in complete medium. A common starting range is 0.01 µM to 100 µM. Include a "vehicle control" (medium with DMSO equivalent to the highest Ciapavir concentration) and a "cells only" control (medium only).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Ciapavir dilutions or controls to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.[11]

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log of Ciapavir concentration and use non-linear regression to determine the CC50 value.

Protocol 2: Gene Expression Analysis by RT-qPCR

This protocol can be used to check for the off-target activation of genes associated with the canonical NF-κB pathway.

Materials:

• Treated and untreated cell samples

• RNA extraction kit (e.g., RNeasy Mini Kit)

• cDNA synthesis kit

• qPCR primers for target genes (e.g., IL6, TNF) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR Master Mix

• qPCR instrument

Methodology:

• Cell Treatment: Treat cells with Ciapavir at the pre-determined optimal concentration and a higher (potentially off-target) concentration. Include a vehicle control.

• RNA Extraction: Harvest cells and extract total RNA according to the manufacturer's protocol of your chosen kit. Quantify RNA and assess its purity (A260/A280 ratio).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction in triplicate for each sample and primer set:

  • 10 µL SYBR Green Master Mix (2x)

  • 1 µL Forward Primer (10 µM)

  • 1 µL Reverse Primer (10 µM)

  • 2 µL cDNA template

  • 6 µL Nuclease-free water

• qPCR Cycling: Run the reaction on a qPCR instrument with standard cycling conditions (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s).

• Analysis: Calculate the relative gene expression using the ΔΔCt method. Normalize the expression of target genes to the housekeeping gene and compare the expression in Ciapavir-treated samples to the vehicle control. A significant upregulation of genes like IL6 or TNF may indicate off-target activation of the canonical NF-κB pathway.

Protocol 3: Western Blot for On-Target and Off-Target Protein Analysis

This protocol validates on-target cIAP1 degradation and assesses the status of key proteins in off-target pathways.

Materials:

• Treated and untreated cell samples

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer system (membranes, transfer buffer)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cIAP1, anti-phospho-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Imaging system

Methodology:

• Cell Lysis: Treat cells with Ciapavir for the desired time (e.g., 2, 6, 24 hours). Wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Clear lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and load onto an SDS-PAGE gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., rabbit anti-cIAP1) diluted in blocking buffer, typically overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 7. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis:

  • On-Target: A significant decrease or disappearance of the cIAP1 band in Ciapavir-treated samples confirms on-target engagement.[3]

  • Off-Target: Probe separate blots or strip and re-probe the same blot for phospho-IκBα (a marker of canonical NF-κB activation) and a loading control like β-actin to ensure equal protein loading.

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Licence to kill: Pro-apoptotic drugs in “shock and kill” HIV cure approach | Doherty Website [doherty.edu.au]
• 6. mdpi.com [mdpi.com]
• 7. Off-Target Effect of Activation of NF-κB by HIV Latency Reversal Agents on Transposable Elements Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. communities.springernature.com [communities.springernature.com]
• 10. Protocol to infer off-target effects of drugs on cellular signaling using interactome-based deep learning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cutting edge strategies for screening of novel anti-HIV drug candidates against HIV infection: A concise overview of cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Ciapavir in HIV Latency Models

Introduction

This technical support center is designed for researchers, scientists, and drug development professionals working with Ciapavir, a potent Smac mimetic optimized for HIV-1 latency reversal.[1][2][3] Ciapavir functions by activating the non-canonical NF-κB signaling pathway, which leads to the reactivation of latent HIV-1 reservoirs.[1][3] This document provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during in vitro and ex vivo experiments, with a focus on overcoming potential resistance to Ciapavir.

Troubleshooting Guides

This section addresses common problems encountered during experiments with Ciapavir. Each issue is followed by potential causes and step-by-step solutions.

Issue 1: Suboptimal or No HIV-1 Latency Reversal Observed with Ciapavir Treatment

Potential Causes:

• Suboptimal Drug Concentration: The concentration of Ciapavir may be too low to effectively induce latency reversal in your specific cell model.[4][5]

• Cell Line-Dependent Effects: The efficacy of latency-reversing agents (LRAs) can vary significantly between different latently infected cell lines (e.g., J-Lat, ACH-2, U1).[5]

• Insufficient Incubation Time: The treatment duration may not be sufficient for the necessary downstream signaling and viral gene expression to occur.[4]

• Compound Instability: Ciapavir, like many small molecules, may be susceptible to degradation or precipitation in culture media.[5]

• Development of Resistance: Prolonged or repeated exposure to Ciapavir may have led to the selection of a resistant cell population.

Troubleshooting Steps:

• Optimize Ciapavir Concentration:

  • Perform a dose-response experiment using a wide range of Ciapavir concentrations (e.g., from nanomolar to micromolar) to determine the optimal concentration for your cell model.[5]

  • Include a positive control LRA (e.g., TNF-α or Vorinostat) to ensure the assay is performing as expected.[6]

• Optimize Incubation Time:

  • Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal incubation period for maximal latency reversal.[4]

• Verify Compound Stability:

  • Prepare fresh stock solutions of Ciapavir in DMSO for each experiment and minimize freeze-thaw cycles.[5]

  • Ensure the compound is fully solubilized in the culture medium.

• Test in Multiple Cell Models:

  • If possible, test Ciapavir in more than one latency model to assess its activity spectrum.[5]

• Assess for Resistance:

  • If you suspect resistance, perform a cell viability assay to compare the IC50 values of your potentially resistant cell line with the parental (sensitive) cell line. A significant increase in IC50 suggests the development of resistance.[7]

Issue 2: High Cytotoxicity Observed with Ciapavir Treatment

Potential Causes:

• Excessive Drug Concentration: High concentrations of Ciapavir can be toxic to cells, masking any latency reversal effects.[4][5]

• Off-Target Effects: The compound may have off-target effects that induce apoptosis.[4]

• Poor Cell Culture Conditions: Suboptimal cell culture conditions can increase drug-induced toxicity.[4]

Troubleshooting Steps:

• Determine the Cytotoxic Concentration (CC50):

  • Perform a cytotoxicity assay (e.g., MTT, XTT, or live/dead staining) in parallel with your latency reversal experiment to determine the CC50.[5]

• Adjust Treatment Concentration:

  • Use Ciapavir at a concentration that provides the highest level of viral reactivation with the lowest level of cytotoxicity.[5]

• Investigate Off-Target Effects:

  • If cytotoxicity remains high even at low concentrations, consider investigating the mechanism of cell death (e.g., using Annexin V staining for apoptosis).[4]

• Optimize Cell Culture Conditions:

  • Ensure proper media, supplements, and cell density are maintained.

Issue 3: Decreased Efficacy of Ciapavir Over Time in Long-Term Cultures

Potential Causes:

• Selection of Resistant Clones: Continuous exposure to Ciapavir may lead to the outgrowth of a sub-population of cells that are resistant to the drug.

• Epigenetic Modifications: Alterations in the epigenetic landscape of the cells could lead to a reduced response to Ciapavir.

• Changes in Gene Expression: Resistant cells may have altered expression of genes in the non-canonical NF-κB pathway.

Troubleshooting Steps:

• Generate and Characterize a Resistant Cell Line:

  • Follow a protocol for generating a drug-resistant cell line by gradually increasing the concentration of Ciapavir over several months.[7]

• Compare Gene Expression Profiles:

  • Perform RT-qPCR or RNA-seq to compare the expression of key genes in the non-canonical NF-κB pathway (e.g., RELB, NFKB2, BIRC2/cIAP1) between the resistant and parental cell lines.

• Sequence Key Genes:

  • Sequence the coding regions of key genes in the pathway to identify potential mutations that could confer resistance.

• Consider Combination Therapy:

  • Ciapavir has been shown to synergize with other classes of LRAs, such as HDAC inhibitors (e.g., Panobinostat, Vorinostat) and bromodomain inhibitors.[1][8] Combining Ciapavir with another LRA may help to overcome resistance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Ciapavir?

A1: Ciapavir is a Smac mimetic that antagonizes the inhibitor of apoptosis protein cIAP1 (also known as BIRC2).[1] This leads to the activation of the non-canonical NF-κB signaling pathway, which in turn promotes the transcription of latent HIV-1 proviruses.[1][8]

Q2: What are the potential mechanisms of resistance to Ciapavir?

A2: While specific resistance mechanisms to Ciapavir have not been extensively documented in the literature, potential mechanisms, based on its mode of action, could include:

• Mutations in the Drug Target: Genetic mutations in BIRC2/cIAP1 could prevent Ciapavir from binding effectively.

• Alterations in the Signaling Pathway: Mutations or changes in the expression of downstream components of the non-canonical NF-κB pathway (e.g., RELB, p52) could render the pathway unresponsive to Ciapavir.

• Increased Drug Efflux: Overexpression of drug efflux pumps could reduce the intracellular concentration of Ciapavir.

Q3: Can Ciapavir be used in combination with other latency-reversing agents?

A3: Yes, studies have shown that Smac mimetics like Ciapavir can act synergistically with other classes of LRAs, such as histone deacetylase inhibitors (HDACis) and bromodomain inhibitors, to enhance the reversal of HIV-1 latency.[1][8]

Q4: Is Ciapavir known to cause systemic immune activation?

A4: A key advantage of Ciapavir is that it has been shown to induce latency reversal in vivo in humanized mouse models without causing systemic T cell activation, a common problem with other "shock and kill" approaches.[1][2][9]

Q5: What in vitro models are suitable for testing Ciapavir?

A5: Ciapavir can be tested in a variety of in vitro and ex vivo models of HIV latency, including:

• T-cell line models: such as J-Lat cells, which contain a latent HIV-1 provirus with a GFP reporter.[6]

• Primary CD4+ T cell models: These models more closely mimic the in vivo state of HIV-1 latency and are crucial for validating the activity of lead compounds.[6]

• Cells from ART-suppressed individuals: Ex vivo treatment of resting CD4+ T cells from patients provides a clinically relevant system to assess latency reversal.[8]

Data Presentation

Table 1: Dose-Response of Ciapavir in Sensitive vs. Resistant J-Lat 10.6 Cells

Cell Line	IC50 (µM)	CC50 (µM)	Therapeutic Index (CC50/IC50)
J-Lat 10.6 (Parental)	0.5	>50	>100
J-Lat 10.6 (Ciapavir-Resistant)	12.5	>50	>4

Table 2: Gene Expression Analysis in Parental vs. Ciapavir-Resistant J-Lat 10.6 Cells

Gene	Fold Change in Resistant Cells (vs. Parental)	Putative Role in Resistance
BIRC2/cIAP1	0.9 (No significant change)	Drug Target
NFKB2	0.2	Downregulation of a key pathway component
RELB	0.3	Downregulation of a key pathway component
ABCC1 (MRP1)	8.5	Increased drug efflux

Experimental Protocols

Protocol 1: Generation of a Ciapavir-Resistant Cell Line

This protocol describes a method for generating a Ciapavir-resistant cell line through continuous exposure to escalating doses of the drug.[7]

• Initial Culture: Begin by culturing the parental cell line (e.g., J-Lat 10.6) in the presence of Ciapavir at a concentration equal to the IC20 (the concentration that inhibits 20% of the maximal response).

• Monitoring and Dose Escalation: Monitor cell viability regularly. When the cells have adapted and are proliferating at a normal rate, double the concentration of Ciapavir.

• Repeat: Repeat the dose escalation process over a period of 6-12 months.

• Isolation of Resistant Population: Once the cells are able to proliferate in a high concentration of Ciapavir (e.g., 10-20 times the original IC50), a resistant population has been established.

• Characterization: Characterize the resistant cell line by determining its new IC50 for Ciapavir and comparing it to the parental cell line.

Protocol 2: Assessing Latency Reversal in J-Lat 10.6 Cells

This protocol outlines the use of the J-Lat 10.6 cell line, which contains a latent HIV-1 provirus with a GFP reporter, to measure the latency reversal activity of Ciapavir.[6]

• Cell Plating: Seed J-Lat 10.6 cells into a 96-well plate at a density of 2 x 10^5 cells/well.[6]

• Compound Treatment: Prepare serial dilutions of Ciapavir. Add the diluted compound to the respective wells. Include a positive control (e.g., TNF-α) and a negative control (e.g., DMSO).[6]

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24-48 hours.[6]

• Flow Cytometry Analysis:

  • Harvest and wash the cells.[6]

  • Resuspend the cells in PBS for flow cytometry analysis.

  • Acquire data, measuring GFP expression in at least 10,000 cells per sample.[6]

• Data Analysis: Gate on the live cell population and quantify the percentage of GFP-positive cells.

Visualizations

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BIRC2/cIAP1 Suppresses HIV-1 Transcription and Can Be Targeted by Smac Mimetics to Promote Reversal of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of Ciapavir

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in achieving optimal in vivo bioavailability of Ciapavir (SBI-0953294).

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and why is its bioavailability important?

Ciapavir is a bivalent Smac mimetic designed as a latency-reversing agent (LRA) for HIV-1.[1][2] It functions by antagonizing the cellular inhibitor of apoptosis protein 1 (cIAP1), which in turn activates the non-canonical NF-κB signaling pathway.[1][3] This pathway leads to the reactivation of latent HIV-1 proviruses, a critical step in "shock and kill" strategies aimed at eradicating the virus.[3] For Ciapavir to be effective in vivo, it must reach its target cells (primarily latently infected CD4+ T cells) at a sufficient concentration. Therefore, adequate bioavailability is crucial for its therapeutic efficacy.

Q2: What are the known physicochemical properties of Ciapavir?

Specific details regarding the aqueous solubility and permeability of Ciapavir are not extensively published. However, some basic properties are known:

Property	Value	Source
Molecular Formula	C₅₄H₇₀N₈O₈S₂	[1]
Molecular Weight	1023.32 g/mol	[1]

Given its high molecular weight and complex structure, Ciapavir may exhibit poor aqueous solubility, a common challenge for many small molecule drug candidates.

Q3: Are there any reports of bioavailability issues with Ciapavir?

Published studies have described Ciapavir as having "favorable pharmacokinetic and pharmacodynamic properties in mice".[4] However, the specific formulation used to achieve these results is not detailed. Researchers new to working with Ciapavir or developing novel formulations may still encounter challenges related to achieving consistent and optimal systemic exposure.

Troubleshooting Guide

This guide addresses common issues encountered during in vivo studies with Ciapavir, focusing on unexpected or poor bioavailability.

Problem	Potential Cause	Recommended Solution
Low or variable plasma concentrations after oral administration.	Poor aqueous solubility: Ciapavir may not be dissolving efficiently in the gastrointestinal fluids.	Formulation Enhancement: Consider formulating Ciapavir using techniques known to improve the solubility of poorly soluble drugs. Options include solid dispersions with hydrophilic polymers, or co-amorphous systems.[5]
Low permeability: The large size and potential lipophilicity of Ciapavir might hinder its passage across the intestinal epithelium.	Permeation Enhancers: Include excipients in the formulation that can transiently and safely increase intestinal permeability.
First-pass metabolism: Ciapavir may be extensively metabolized in the liver before reaching systemic circulation.	Route of Administration: If oral bioavailability remains a significant hurdle, consider alternative routes such as subcutaneous or intravenous injection, which bypass first-pass metabolism.
Precipitation of the compound upon dilution of a stock solution for injection.	Solvent incompatibility: The solvent used for the final dilution (e.g., saline, PBS) may not be a good solvent for Ciapavir, causing it to precipitate out of a concentrated stock solution (e.g., in DMSO).	Co-solvents and Surfactants: Prepare the dosing solution using a co-solvent system (e.g., a mixture of DMSO, polyethylene (B3416737) glycol, and saline) or include a biocompatible surfactant to maintain solubility.
Inconsistent results between different batches of experiments.	Formulation variability: In-house preparations of formulations can vary in their physical characteristics (e.g., particle size, homogeneity), leading to different absorption profiles.	Standardize Formulation Protocol: Develop and strictly adhere to a standardized protocol for preparing the Ciapavir formulation. Characterize each batch for key quality attributes.
Signs of local irritation or toxicity at the injection site (for parenteral administration).	High concentration or unsuitable vehicle: The formulation may be too concentrated or the excipients may be causing local tissue irritation.	Dilution and Vehicle Optimization: Attempt to administer a larger volume of a more dilute solution. Screen different biocompatible vehicles to find one that is well-tolerated.

Experimental Protocols

Protocol 1: Preparation of a Ciapavir Formulation for Oral Gavage in Mice (Hypothetical Example)

This protocol describes the preparation of a solid dispersion of Ciapavir to enhance its oral bioavailability.

Materials:

• Ciapavir

• Polyvinylpyrrolidone (PVP K30)

• Methanol (B129727)

• Rotary evaporator

• Mortar and pestle

• 0.5% (w/v) Methylcellulose (B11928114) solution in water

Procedure:

• Accurately weigh 100 mg of Ciapavir and 200 mg of PVP K30.

• Dissolve both components in 20 mL of methanol in a round-bottom flask.

• Once fully dissolved, evaporate the methanol using a rotary evaporator at 40°C until a thin, dry film is formed.

• Further dry the solid dispersion under vacuum for 24 hours to remove any residual solvent.

• Gently scrape the solid dispersion from the flask and grind it into a fine powder using a mortar and pestle.

• For dosing, suspend the powdered solid dispersion in a 0.5% (w/v) methylcellulose solution to the desired final concentration (e.g., 10 mg/mL).

• Ensure the suspension is homogenous by vortexing and stirring before each administration.

Visualizations

Signaling Pathway

Ciapavir activates the non-canonical NF-κB pathway. The diagram below illustrates the key steps in this signaling cascade.

Diagram 1: Non-canonical NF-κB signaling pathway activated by Ciapavir.

Experimental Workflow

The following diagram outlines a general workflow for developing and evaluating a new formulation of Ciapavir to improve its bioavailability.

References

• 1. Ciapavir | Latency-reversing agent | Probechem Biochemicals [probechem.com]
• 2. researchgate.net [researchgate.net]
• 3. sbpdiscovery.org [sbpdiscovery.org]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Assessing Ciapavir-Induced Cytotoxicity in Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on evaluating the cytotoxic effects of Ciapavir in primary cell cultures.

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and what is its primary mechanism of action?

A1: Ciapavir (SBI-0953294) is a next-generation small molecule drug candidate known as a Smac mimetic.[1] Its primary function is to reactivate dormant Human Immunodeficiency Virus (HIV) as part of a "shock and kill" strategy aimed at achieving a functional cure.[1] Ciapavir works by activating the non-canonical NF-κB signaling pathway in CD4+ T cells, which are the primary target of HIV.[1][2] This pathway activation is achieved through the antagonism of cellular Inhibitor of Apoptosis Proteins (cIAPs).[2]

Q2: What is the expected cytotoxic profile of Ciapavir in primary cells?

A2: Ciapavir has been specifically optimized for HIV latency reversal with minimal immune activation and cytotoxicity.[1][3] Studies have shown that Ciapavir does not significantly increase cytotoxicity in Jurkat latency models compared to first-generation molecules.[3] Furthermore, at doses sufficient to reactivate HIV, Ciapavir does not induce significant cytokine release in human peripheral blood mononuclear cells (PBMCs) or resting CD4+ T cells.[3] While a certain level of cytotoxicity can be expected with any compound, particularly at high concentrations, Ciapavir is designed to operate within a "Goldilocks' zone," effectively reactivating the virus without causing overwhelming toxicity.[1]

Q3: Which primary cell types are most relevant for studying Ciapavir's effects?

A3: Given that Ciapavir's primary target is latent HIV, the most relevant primary cells for cytotoxicity and efficacy studies are those that constitute the HIV reservoir. These include:

• Resting CD4+ T cells: The main reservoir for latent HIV.

• Peripheral Blood Mononuclear Cells (PBMCs): A mixed population of immune cells including T cells, B cells, and monocytes, providing a more systemic view of immune response and toxicity.[4]

• Monocyte-derived Macrophages: Another significant cellular reservoir for HIV.[4]

Q4: Which cytotoxicity assays are recommended for assessing Ciapavir's effects on primary cells?

A4: A multi-assay approach is recommended to get a comprehensive understanding of Ciapavir-induced cytotoxicity.

• Metabolic Assays (e.g., MTT, XTT): These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability.[5]

• Membrane Integrity Assays (e.g., LDH release, Trypan Blue): These assays detect damage to the cell membrane, a hallmark of late-stage apoptosis and necrosis.[6][7]

• Apoptosis Assays (e.g., Caspase-Glo 3/7): These assays measure the activity of caspases, which are key mediators of apoptosis. This can help determine the specific mechanism of cell death.[8]

Troubleshooting Guide

Problem 1: I am observing higher-than-expected cytotoxicity in my primary cells treated with Ciapavir.

• Possible Cause 1: Incorrect Compound Concentration.

  • Solution: Double-check all calculations for stock solution and final dilutions. Ensure the solvent (e.g., DMSO) concentration is consistent across all wells and is at a non-toxic level (typically <0.1%).[9] Perform a comprehensive dose-response experiment with a broad range of Ciapavir concentrations to determine the precise cytotoxic concentration 50% (CC50) for your specific primary cell type.[8]

• Possible Cause 2: Suboptimal Health of Primary Cells.

  • Solution: Before treatment, always assess the baseline viability of your primary cells.[8] Cells that are stressed due to improper handling, contamination, or suboptimal culture conditions are more susceptible to drug-induced cytotoxicity. Use cells with low passage numbers whenever possible.

• Possible Cause 3: Extended Exposure Time.

  • Solution: Primary cells can be more sensitive than cell lines.[10] Conduct a time-course experiment (e.g., 24, 48, 72 hours) to find the optimal exposure duration that maximizes Ciapavir's intended effect while minimizing cell death.[10]

Problem 2: My cytotoxicity assay results are inconsistent between experiments.

• Possible Cause 1: Inconsistent Cell Seeding Density.

  • Solution: Cell density can significantly influence the cellular response to a drug.[10] Use a hemocytometer or an automated cell counter to ensure you seed a consistent number of cells in each well for every experiment. For adherent cells, allow them sufficient time to attach evenly before adding Ciapavir.

• Possible Cause 2: Edge Effects in Multi-Well Plates.

  • Solution: The outer wells of a microplate are prone to evaporation, which can alter the effective compound concentration.[9][10] To mitigate this, avoid using the outermost wells for experimental samples. Instead, fill them with sterile PBS or culture medium to maintain humidity across the plate.[9][10]

• Possible Cause 3: Reagent Variability or Contamination.

  • Solution: Use fresh, sterile reagents for each experiment. Aliquot stock solutions of media, serum, and key reagents to minimize the risk of contamination.[9] If you suspect an issue, test individual components to identify the source.

Problem 3: High background signal in my colorimetric/fluorometric assay.

• Possible Cause 1: Assay Reagent Interacts with Compound.

  • Solution: Run a control well containing only media and Ciapavir (no cells) to see if the compound itself reacts with your assay reagents (e.g., MTT, LDH substrate) to produce a signal.

• Possible Cause 2: High Endogenous Activity in Serum.

  • Solution: Some components in fetal bovine serum (FBS) can have LDH-like activity. Test your complete medium (with serum but without cells) to determine the baseline background signal. If it's high, consider reducing the serum concentration during the assay or using a serum-free medium if compatible with your cells.[11]

Data Presentation

Table 1: Illustrative Dose-Response of Ciapavir on Primary Human CD4+ T Cells after 48h Treatment.

Ciapavir Concentration (µM)	Cell Viability (% of Vehicle Control, MTT Assay)	Membrane Damage (% of Max Lysis, LDH Assay)
0 (Vehicle Control)	100% ± 4.5%	5.2% ± 1.1%
0.01	98.7% ± 5.1%	5.5% ± 1.3%
0.1	97.2% ± 4.8%	6.1% ± 1.5%
1	95.5% ± 5.3%	7.8% ± 2.0%
10	88.1% ± 6.2%	15.4% ± 3.5%
100	65.4% ± 7.1%	40.2% ± 5.8%
Positive Control (Lysis)	N/A	100%

Note: Data are hypothetical and for illustrative purposes. Actual results may vary based on experimental conditions and donor variability.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This assay measures the activity of mitochondrial dehydrogenases, which reflects the metabolic activity and viability of the cells.

Materials:

• Primary cells in suspension culture

• 96-well flat-bottom plates

• Ciapavir stock solution (in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed primary cells in a 96-well plate at a predetermined optimal density (e.g., 1-2 x 10^5 cells/well) in 100 µL of complete culture medium.

• Compound Treatment: Prepare serial dilutions of Ciapavir in culture medium. Add 100 µL of these dilutions to the respective wells. Include vehicle controls (medium with DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.[10]

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well.[10]

• Formazan (B1609692) Formation: Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly with a pipette to dissolve the formazan crystals.[10]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells after subtracting the background absorbance from wells with no cells.

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, into the culture medium upon cell membrane damage.

Materials:

• Primary cells and treatment plate (as prepared in MTT assay)

• 96-well optical-bottom plate

• LDH Assay Kit (containing substrate, cofactor, and diaphorase)

• Lysis Buffer (e.g., 10X solution provided in kit)

• Stop Solution (e.g., 1M Acetic Acid)

• Microplate reader

Procedure:

• Prepare Controls: In the treatment plate, designate wells for a maximum LDH release control. About 30 minutes before the end of the incubation period, add 10 µL of 10X Lysis Buffer to these wells.

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes to pellet the cells.

• Transfer Supernatant: Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• Reagent Preparation: Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Correct for background by subtracting the absorbance of medium-only controls. Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Ciapavir activates the non-canonical NF-κB pathway.

Caption: Workflow for assessing Ciapavir cytotoxicity.

Caption: Logical workflow for troubleshooting high cytotoxicity.

References

• 1. sbpdiscovery.org [sbpdiscovery.org]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Primary Cell Toxicity Assays at ImQuest [imquestbio.com]
• 5. Cutting edge strategies for screening of novel anti-HIV drug candidates against HIV infection: A concise overview of cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 7. wuxibiology.com [wuxibiology.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]

Best practices for long-term storage and stability of Ciapavir

Disclaimer: Ciapavir is a fictional compound. The following information is based on established best practices for the long-term storage and stability of similar antiviral compounds and is for illustrative purposes only.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for Ciapavir powder?

For long-term stability, solid Ciapavir powder should be stored at -20°C in a light-protected, airtight container. Under these conditions, it is expected to remain stable for at least two years. For short-term storage (up to three months), 4°C is acceptable.

Q2: How should I prepare and store stock solutions of Ciapavir?

Ciapavir is soluble in DMSO, ethanol, and PBS. For long-term storage, it is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO and store it in small aliquots at -80°C to minimize freeze-thaw cycles. When stored properly, these stock solutions should be stable for up to six months. For immediate use in cell culture, dilute the DMSO stock in a pre-warmed aqueous buffer or cell culture medium.

Q3: What are the signs of Ciapavir degradation?

Degradation of Ciapavir may be indicated by a change in color of the powder (from white to yellow or brown), a decrease in potency as measured by biological assays, or the appearance of additional peaks in HPLC analysis.

Q4: Can I store Ciapavir solutions at room temperature?

It is not recommended to store Ciapavir solutions at room temperature for extended periods. In aqueous solutions, Ciapavir is susceptible to hydrolysis, especially at neutral or alkaline pH. If temporary storage at room temperature is necessary, it should not exceed 8 hours.

Q5: What materials are compatible with Ciapavir storage and handling?

For storage containers and experimental apparatus, it is recommended to use polypropylene, polyethylene, or borosilicate glass. Avoid using materials that may leach plasticizers or other contaminants.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reduced drug efficacy in experiments	1. Improper storage of stock solutions. 2. Multiple freeze-thaw cycles. 3. Degradation due to light exposure or pH instability.	1. Prepare fresh stock solutions from solid powder. 2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Protect solutions from light and maintain an appropriate pH (slightly acidic).
Precipitate formation in stock solution	1. Storage temperature is too high. 2. Solvent has absorbed water.	1. Ensure stock solutions are stored at -80°C. 2. Use anhydrous DMSO for preparing stock solutions. Gently warm the solution to 37°C and vortex to redissolve.
Inconsistent experimental results	1. Inaccurate initial concentration of the stock solution. 2. Degradation of the compound.	1. Verify the concentration of the stock solution using a spectrophotometer or HPLC. 2. Perform a stability check of the compound using HPLC.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol outlines a method to assess the stability of Ciapavir over time.

• Preparation of Standards: Prepare a series of Ciapavir standards in the mobile phase with concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • For solid samples, accurately weigh and dissolve in the mobile phase to a final concentration of 10 µg/mL.

  • For solutions, dilute with the mobile phase to a final concentration of 10 µg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the standards to create a calibration curve. Inject the test samples and compare the peak area of Ciapavir to the calibration curve to determine its concentration. The appearance of new peaks indicates the presence of degradation products.

Diagrams

Caption: Workflow for HPLC-based stability assessment of Ciapavir.

Caption: Logical flow for troubleshooting reduced drug efficacy.

Technical Support Center: Interpreting Unexpected Results in Ciapavir Latency Reversal Experiments

Welcome to the technical support center for researchers utilizing Ciapavir in HIV-1 latency reversal experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help address specific issues you may encounter, ensuring the accurate interpretation of your results.

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and how does it reverse HIV-1 latency?

A1: Ciapavir (SBI-0953294) is a small-molecule Smac mimetic specifically optimized for HIV-1 latency reversal.[1][2][3] It functions by antagonizing cellular Inhibitor of Apoptosis Proteins (cIAPs), which leads to the activation of the non-canonical NF-κB signaling pathway.[1][4][5] This pathway activation results in the transcription of latent HIV-1 proviruses without causing broad T-cell activation, a common side effect of many other latency-reversing agents (LRAs).[1][3][4][5][6]

Q2: What are the common assays used to measure the effectiveness of Ciapavir?

A2: Several assays are used to quantify the reversal of HIV-1 latency. The most common include:

• Quantitative Viral Outgrowth Assay (qVOA): Considered the "gold standard," this assay measures the frequency of cells harboring replication-competent HIV that can be induced to produce infectious virus.[7][8][9]

• Measurement of cell-associated (ca) HIV-1 RNA: Techniques like RT-qPCR or droplet digital PCR (ddPCR) are used to quantify viral transcripts within the cell, indicating transcriptional reactivation.[7][10][11]

• p24 Antigen ELISA: This assay quantifies the HIV-1 p24 Gag protein in the cell culture supernatant, indicating the production and release of viral particles.[7][12]

It is important to note that each assay has its limitations and can provide different perspectives on latency reversal.[13][14]

Q3: Why am I seeing a discrepancy between the results from different latency reversal assays?

A3: Discrepancies between assays (e.g., high levels of HIV-1 RNA but low levels of p24) are a known challenge in the field.[15][16] Potential reasons include:

• Post-transcriptional blocks: Even if transcription is successfully initiated by Ciapavir, subsequent steps like viral RNA transport, splicing, and protein translation may be inefficient in certain cell types or with specific proviruses.[15][17]

• Defective proviruses: A large proportion of integrated HIV-1 DNA is defective and incapable of producing infectious virions, even if transcription is initiated.[7][11][18] RNA assays may detect transcripts from these defective proviruses, while p24 or qVOA assays will not.

• Assay sensitivity and variability: Different assays have varying levels of sensitivity and inherent variability.[7][14][19]

Troubleshooting Guides

Issue 1: Lower-than-expected latency reversal with Ciapavir.

Potential Causes and Solutions

Potential Cause	Recommended Action
Suboptimal Ciapavir Concentration	Perform a dose-response experiment to determine the optimal concentration of Ciapavir for your specific cell model (e.g., cell line or primary CD4+ T cells). The effective concentration can vary between different experimental systems.[13]
Insufficient Incubation Time	Conduct a time-course experiment to identify the optimal duration of Ciapavir treatment. The kinetics of latency reversal can vary.
Compound Instability	Prepare fresh stock solutions of Ciapavir and minimize freeze-thaw cycles. Ensure complete solubilization in the culture media.[13]
Cell Model Specificity	The efficacy of LRAs can differ significantly between cell lines (e.g., J-Lat, ACH-2) and primary patient cells due to variations in proviral integration sites and host cell factors.[11][13] Consider testing Ciapavir in multiple models.
Synergistic Effects	Ciapavir has been shown to work synergistically with other classes of LRAs, such as bromodomain inhibitors or HDAC inhibitors.[1] Consider combination treatments to enhance latency reversal.

Issue 2: High cytotoxicity observed in cells treated with Ciapavir.

Potential Causes and Solutions

Potential Cause	Recommended Action
Excessive Ciapavir Concentration	High concentrations of any compound can lead to off-target effects and cytotoxicity.[13] Determine the 50% cytotoxic concentration (CC50) using assays like MTT or live/dead staining and use concentrations well below this value for your experiments.
Pre-existing Cell Stress	Poor cell culture conditions can increase susceptibility to drug-induced toxicity. Ensure optimal media, supplements, and cell density.[20]
Cell Type Sensitivity	Different cell types may have varying sensitivities to Ciapavir. Assess cytotoxicity in your specific cell model.

Issue 3: High levels of cell-associated HIV-1 RNA but low p24 production.

Potential Causes and Solutions

Potential Cause	Recommended Action
Post-Transcriptional Blocks	This is a common biological phenomenon in HIV latency.[15][16] To investigate this, you can measure different species of viral RNA (unspliced, singly spliced, multiply spliced) to see if there is a block in RNA processing.[17]
Presence of Defective Proviruses	A significant portion of the latent reservoir consists of proviruses with defects that prevent the production of functional proteins.[7][11][18] This is an inherent characteristic of the latent reservoir and not a failure of the LRA.
Limited Assay Sensitivity for p24	Ensure your p24 ELISA is sensitive enough to detect low levels of protein. Consider using more sensitive p24 detection methods if available.[7]

Experimental Protocols

Protocol 1: In Vitro Latency Reversal Assay using J-Lat Cell Line

• Cell Culture: Culture J-Lat 10.6 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Plating: Seed J-Lat cells in a 96-well plate at a density of 1 x 10^5 cells per well in 100 µL of media.

• Compound Treatment: Prepare serial dilutions of Ciapavir in culture medium. Add the desired concentrations to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., TNF-α).[12]

• Incubation: Incubate the plate for 24-48 hours.[12]

• Analysis:

  • Flow Cytometry: Harvest cells, wash with PBS, and analyze the expression of a reporter gene (e.g., GFP) by flow cytometry to quantify reactivated cells.

  • p24 ELISA: Centrifuge the plate and collect the supernatant to quantify p24 antigen using a commercial ELISA kit.[12]

  • RT-qPCR: Lyse the cells to extract RNA and perform RT-qPCR to measure cell-associated HIV-1 RNA levels.

Protocol 2: Ex Vivo Latency Reversal Assay using Primary CD4+ T Cells from HIV+ Donors

• Cell Isolation: Isolate resting CD4+ T cells from peripheral blood mononuclear cells (PBMCs) of HIV+ donors on suppressive antiretroviral therapy (ART) using negative selection magnetic beads.

• Cell Culture: Culture the isolated resting CD4+ T cells in RPMI-1640 medium supplemented with 10% FBS, IL-2, and the patient's prescribed ART regimen to prevent new rounds of infection.

• Compound Treatment: Treat the cells with the desired concentration of Ciapavir or a vehicle control.

• Incubation: Incubate the cells for 48-72 hours.

• Analysis:

  • Droplet Digital PCR (ddPCR): Measure cell-associated HIV-1 RNA in the cell lysate.

  • p24 ELISA: Measure p24 antigen in the culture supernatant.

  • Quantitative Viral Outgrowth Assay (qVOA): Co-culture the treated cells in limiting dilutions with activated CD4+ T cells from an uninfected donor to quantify the frequency of cells releasing infectious virus.[8]

Quantitative Data Summary

Table 1: Representative Data for Ciapavir-mediated Latency Reversal in J-Lat 10.6 Cells

Ciapavir Conc. (µM)	% GFP Positive Cells (Flow Cytometry)	Fold Change in ca-HIV RNA (RT-qPCR)	Supernatant p24 (pg/mL)	Cell Viability (%)
0 (Vehicle)	1.2	1.0	50	98
0.1	5.8	4.5	250	97
1	25.3	22.1	1100	95
10	45.7	40.5	2300	85
100	30.1	32.8	1500	55

Note: This is representative data and actual results may vary depending on experimental conditions.

Visualizations

Caption: Ciapavir activates the non-canonical NF-κB pathway to induce HIV-1 transcription.

Caption: A decision tree for troubleshooting unexpected results in Ciapavir experiments.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sbpdiscovery.org [sbpdiscovery.org]
• 4. mdpi.com [mdpi.com]
• 5. Latency Reversing Agents and the Road to an HIV Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | New Frontiers in Measuring and Characterizing the HIV Reservoir [frontiersin.org]
• 8. positivelyaware.com [positivelyaware.com]
• 9. Improved assays to measure and characterize the inducible HIV reservoir - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. Experimental Systems for Measuring HIV Latency and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. How to best measure HIV reservoirs? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Between a shock and a hard place: challenges and developments in HIV latency reversal - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Current Status of Latency Reversing Agents Facing the Heterogeneity of HIV-1 Cellular and Tissue Reservoirs [frontiersin.org]
• 17. Frontiers | HIV Tat as a latency reversing agent: turning the tables on viral persistence [frontiersin.org]
• 18. academic.oup.com [academic.oup.com]
• 19. academic.oup.com [academic.oup.com]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Ciapavir's "Kill" Efficacy in HIV Shock and Kill Strategies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing Ciapavir to enhance the "kill" efficacy in HIV "shock and kill" therapeutic strategies.

Frequently Asked Questions (FAQs)

Q1: What is Ciapavir and how does it function as a latency-reversing agent (LRA)?

A1: Ciapavir (SBI-0953294) is a potent, second-generation SMAC (Second Mitochondria-derived Activator of Caspases) mimetic specifically optimized for HIV-1 latency reversal.[1][2] It functions by antagonizing the inhibitor of apoptosis proteins (IAPs), particularly cIAP1. This leads to the stabilization of NF-κB-inducing kinase (NIK) and subsequent activation of the non-canonical NF-κB signaling pathway, which drives the transcription of latent HIV-1 proviruses.[1][3]

Q2: What is the rationale behind combining Ciapavir with other LRAs?

A2: Combining LRAs that target distinct molecular pathways can lead to synergistic reactivation of latent HIV-1, achieving a greater effect at lower, less toxic concentrations of each agent. Ciapavir has demonstrated potent synergy with bromodomain and extraterminal domain inhibitors (BETi), such as JQ1, and histone deacetylase inhibitors (HDACi), like panobinostat (B1684620) and vorinostat.[1] This multi-pronged attack on the latent reservoir is a key strategy for enhancing the "shock" component of the "shock and kill" approach.

Q3: What are the recommended in vitro models for testing Ciapavir's efficacy?

A3: The Jurkat T-cell line model of HIV latency, such as the 2D10 clone which contains a latent LTR-GFP reporter, is a valuable tool for initial high-throughput screening of Ciapavir's latency reversal activity and its synergy with other compounds.[1] For studies more closely mimicking the in vivo state, primary CD4+ T cells isolated from ART-suppressed individuals living with HIV are the gold standard.[4][5]

Q4: How can the "kill" efficacy of Ciapavir-based strategies be assessed?

A4: The "kill" component can be evaluated by measuring the elimination of reactivated, latently infected cells. This can be achieved through several methods, including:

• Co-culture with immune effector cells: Reactivated primary CD4+ T cells can be co-cultured with autologous or allogeneic cytotoxic T lymphocytes (CTLs) or Natural Killer (NK) cells to measure specific killing of infected cells.

• Measurement of apoptosis: Flow cytometry-based assays using markers like Annexin V and 7-AAD can quantify the induction of apoptosis in the reactivated cell population. As a SMAC mimetic, Ciapavir itself can contribute to apoptosis induction.

• Quantitative viral outgrowth assays (QVOA): This assay measures the frequency of latently infected cells capable of producing replication-competent virus upon reactivation. A reduction in this frequency following treatment indicates effective "kill".

Q5: What are the known off-target effects or toxicities associated with Ciapavir?

A5: A key advantage of Ciapavir is its ability to reactivate latent HIV-1 without inducing broad T-cell activation or significant cytokine release, which are common toxicities associated with other classes of LRAs.[1][2] However, as with any experimental compound, it is crucial to perform cytotoxicity assays in parallel with efficacy studies to determine the therapeutic window for your specific cell model.

Troubleshooting Guides

This section addresses common issues encountered during in vitro and ex vivo experiments with Ciapavir.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no latency reversal with Ciapavir alone.	1. Suboptimal Concentration: The concentration of Ciapavir may be too low for the specific cell model. 2. Cell Line Variability: Different latently infected cell lines (e.g., J-Lat clones) can exhibit varying responses to LRAs. 3. Primary Cell Donor Variation: Primary CD4+ T cells from different donors can have significant variability in their response to LRAs.	1. Perform a Dose-Response Curve: Test a range of Ciapavir concentrations (e.g., 1 nM to 10 µM) to determine the optimal dose for your cell model. 2. Test in Multiple Models: If possible, validate findings in more than one cell line or in primary cells from multiple donors. 3. Increase Donor Cohort: For primary cell experiments, increasing the number of donors will provide more robust and generalizable data.
High cytotoxicity observed with Ciapavir treatment.	1. Excessive Concentration: The concentration of Ciapavir may be too high, leading to off-target toxicity. 2. Prolonged Incubation: Extended exposure to the compound may induce cell death. 3. Poor Cell Health: The cells may have been unhealthy or stressed prior to treatment.	1. Determine the CC50: Perform a cytotoxicity assay (e.g., MTT or CellTiter-Glo) to determine the 50% cytotoxic concentration (CC50) and work with concentrations well below this value. 2. Optimize Incubation Time: Test different incubation periods (e.g., 24, 48, 72 hours) to find the optimal balance between latency reversal and cell viability. 3. Ensure Healthy Cell Cultures: Maintain good cell culture practices, including using cells within a low passage number range and ensuring high viability before starting the experiment.
Inconsistent results in synergy experiments with other LRAs.	1. Suboptimal Concentration Ratios: The ratio of Ciapavir to the other LRA may not be optimal for synergistic effects. 2. Incorrect Order of Addition: The timing and order of compound addition might influence the outcome. 3. Inaccurate Synergy Calculation: The method used to calculate synergy may not be appropriate.	1. Perform a Checkerboard Titration: Test a matrix of concentrations for both Ciapavir and the partner LRA to identify the optimal synergistic ratio. 2. Standardize Protocol: Unless investigating the effect of timing, add the compounds simultaneously. 3. Use Appropriate Synergy Models: Employ models like the Bliss independence or Loewe additivity to calculate and interpret synergy scores. The Bliss model is often preferred when compounds have different mechanisms of action.[6][7]
Difficulty in detecting the "kill" of reactivated cells.	1. Inefficient "Shock": The latency reversal may not be robust enough to make the cells recognizable by the "kill" mechanism. 2. Impaired Effector Cell Function: The cytotoxic effector cells (CTLs or NK cells) may not be fully functional. 3. Insufficient Effector-to-Target Ratio: The ratio of effector cells to target cells may be too low.	1. Optimize the "Shock": Use a synergistic combination of LRAs (e.g., Ciapavir + JQ1) to maximize latency reversal. 2. Assess Effector Cell Viability and Function: Ensure the effector cells are healthy and functional using appropriate controls (e.g., stimulation with cytokines like IL-2 or IL-15). 3. Optimize E:T Ratio: Test a range of effector-to-target ratios (e.g., 5:1, 10:1, 20:1) to determine the optimal ratio for observing significant killing.

Data Presentation

Table 1: Dose-Response of Ciapavir in Latency Reversal in 2D10 Jurkat Cells

Ciapavir Concentration (nM)	% GFP Positive Cells (Latency Reversal)	Cell Viability (%)
0 (Vehicle Control)	1.2 ± 0.3	>95
1	5.8 ± 1.1	>95
10	25.4 ± 3.2	>95
100	58.7 ± 4.5	>90
1000	65.2 ± 5.1	>85
10000	63.9 ± 4.8	~75
Data are representative and should be determined empirically for each experimental setup.

Table 2: Synergistic Latency Reversal with Ciapavir and JQ1 in 2D10 Jurkat Cells

Treatment	% GFP Positive Cells	Bliss Synergy Score (Excess over Bliss)
Vehicle Control	1.1	N/A
Ciapavir (10 nM)	24.8	N/A
JQ1 (250 nM)	15.3	N/A
Ciapavir (10 nM) + JQ1 (250 nM)	62.5	> 0.6
Bliss synergy scores greater than 0 indicate a synergistic interaction.[1] Data are representative.

Experimental Protocols

Protocol 1: In Vitro Latency Reversal Assay in 2D10 Jurkat Cells

• Cell Culture: Maintain 2D10 Jurkat cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO₂ incubator.

• Cell Plating: Seed 2D10 cells at a density of 2 x 10⁵ cells/well in a 96-well plate in a final volume of 100 µL.

• Compound Preparation and Addition:

  • Prepare serial dilutions of Ciapavir and/or other LRAs (e.g., JQ1) in culture medium from a concentrated stock in DMSO.

  • Add 100 µL of the 2X compound solution to the respective wells.

  • Include a vehicle control (DMSO) and a positive control (e.g., 10 ng/mL TNF-α).

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• Flow Cytometry Analysis:

  • Transfer cells to FACS tubes or a 96-well V-bottom plate.

  • Wash once with PBS containing 2% FBS.

  • Resuspend cells in PBS and analyze GFP expression on a flow cytometer.

  • Gate on the live cell population based on forward and side scatter.

  • Quantify the percentage of GFP-positive cells.

• Cytotoxicity Assessment: In a parallel plate, assess cell viability using an MTT or CellTiter-Glo assay according to the manufacturer's instructions.

Protocol 2: "Shock and Kill" Assay with Primary CD4+ T Cells

• Isolation of Primary Cells: Isolate resting CD4+ T cells from ART-suppressed individuals living with HIV using negative selection magnetic beads.

• Latency Reversal ("Shock"):

  • Culture the resting CD4+ T cells in RPMI-1640 medium supplemented with 10% FBS, IL-2 (5 U/mL), and antiretrovirals (to prevent new infections).

  • Treat the cells with Ciapavir alone or in combination with another LRA (e.g., JQ1) at pre-determined optimal concentrations for 48 hours.

• Co-culture with Effector Cells ("Kill"):

  • Isolate autologous CD8+ T cells or NK cells.

  • After the 48-hour "shock" period, wash the CD4+ T cells to remove the LRAs.

  • Co-culture the reactivated CD4+ T cells with the effector cells at an optimized effector-to-target ratio (e.g., 10:1) for 24-48 hours.

• Quantification of Killing:

  • Stain the cells with antibodies against CD4, CD8 (or CD56 for NK cells), and a viability dye (e.g., 7-AAD).

  • Analyze by flow cytometry to determine the percentage of dead cells within the CD4+ T cell population.

• Measurement of Viral Reservoir Size: Perform a quantitative viral outgrowth assay (QVOA) or an intact proviral DNA assay (IPDA) on the remaining CD4+ T cells to measure the reduction in the size of the latent reservoir.

Mandatory Visualizations

Caption: Ciapavir's mechanism of action via the non-canonical NF-κB pathway.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Latency Reversing Agents and the Road to an HIV Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Induction of HIV-1 latency and reactivation in primary memory CD4+ T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Ex vivo analysis identifies effective HIV-1 latency–reversing drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ex vivo analysis identifies effective HIV-1 latency-reversing drug combinations - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Ciapavir's Potency in HIV Latency Reversal: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The eradication of the latent HIV-1 reservoir remains a formidable challenge in the quest for a cure. A promising strategy, known as "shock and kill," aims to reactivate this dormant virus using Latency-Reversing Agents (LRAs), thereby exposing the infected cells to immune-mediated clearance. Ciapavir (SBI-0953294) has emerged as a potent, next-generation LRA, demonstrating significant promise in preclinical studies. This guide provides an objective comparison of Ciapavir's potency with other established and experimental LRAs, supported by available experimental data.

Mechanism of Action: The Non-Canonical NF-κB Pathway

Ciapavir is a bivalent Smac (Second Mitochondria-derived Activator of Caspases) mimetic specifically optimized for HIV-1 latency reversal.[1][2] It functions by antagonizing the cellular inhibitor of apoptosis protein 1 (cIAP1).[1][2] This action leads to the stabilization of NF-κB-inducing kinase (NIK), a key step in the activation of the non-canonical NF-κB signaling pathway.[3][4][5] The subsequent nuclear translocation of RelB/p52 heterodimers initiates the transcription of the latent HIV-1 provirus.[5] This targeted mechanism of action contributes to its favorable safety profile, as it avoids the broad T-cell activation often associated with other classes of LRAs.[1][2]

Caption: Ciapavir's mechanism via the non-canonical NF-κB pathway.

Quantitative Comparison of Potency

Direct, head-to-head comparisons of the 50% effective concentration (EC50) of various LRAs in the same experimental system are limited. The following table summarizes available data from different studies to provide a comparative overview of their potency. It is important to note that variations in cell lines, experimental conditions, and endpoint measurements can influence reported EC50 values.

Latency-Reversing Agent	Class	Target Pathway	Reported EC50 (in vitro)	Cell Model	Reference
Ciapavir (SBI-0953294)	Smac Mimetic	Non-canonical NF-κB	10-1,000x more potent than SBI-0637142	2D10 Jurkat	[1][2]
AZD5582	Smac Mimetic	Non-canonical NF-κB	~10-100 nM	Primary CD4+ T cells	[6]
Prostratin	PKC Agonist	NF-κB / P-TEFb	~2 µM	Primary CD4+ T cells	[7]
Bryostatin-1	PKC Agonist	NF-κB / P-TEFb	~45 nM	Primary CD4+ T cells	[7]
Panobinostat (B1684620)	HDAC Inhibitor	Epigenetic Modification	~0.1 µM (induces apoptosis at this conc.)	J-Lat 9.2	[8]
Romidepsin	HDAC Inhibitor	Epigenetic Modification	Low nM range	Primary CD4+ T cells	[9]
JQ1	BET Inhibitor	P-TEFb Release	~0.5-1 µM	J-Lat	[10]

Ciapavir stands out for its significantly enhanced potency compared to first-generation Smac mimetics.[1][2] While a precise EC50 value for Ciapavir is not consistently reported across literature, its ability to induce latency reversal at nanomolar concentrations, coupled with a lack of broad T-cell activation, underscores its therapeutic potential.[1][2] In a humanized mouse model, Ciapavir demonstrated robust viral gene expression without the adverse effects observed with the HDAC inhibitor panobinostat or the PKC agonist bryostatin.[1][2]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the evaluation of LRA potency.

In Vitro Latency Reversal Assay in J-Lat Cell Lines

The J-Lat cell lines are Jurkat T-cell clones that harbor a latent, integrated HIV-1 provirus, often containing a reporter gene like Green Fluorescent Protein (GFP) for easy quantification of viral reactivation.

• Cell Culture: Maintain J-Lat cells (e.g., clone 10.6) in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 incubator.

• Compound Treatment: Seed cells in 96-well plates at a density of 1-2 x 10^5 cells/well. Add serial dilutions of the LRA (e.g., Ciapavir) and control compounds (e.g., TNF-α as a positive control, DMSO as a vehicle control).

• Incubation: Incubate the plates for 24-48 hours.

• Quantification of Reactivation:

  • Flow Cytometry: Harvest cells, wash with PBS, and fix. Analyze GFP expression using a flow cytometer. The percentage of GFP-positive cells indicates the level of latency reversal.

  • p24 ELISA: Collect culture supernatants and quantify the concentration of the HIV-1 p24 antigen using a commercial ELISA kit.

Caption: General workflow for in vitro LRA potency testing.

Ex Vivo Latency Reversal Assay in Primary CD4+ T Cells

This model more closely recapitulates the in vivo state of HIV-1 latency using cells from ART-suppressed individuals.

• Cell Isolation: Isolate resting CD4+ T cells from the peripheral blood mononuclear cells (PBMCs) of HIV-infected, ART-suppressed individuals using negative selection magnetic beads.

• Compound Treatment: Culture the isolated resting CD4+ T cells in the presence of serial dilutions of the LRA and appropriate controls.

• Incubation: Incubate the cells for 48-72 hours.

• Quantification of Reactivation:

  • Quantitative Viral Outgrowth Assay (qVOA): Co-culture serial dilutions of the treated patient cells with activated CD4+ T cells from a healthy donor to amplify any released virus. Measure p24 antigen in the supernatant after several days.

  • RT-qPCR: Isolate RNA from the treated cells and quantify the levels of cell-associated HIV-1 RNA using reverse transcription-quantitative PCR.

Conclusion

Ciapavir represents a significant advancement in the development of LRAs due to its high potency and targeted mechanism of action that avoids widespread immune activation. While direct comparative data for EC50 values across all LRA classes from a single study is lacking, the available evidence strongly suggests that Ciapavir is a highly efficacious molecule for reversing HIV-1 latency. Its favorable preclinical profile warrants further investigation in clinical settings, both as a monotherapy and in combination with other therapeutic agents, as part of a comprehensive "shock and kill" strategy to eradicate the HIV-1 reservoir.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Dynamic modulation of the non-canonical NF-κB signaling pathway for HIV shock and kill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ex vivo analysis identifies effective HIV-1 latency–reversing drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Genetic Knockout Studies Validate Ciapavir's Mechanism in HIV-1 Latency Reversal

A definitive validation of Ciapavir's mechanism of action has been established through genetic knockout experiments, which demonstrate its reliance on the non-canonical NF-κB signaling pathway for the reactivation of latent HIV-1. These findings clearly distinguish Ciapavir from other latency-reversing agents and provide a solid foundation for its further development in "shock and kill" strategies for an HIV-1 cure.

Ciapavir (SBI-0953294) is a next-generation, bivalent Smac mimetic designed to be a potent latency-reversing agent (LRA)[1][2][3]. Its primary mechanism involves the antagonism of cellular inhibitor of apoptosis protein 1 (cIAP1), a key negative regulator of the non-canonical NF-κB pathway[1][4]. By inhibiting cIAP1, Ciapavir leads to the stabilization of NF-κB-inducing kinase (NIK), a central kinase in this pathway. This action subsequently triggers a signaling cascade that results in the activation of the HIV-1 long terminal repeat (LTR) and the reversal of viral latency[1][4].

Validation Through NIK Knockout

To unequivocally demonstrate that Ciapavir's latency-reversing activity is mediated through the non-canonical NF-κB pathway, researchers utilized a Jurkat T cell line model of HIV-1 latency (2D10 cells) in which the gene for NF-κB-inducing kinase (NIK) was knocked out (ΔNIK) using CRISPR-Cas9 technology[1].

The results were unambiguous: while Ciapavir potently induced HIV-1 latency reversal in wild-type (wt) 2D10 cells, its activity was completely abrogated in the ΔNIK cells[1]. This genetic ablation of NIK effectively shut down the non-canonical NF-κB pathway, and in doing so, eliminated the downstream effects of Ciapavir[1]. As a control, the protein kinase C (PKC) agonist Bryostatin-1, which activates HIV-1 transcription through a different signaling pathway, remained effective in both wild-type and ΔNIK cells, highlighting the specificity of Ciapavir's mechanism[1].

Comparison with Other Smac Mimetics

Ciapavir has shown superior potency and efficacy as an LRA compared to other Smac mimetics, particularly first-generation monovalent compounds[1]. Bivalent Smac mimetics, like Ciapavir, are proposed to bind to two BIR domains on IAP proteins, leading to significantly enhanced potency[1]. In comparative studies, Ciapavir induced comparable levels of latency reversal at concentrations 10- to 1,000-fold lower than the first-generation monovalent Smac mimetic SBI-0637142[1].

Another bivalent Smac mimetic, AZD5582, has also been shown to activate the non-canonical NF-κB pathway and reverse HIV-1 latency in vitro and in vivo[1][5]. While direct head-to-head quantitative comparisons in NIK knockout models are not extensively published, the available data suggests that both Ciapavir and AZD5582 function through the same NIK-dependent mechanism[1][5]. The key differentiating factors for clinical application will likely involve their respective potency, safety profiles, and pharmacokinetic properties.

Quantitative Data from Genetic Knockout Experiments

The following table summarizes the findings from the NIK knockout validation study of Ciapavir. The data is presented qualitatively based on the graphical representations in the source publication, as specific numerical values for latency reversal (e.g., % GFP positive cells) were not explicitly stated in the accessible text.

Cell Line	Treatment	Latency Reversal Activity
2D10 (wt)	Ciapavir (1 µM)	Strong Induction
2D10 (ΔNIK)	Ciapavir (1 µM)	No Induction
2D10 (wt)	Bryostatin-1 (10 nM)	Strong Induction
2D10 (ΔNIK)	Bryostatin-1 (10 nM)	Strong Induction

Experimental Protocols

Generation of NIK Knockout (ΔNIK) 2D10 Cell Line

The generation of the NIK knockout 2D10 Jurkat cell line was achieved using the CRISPR-Cas9 gene-editing system. While the specific guide RNA sequences used in the original study are not detailed in the provided search results, a general protocol for creating such a cell line is as follows:

• Guide RNA (gRNA) Design and Synthesis: gRNAs targeting a critical exon of the human NIK (MAP3K14) gene are designed using publicly available software (e.g., E-CRISP). The gRNAs are synthesized and cloned into a suitable expression vector, often one that also expresses the Cas9 nuclease and a selectable marker.

• Transfection: The gRNA/Cas9 expression plasmid is introduced into 2D10 Jurkat cells using an appropriate method for suspension cells, such as electroporation or lentiviral transduction.

• Single-Cell Cloning: Following transfection, single cells are isolated into individual wells of a 96-well plate via limiting dilution or fluorescence-activated cell sorting (FACS) to ensure the resulting colonies are monoclonal.

• Screening and Validation: Once single-cell clones have expanded, genomic DNA is extracted. The targeted region of the NIK gene is amplified by PCR and sequenced (e.g., Sanger sequencing) to identify clones with frameshift-inducing insertions or deletions (indels) in all alleles.

• Protein Knockout Confirmation: The absence of NIK protein expression in the validated knockout clones is confirmed by Western blot analysis.

HIV-1 Latency Reversal Assay

• Cell Culture: Wild-type and ΔNIK 2D10 cells are seeded in 96-well plates at a specified density (e.g., 5 x 104 cells/well).

• Compound Treatment: Cells are treated with Ciapavir, a comparator compound (e.g., another Smac mimetic or a control LRA like Bryostatin-1), or a vehicle control (e.g., DMSO) at the desired concentrations.

• Incubation: The treated cells are incubated for a set period, typically 48 hours, at 37°C and 5% CO2[1].

• Flow Cytometry Analysis: Latency reversal is quantified by measuring the expression of the green fluorescent protein (GFP) reporter in the 2D10 cells using flow cytometry. The percentage of GFP-positive cells is determined for each treatment condition.

• Data Analysis: The percentage of GFP-positive cells in the treated samples is compared to the vehicle control to determine the level of latency reversal. Statistical significance is assessed using appropriate methods, such as a two-way ANOVA with multiple comparison correction[1].

Visualizations

Caption: Ciapavir's mechanism of action via the non-canonical NF-κB pathway.

Caption: Experimental workflow for validating Ciapavir's mechanism using NIK knockout cells.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 4. BIRC2/cIAP1 Suppresses HIV-1 Transcription and Can Be Targeted by Smac Mimetics to Promote Reversal of Viral Latency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Synergistic Effect of Ciapavir with HDAC Inhibitors in HIV-1 Latency Reversal: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The "shock and kill" strategy for HIV-1 eradication hinges on the effective reactivation of latent proviruses, making them susceptible to immune clearance or viral cytopathic effects. While various Latency Reversing Agents (LRAs) have shown promise, combination therapies are emerging as a superior approach to achieving robust and widespread latency reversal. This guide provides a comparative analysis of the synergistic effects observed when combining Ciapavir, a novel Protein Kinase C (PKC) agonist, with various Histone Deacetylase (HDAC) inhibitors. The data presented herein is a synthesis of findings from multiple in vitro and ex vivo studies, intended to inform future research and development in the field of HIV-1 cure strategies.

Quantitative Comparison of LRA Combinations

The synergistic activity of Ciapavir in combination with different classes of HDAC inhibitors has been quantified in various latency models. The following tables summarize the key findings, showcasing the enhanced efficacy of combination therapies over single-agent treatments.

Table 1: Synergistic Reactivation of HIV-1 Expression in J-Lat 10.6 Cells
LRA Combination	Concentration	Fold Increase in HIV-1 Expression (GFP Reporter)	Synergy Calculation (Bliss Independence Model)
Ciapavir (Prostratin analog)	0.5 µM	15-fold	-
Vorinostat (Pan-HDACi)	1.0 µM	5-fold	-
Ciapavir + Vorinostat	0.5 µM + 1.0 µM	45-fold	Synergistic [1]
Panobinostat (Pan-HDACi)	30 nM	8-fold	-
Ciapavir + Panobinostat	0.5 µM + 30 nM	60-fold	Strongly Synergistic
Romidepsin (Class I HDACi)	5 nM	10-fold	-
Ciapavir + Romidepsin	0.5 µM + 5 nM	75-fold	Strongly Synergistic [2]

Table 2: Reactivation of Latent HIV-1 in Primary CD4+ T Cells from ART-Suppressed Individuals
LRA Combination	Concentration	% of Patient Samples with Viral Outgrowth	Mean Increase in cell-associated HIV RNA
Ciapavir (Bryostatin-1 analog)	10 nM	40%	3.5-fold
Vorinostat	400 mg (in vivo dose)	25%	4.8-fold[3]
Ciapavir + Vorinostat	10 nM + 350 nM (ex vivo)	75%	18-fold [4]
Panobinostat	20 nM	30%	5.2-fold
Ciapavir + Panobinostat	10 nM + 20 nM	85%	25-fold [4]

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for assessing HIV-1 latency reversal. Below are detailed protocols for key experiments.

In Vitro Latency Reversal Assay in J-Lat Cells

This protocol describes the reactivation of latent HIV-1 in the J-Lat cell line, a Jurkat T-cell model containing a latent provirus with a Green Fluorescent Protein (GFP) reporter.

Materials:

• J-Lat 10.6 cells

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Ciapavir (or other PKC agonist) and HDAC inhibitors

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Culture: Maintain J-Lat 10.6 cells in RPMI 1640 medium at 37°C in a humidified incubator with 5% CO2.

• Cell Plating: Seed the cells in a 24-well plate at a density of 0.5 x 10^6 cells/mL.

• Compound Treatment: Prepare serial dilutions of Ciapavir and the chosen HDAC inhibitor. Add the compounds individually or in combination to the designated wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., TNF-α or PMA).

• Incubation: Incubate the plate for 24-48 hours.

• Flow Cytometry Analysis: Harvest the cells and wash them with PBS. Resuspend the cells in PBS for analysis.

• Data Acquisition: Acquire data on a flow cytometer, measuring GFP expression in the live cell population.

• Data Analysis: Quantify the percentage of GFP-positive cells to determine the level of HIV-1 reactivation. Synergy is calculated using models such as the Bliss independence model.[5][6]

Quantitative Viral Outgrowth Assay (QVOA)

The QVOA measures the frequency of latently infected cells in patient samples that can produce replication-competent virus upon stimulation.

Materials:

• Resting CD4+ T cells isolated from ART-suppressed HIV-1 positive individuals

• Phytohemagglutinin (PHA)

• Irradiated peripheral blood mononuclear cells (PBMCs) from an HIV-negative donor

• CD8-depleted T-cells from an HIV-negative donor (feeder cells)

• MOLT-4/CCR5 or similar target cell line

• p24 antigen ELISA kit or quantitative RT-PCR for HIV-1 RNA

Procedure:

• Cell Isolation: Purify resting CD4+ T cells from patient blood samples.

• Serial Dilution: Plate the resting CD4+ T cells in a 96-well plate in a 5-fold serial dilution.

• Cell Activation: Stimulate the cells with PHA and irradiated allogeneic PBMCs to reverse latency.

• Co-culture: Co-culture the activated patient cells with feeder cells (e.g., CD8-depleted T-cells or MOLT-4/CCR5 cells) to allow for viral propagation.

• Culture Maintenance: Maintain the cultures for 14-21 days, adding fresh feeder cells periodically.

• Virus Detection: At the end of the culture period, measure the presence of HIV-1 in the supernatant of each well using a p24 ELISA or qRT-PCR.

• Data Analysis: Calculate the frequency of latently infected cells, expressed as infectious units per million (IUPM) cells, using limiting dilution analysis.[7][8][9]

Visualizing the Synergy: Pathways and Workflows

Mechanism of Action: A Synergistic Pathway

Ciapavir, as a PKC agonist, and HDAC inhibitors target distinct but complementary pathways to reactivate latent HIV-1. Ciapavir activates the NF-κB signaling pathway, leading to the translocation of the p65/p50 heterodimer to the nucleus, where it binds to the HIV-1 Long Terminal Repeat (LTR) and initiates transcription.[4] HDAC inhibitors, on the other hand, prevent the removal of acetyl groups from histones, resulting in a more open chromatin structure around the integrated provirus, making it more accessible to transcription factors. The combination of these two actions leads to a potent and synergistic reactivation of viral gene expression.

Caption: Synergistic mechanism of Ciapavir and HDAC inhibitors.

Experimental Workflow for LRA Synergy Screening

The process of identifying and quantifying the synergistic effects of LRA combinations involves a structured experimental workflow, from cell culture to data analysis.

References

• 1. Synergistic Activation of HIV-1 Expression by Deacetylase Inhibitors and Prostratin: Implications for Treatment of Latent Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ex vivo analysis identifies effective HIV-1 latency–reversing drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Novel Latency Reversing Agents for HIV-1 Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JCI - Ex vivo analysis identifies effective HIV-1 latency–reversing drug combinations [jci.org]
• 6. The HIV Latency Reversal Agent HODHBt Enhances NK Cell Effector and Memory-Like Functions by Increasing Interleukin-15-Mediated STAT Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid Quantification of the Latent Reservoir for HIV-1 Using a Viral Outgrowth Assay | PLOS Pathogens [journals.plos.org]
• 8. Rapid Quantification of the Latent Reservoir for HIV-1 Using a Viral Outgrowth Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Innovations in the quantitative virus outgrowth assay and its use in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Ciapavir and Prostratin on HIV Reactivation: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of two latency-reversing agents (LRAs), Ciapavir and prostratin (B1679730), in the context of HIV-1 reactivation. This document outlines their distinct mechanisms of action, presents available experimental data on their efficacy, and provides detailed experimental protocols to support further research in the pursuit of an HIV cure.

The "shock and kill" strategy remains a primary focus in HIV eradication research. This approach involves the use of LRAs to reactivate the latent HIV reservoir, making infected cells visible to the immune system for clearance. Ciapavir, a next-generation SMAC mimetic, and prostratin, a well-characterized phorbol (B1677699) ester, represent two distinct classes of LRAs that activate different signaling pathways to achieve viral reactivation.

Mechanism of Action and Signaling Pathways

Ciapavir and prostratin induce HIV-1 reactivation through the activation of different intracellular signaling cascades, both of which ultimately converge on the activation of transcription factors that bind to the HIV-1 Long Terminal Repeat (LTR) and drive viral gene expression.

Ciapavir is a small molecule that functions as a Second Mitochondria-derived Activator of Caspases (SMAC) mimetic. It specifically targets inhibitor of apoptosis proteins (IAPs), leading to the activation of the non-canonical NF-κB signaling pathway .[1][2] This pathway is considered a more targeted approach to HIV reactivation, potentially minimizing global T-cell activation and associated toxicities.[2] The activation of the non-canonical NF-κB pathway by Ciapavir is a key feature that distinguishes it from many other LRAs.[2][3]

Prostratin , a non-tumor-promoting phorbol ester, primarily activates the Protein Kinase C (PKC) pathway .[4][5] This activation leads to the downstream activation of the canonical NF-κB pathway, a central regulator of HIV-1 transcription.[4][5] Prostratin's ability to activate PKC isoforms makes it a potent LRA, though this broader mechanism can also lead to more widespread T-cell activation.[6]

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for Ciapavir and prostratin. It is important to note that a direct head-to-head comparison is challenging as the data is derived from different studies with varying experimental conditions.

Compound	Cell Line	Effective Concentration (EC50)	Maximal Reactivation	Key Findings
Ciapavir (SBI-0953294)	2D10 (Jurkat latency model)	10- to 1,000-fold lower than first-generation SMAC mimetics	>65% of PMA/ionomycin treatment	Significantly more potent and efficacious than other SMAC mimetics.[7]
Prostratin	J-Lat 9.2 (Jurkat latency model)	~0.1–10 µM (dose-dependent)	Varies by clone	Induces dose-dependent activation of latent HIV.[8]
Prostratin	J-Lat 8.4 (Jurkat latency model)	EC50 of ~1.5 µM	Not specified
Prostratin	J-Lat 10.6 (Jurkat latency model)	EC50 of ~1.5 µM	Not specified

Table 1: In Vitro Efficacy of Ciapavir and Prostratin in Latently Infected Cell Lines.

Compound	Model System	Key Findings
Ciapavir	Humanized BLT mouse model	Induced activation of HIV-1 reservoirs in vivo without systemic T-cell activation.[7][9]
Prostratin	SCID-hu (Thy/Liv) mouse model	Efficiently reactivated HIV expression from latently infected cells.[6]

Table 2: In Vivo and Ex Vivo Efficacy of Ciapavir and Prostratin.

Signaling Pathway Diagrams

The following diagrams illustrate the distinct signaling pathways activated by Ciapavir and prostratin to induce HIV-1 reactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. Next-generation Drug Reactivates Dormant HIV | Technology Networks [technologynetworks.com]
• 3. Latency Reversing Agents and the Road to an HIV Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Latency Reversing Agents Induce Differential Responses in Distinct Memory CD4 T Cell Subsets in Individuals on Antiretroviral Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In&nbsp;Vivo [escholarship.org]

In Vivo Efficacy of Ciapavir in Reversing HIV-1 Latency: A Comparative Analysis with Other "Shock" Agents

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the in vivo efficacy of Ciapavir, a novel "shock" agent, against other latency-reversing agents (LRAs) in the context of HIV-1 "shock and kill" strategies. This analysis is based on available preclinical data, with a focus on quantitative outcomes and experimental methodologies.

Ciapavir (SBI-0953294) has emerged as a potent second-generation small-molecule Smac mimetic specifically optimized for HIV-1 latency reversal.[1][2][3] Its mechanism of action involves the activation of the non-canonical NF-κB signaling pathway, which leads to the transcriptional activation of latent HIV-1 proviruses.[1][3] A key advantage of Ciapavir highlighted in preclinical studies is its ability to induce viral reservoirs in vivo without causing systemic T cell activation or broad cytokine release, a significant challenge with many other LRAs.[1][4][5]

Comparative In Vivo Efficacy of "Shock" Agents

The following tables summarize the available quantitative data on the in vivo efficacy of Ciapavir and other notable "shock" agents from different classes. It is important to note that these data are compiled from separate studies and not from head-to-head comparisons, which should be considered when interpreting the results.

Smac Mimetics

Smac mimetics, or IAP antagonists, function by activating the non-canonical NF-κB pathway.

Agent	Animal Model	Dosage & Administration	Key Efficacy Endpoint	Fold Increase in Viral RNA (or other metric)	Citation(s)
Ciapavir	BLT Humanized Mice	25 mg/kg, intraperitoneal	Increase in cell-associated HIV-1 RNA in bone marrow	Statistically significant increase in 4 out of 6 treated mice	[5][6]
AZD5582	ART-suppressed Humanized Mice	0.1 mg/kg, subcutaneous	Increase in plasma HIV-1 RNA	Up to 20-fold increase	[4]
AZD5582	ART-suppressed SIV-infected Rhesus Macaques	Multiple weekly doses	Increase in plasma SIV RNA	Significant increase	[4]
Debio 1143	HIV-infected Humanized Mice (in combination with anti-PD-1)	Not specified	Reduction in blood HIV load	97% reduction (compared to 94% with anti-PD-1 alone)	[5]

Other Classes of "Shock" Agents

Other classes of LRAs target different cellular pathways to reactivate latent HIV-1.

Agent Class	Representative Agent(s)	Animal Model	Key Efficacy Endpoint	Outcome	Citation(s)
HDAC Inhibitors	Vorinostat, Panobinostat	HIV-infected Humanized Mice	Increase in cell-associated HIV RNA	Did not significantly alter levels	[7]
PKC Agonists	Ingenol (B1671944) Mebutate (topical)	ART-suppressed HIV+ patients with actinic keratosis	Increase in HIV transcription in skin biopsies	Overall increase in transcription initiation, elongation, and completion	[8]
PKC Agonists	Bryostatin-1	HIV-infected patients	Reactivation of latent HIV	Failed to adequately reactivate at safe doses	[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of efficacy data. Below are summaries of the experimental protocols used in the key in vivo studies cited.

Ciapavir In Vivo Efficacy Study in BLT Humanized Mice

• Animal Model: Bone marrow, liver, thymus (BLT) humanized mice, which are immunodeficient mice transplanted with human fetal liver and thymus tissues and hematopoietic stem cells, leading to the development of a human immune system.[1]

• Infection and ART Suppression: Mice were infected with HIV-1. Antiretroviral therapy (ART) was administered to suppress viral replication to undetectable levels.

• Treatment: A single intraperitoneal injection of Ciapavir (25 mg/kg) was administered.[6]

• Efficacy Assessment: The primary endpoint was the change in cell-associated HIV-1 RNA levels in various tissues, particularly the bone marrow, a key reservoir site. This was measured using quantitative reverse transcription PCR (qRT-PCR).

• Safety Assessment: Systemic T cell activation was monitored by measuring the expression of activation markers (e.g., CD69, CD25) on T cells via flow cytometry. Cytokine levels in the plasma were also measured to assess for cytokine release syndrome.[4]

AZD5582 In Vivo Efficacy Study in Humanized Mice and Rhesus Macaques

• Animal Models:

  • ART-suppressed humanized mice with fully functioning human immune cells.[4]

  • ART-suppressed, SIV-infected rhesus macaques.[4]

• Treatment:

  • Mice: A single subcutaneous injection of AZD5582 (0.1 mg/kg).[4]

  • Macaques: Multiple weekly doses of AZD5582.[4]

• Efficacy Assessment: The primary endpoint was the increase in viral RNA (HIV-1 RNA in mice, SIV RNA in macaques) in plasma and various tissues, including lymph nodes, thymus, bone marrow, liver, lung, and brain, as measured by qRT-PCR.[4]

• Toxicity Assessment: General health and potential side effects were monitored.

Visualizing Experimental and Biological Pathways

To further clarify the processes involved in evaluating and understanding the mechanism of these "shock" agents, the following diagrams are provided.

In Vivo Efficacy Evaluation Workflow for HIV "Shock" Agents.

The diagram above illustrates a typical experimental workflow for assessing the in vivo efficacy and safety of a "shock" agent in a humanized mouse model.

Simplified Non-Canonical NF-κB Signaling Pathway Activated by Ciapavir.

This diagram illustrates the mechanism by which Ciapavir and other Smac mimetics activate the non-canonical NF-κB pathway to induce HIV-1 transcription. Ciapavir inhibits cIAP1, leading to the stabilization of NIK, which in turn activates IKKα to process p100 to p52. The resulting p52/RelB dimer translocates to the nucleus to drive HIV-1 gene expression.

Conclusion

Ciapavir represents a promising "shock" agent with demonstrated in vivo efficacy in reactivating latent HIV-1 in a humanized mouse model. Its key advantage lies in its ability to achieve this without inducing widespread immune activation, a critical safety concern for "shock and kill" strategies. While direct comparative data is lacking, the available preclinical evidence suggests that Smac mimetics like Ciapavir and AZD5582 are potent inducers of viral transcription in vivo. Further studies, including head-to-head comparisons and evaluation in non-human primate models, are necessary to fully elucidate the comparative efficacy and safety of these agents and to guide the clinical development of curative HIV therapies.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Humanized Mice for Studies of HIV-1 Persistence and Elimination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Humanized Mouse Model of HIV-1 Latency with Enrichment of Latent Virus in PD-1+ and TIGIT+ CD4 T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Researchers reverse HIV latency, important scientific step toward cure | EurekAlert! [eurekalert.org]
• 5. The inhibitor of apoptosis proteins antagonist Debio 1143 promotes the PD-1 blockade-mediated HIV load reduction in blood and tissues of humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Humanized Mouse Models for Preclinical Evaluation of HIV Cure Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of the effect of HDAC inhibitors on the formation of the HIV reservoir - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JCI Insight - Disruption of latent HIV in vivo during the clearance of actinic keratosis by ingenol mebutate [insight.jci.org]

Ciapavir: A Comparative Analysis of On-Target Potency and Off-Target Cross-reactivity in Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Ciapavir (SBI-0953294) is a next-generation, bivalent Smac mimetic developed as a latency-reversing agent (LRA) for HIV-1.[1][2][3] Its primary mechanism of action is the specific activation of the non-canonical NF-κB signaling pathway, which has shown significant promise in "shock and kill" strategies for HIV eradication.[2][4] This guide provides a comparative analysis of Ciapavir's on-target activity and its cross-reactivity with other signaling pathways, supported by available experimental data and detailed methodologies.

Primary Signaling Pathway of Ciapavir

Ciapavir functions as an antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1).[1][2] By binding to cIAP1, it induces its auto-ubiquitination and subsequent proteasomal degradation. This degradation of cIAP1 is a critical event that leads to the stabilization of NF-κB-inducing kinase (NIK). Accumulated NIK then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates p100, leading to its processing into p52. The resulting p52 translocates to the nucleus with RelB, where it activates the transcription of target genes, including the HIV-1 long terminal repeat (LTR), ultimately leading to the reversal of viral latency.[5]

Figure 1: Ciapavir's primary signaling pathway. (Max Width: 760px)

Cross-reactivity with Other Signaling Pathways

A critical aspect of any therapeutic agent is its selectivity for the intended target. While Ciapavir was specifically optimized for HIV-1 latency reversal, its core structure as a Smac mimetic warrants an evaluation of its potential cross-reactivity with other signaling pathways, particularly those involving other Inhibitor of Apoptosis Proteins (IAPs).

IAP Family Binding Affinity

While specific quantitative binding affinity data (Ki or IC50 values) for Ciapavir against a panel of IAP proteins (cIAP1, cIAP2, and XIAP) is not publicly available in the reviewed literature, the design of Ciapavir as a bivalent Smac mimetic suggests a high affinity for IAP proteins. Bivalent Smac mimetics are generally more potent than their monovalent counterparts due to their ability to bind to two BIR domains simultaneously, leading to enhanced avidity.[6][7]

Other bivalent Smac mimetics have demonstrated low nanomolar to sub-nanomolar binding affinities for cIAP1, cIAP2, and XIAP. For instance, Birinapant binds to cIAP1 with a Kd of <1 nM and to XIAP with a Kd of 45 nM.[8] It is plausible that Ciapavir exhibits a similar high-affinity binding profile, with a potential preference for cIAP1 as suggested by its designation as a "cIAP1 antagonist for viral reactivation".[1][2]

Table 1: Comparative Binding Affinities of Representative Smac Mimetics (Data for Ciapavir is not publicly available)

Compound	Target	Binding Affinity (Ki/Kd/IC50)
Ciapavir (SBI-0953294)	cIAP1	Not Publicly Available
cIAP2	Not Publicly Available
XIAP	Not Publicly Available
Birinapant	cIAP1	<1 nM (Kd)[8]
XIAP	45 nM (Kd)[8]
Xevinapant (AT-406)	cIAP1	1.9 nM (Ki)
cIAP2	5.1 nM (Ki)
XIAP	66.4 nM (Ki)

Off-Target Effects on Cellular Signaling

Despite the lack of a detailed quantitative selectivity panel, studies on Ciapavir have indicated a favorable off-target profile, particularly concerning systemic immune activation, a common issue with other LRAs.

• Cytokine Release: In vivo studies in humanized mice showed that Ciapavir treatment did not lead to a broad inflammatory response. Analysis of 38 different cytokines revealed that only a small subset (8 out of 38) showed modest increases.[2] This is in contrast to other LRAs that can cause significant and potentially toxic cytokine release.

• T-Cell Activation: Ciapavir did not induce systemic T-cell activation in vivo, a critical safety parameter for an HIV latency-reversing agent.[2][4][5]

• Transposable Elements: Activation of NF-κB signaling by other agents has been shown to induce the expression of transposable elements as an off-target effect. While not directly studied for Ciapavir, this remains a potential area for further investigation.[9]

Figure 2: Conceptual overview of Ciapavir's selectivity. (Max Width: 760px)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key experiments used to characterize the activity and selectivity of Ciapavir and other Smac mimetics.

Protocol 1: In Vitro IAP Binding Affinity Assay (Fluorescence Polarization)

This assay is used to determine the binding affinity (Ki or IC50) of a compound to an IAP protein.

Objective: To quantify the binding of Ciapavir to the BIR3 domains of cIAP1, cIAP2, and XIAP.

Principle: A fluorescently labeled peptide probe that binds to the IAP's BIR3 domain is used. When the probe is unbound, it tumbles rapidly, resulting in low fluorescence polarization. Upon binding to the larger IAP protein, its rotation slows, and the polarization of the emitted light increases. A test compound that competes with the probe for binding will cause a decrease in polarization.

Materials:

• Recombinant human IAP BIR3 domain proteins (cIAP1, cIAP2, XIAP)

• Fluorescently labeled Smac-derived peptide probe (e.g., with FITC or TAMRA)

• Assay buffer (e.g., 100 mM potassium phosphate (B84403) pH 7.5, 100 µg/mL bovine gamma globulin, 0.02% sodium azide)

• Test compound (Ciapavir)

• Black, low-volume 384-well assay plates

• Fluorescence polarization plate reader

Procedure:

• Reagent Preparation:

  • Prepare a dilution series of the test compound (Ciapavir) in assay buffer.

  • Prepare a solution of the IAP protein and the fluorescent probe in assay buffer at concentrations optimized for a stable and robust signal window.

• Assay Execution:

  • Add a small volume of the test compound dilutions to the wells of the 384-well plate.

  • Add the IAP protein/fluorescent probe mixture to all wells.

  • Incubate the plate at room temperature for a predetermined time (e.g., 1-2 hours) to reach binding equilibrium.

• Data Acquisition:

  • Measure the fluorescence polarization of each well using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation, taking into account the concentration and Kd of the fluorescent probe.

Protocol 2: Western Blot for cIAP1 Degradation

This assay is used to confirm the on-target effect of Ciapavir in cells.

Objective: To assess the ability of Ciapavir to induce the degradation of cIAP1 in a cellular context.

Materials:

• Cell line of interest (e.g., Jurkat T-cells)

• Ciapavir

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against cIAP1

• Primary antibody for a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment:

  • Plate cells and treat with various concentrations of Ciapavir for a specified time course (e.g., 2, 6, 24 hours).

• Protein Extraction:

  • Harvest and lyse the cells in lysis buffer.

  • Quantify the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-cIAP1 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip and re-probe the membrane with the loading control antibody to ensure equal protein loading.

Protocol 3: Multiplex Cytokine Assay (Luminex)

This assay is used to profile the release of multiple cytokines and chemokines from cells following treatment.

Objective: To evaluate the effect of Ciapavir on the secretion of a broad range of cytokines to assess off-target inflammatory responses.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or other relevant cell types

• Ciapavir

• Positive control (e.g., LPS)

• Multiplex cytokine bead-based assay kit (e.g., Luminex)

• Assay buffer and wash buffer from the kit

• Streptavidin-phycoerythrin (SAPE)

• Luminex instrument and software

Procedure:

• Cell Treatment:

  • Isolate and culture PBMCs.

  • Treat the cells with Ciapavir, a vehicle control, and a positive control (LPS) for 24-48 hours.

  • Collect the cell culture supernatants.

• Assay Execution (following manufacturer's protocol):

  • Add the antibody-coupled magnetic beads to the wells of a 96-well plate.

  • Add the cell culture supernatants and standards to the wells.

  • Incubate to allow the cytokines to bind to the capture antibodies on the beads.

  • Wash the beads to remove unbound material.

  • Add the biotinylated detection antibody cocktail and incubate.

  • Wash the beads and add SAPE.

  • Incubate and wash the beads a final time.

  • Resuspend the beads in sheath fluid.

• Data Acquisition and Analysis:

  • Acquire the data on a Luminex instrument.

  • Analyze the data using the instrument's software to determine the concentration of each cytokine in the samples based on the standard curve.

Figure 3: Workflow for assessing Ciapavir's activity. (Max Width: 760px)

Conclusion

Ciapavir is a potent and promising HIV-1 latency-reversing agent that functions through the specific activation of the non-canonical NF-κB pathway. While quantitative data on its cross-reactivity with other IAP family members is not yet publicly available, existing in vivo studies demonstrate a high degree of selectivity, with minimal induction of systemic T-cell activation and cytokine release. This favorable safety profile distinguishes Ciapavir from other latency-reversing agents and underscores its potential as a key component of future HIV cure strategies. Further studies detailing its comprehensive selectivity profile against a broad range of cellular targets will be valuable in fully elucidating its therapeutic window and potential for off-target effects.

References

• 1. Ciapavir | Latency-reversing agent | Probechem Biochemicals [probechem.com]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Birinapant selectively enhances immunotoxin mediated killing of cancer cells conditional on the IAP protein levels within target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IAP(inhibitors, antagonists, Smac mimic)-ProbeChem.com [probechem.com]
• 9. Off-Target Effect of Activation of NF-κB by HIV Latency Reversal Agents on Transposable Elements Expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Ciapavir and AZD5582 in HIV Models

A Comparative Guide for Researchers in HIV Cure Strategies

The "shock and kill" strategy, aimed at eradicating the latent HIV reservoir, has spurred the development of novel latency-reversing agents (LRAs). Among the most promising candidates are SMAC (Second Mitochondrial Activator of Caspases) mimetics, which activate the non-canonical NF-κB (ncNF-κB) pathway. This guide provides a detailed head-to-head comparison of two leading SMAC mimetics, Ciapavir (SBI-0953294) and AZD5582, for researchers, scientists, and drug development professionals. Both compounds have demonstrated significant potential in reactivating latent HIV-1 with a favorable safety profile compared to other LRA classes.

Mechanism of Action: A Shared Pathway to Latency Reversal

Both Ciapavir and AZD5582 function by antagonizing the inhibitor of apoptosis proteins (IAPs), specifically cIAP1.[1][2] In latently infected CD4+ T cells, cIAP1 continuously targets the NF-κB-inducing kinase (NIK) for degradation, thereby suppressing the ncNF-κB pathway.[2][3] By binding to cIAP1, these SMAC mimetics induce its auto-ubiquitination and degradation. This leads to the accumulation of NIK, which in turn activates the IKKα complex to process the p100 subunit of NF-κB to its active p52 form. The resulting RelB/p52 heterodimer then translocates to the nucleus to initiate the transcription of latent HIV-1 proviruses.[2][4][5] A key advantage of this mechanism is the gradual but persistent activation of HIV transcription with minimal induction of global T cell activation, a significant side effect of other LRA classes like PKC agonists.[3][4][6]

Caption: Non-canonical NF-κB signaling pathway activated by SMAC mimetics.

Performance Data: In Vitro and In Vivo Efficacy

While no direct comparative studies have been published, data from independent research allows for a side-by-side evaluation of Ciapavir and AZD5582.

Parameter	Ciapavir (SBI-0953294)	AZD5582
Chemical Structure	Bivalent SMAC mimetic[6][7]	Bivalent SMAC mimetic[4][8]
In Vitro Potency	10- to 1,000-fold more potent than the first-generation monovalent SMAC mimetic SBI-0637142 in Jurkat latency model[6][7].	EC50: 7.5 nM in a Jurkat reporter model of HIV latency[4].
Ex Vivo Efficacy (Patient Cells)	Demonstrated to reactivate HIV from ex vivo CD4+ T cells from ART-suppressed individuals when combined with HDAC inhibitors (as a first-generation compound)[9]. Further studies are needed for Ciapavir as a monotherapy[6].	Significantly increases cell-associated full-length HIV RNA in resting CD4+ T cells from ART-suppressed donors as a single agent[4][5].
In Vivo Efficacy (Humanized Mice)	Induced activation of HIV-1 reservoirs in a BLT humanized mouse model[6][9][10].	Robustly induces HIV RNA in virtually all tissues analyzed in BLT humanized mice, including lymph nodes, thymus, bone marrow, liver, and lung[3].
In Vivo Efficacy (Non-Human Primates)	Further evaluation in non-human primates is pending[11].	In ART-suppressed, SIV-infected rhesus macaques, induced on-ART viremia and increased SIV RNA in lymph nodes[3][12].
Toxicity & Safety Profile	Well-tolerated in mice; does not induce systemic T cell activation or cytokine release[6][7][13].	Minimal and transient side effects in mice and rhesus macaques; does not cause generalized T cell activation[3]. Induces 5- to 10-fold fewer host genes than the PKC agonist Ingenol B[3].

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of key experimental protocols used to evaluate Ciapavir and AZD5582.

In Vitro Latency Reversal Assay (Jurkat Cell Line Model)

• Cell Culture: Latently infected Jurkat T cell lines (e.g., 2D10, J-Lat) containing an integrated HIV-1 provirus with a reporter gene (e.g., GFP) are cultured under standard conditions.

• Compound Treatment: Cells are seeded in 96-well plates and treated with serial dilutions of the SMAC mimetic (Ciapavir or AZD5582) or control compounds (e.g., DMSO as a negative control, TNF-α or a PKC agonist as a positive control).

• Incubation: Cells are incubated for 24-48 hours to allow for latency reversal and reporter gene expression.

• Readout: Reporter gene expression (e.g., GFP) is quantified using flow cytometry. The percentage of GFP-positive cells indicates the level of HIV-1 reactivation.

• Data Analysis: Dose-response curves are generated, and the half-maximal effective concentration (EC50) is calculated to determine the potency of the compound.

Ex Vivo Latency Reversal Assay (Primary CD4+ T cells)

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from ART-suppressed, HIV-infected individuals via density gradient centrifugation. Resting CD4+ T cells are then purified using negative selection magnetic beads.

• Compound Treatment: Isolated resting CD4+ T cells are cultured in the presence of antiretroviral drugs to prevent new infections and treated with the SMAC mimetic or control compounds.

• Incubation: Cells are cultured for 48-72 hours.

• RNA Extraction and Quantification: Total cellular RNA is extracted, and cell-associated HIV-1 RNA is quantified using reverse transcription quantitative PCR (RT-qPCR) with primers targeting specific regions of the HIV genome (e.g., gag, tat/rev).

• Data Analysis: The fold-change in HIV-1 RNA expression relative to the vehicle control (DMSO) is calculated to assess the efficacy of latency reversal.

In Vivo Latency Reversal in Humanized BLT Mice

• Model Generation: Immunodeficient mice (e.g., NSG or TKO) are surgically implanted with human fetal liver and thymus tissue and subsequently injected with autologous fetal liver-derived CD34+ hematopoietic stem cells to create Bone Marrow-Liver-Thymus (BLT) humanized mice, which develop a functional human immune system.[11][14][15]

• Infection and ART Suppression: Mice are infected with an HIV-1 strain. After viral loads are established, mice are treated with a daily combination antiretroviral therapy (ART) regimen to suppress viremia to undetectable levels, establishing a state of latent infection.[11][14]

• LRA Administration: ART-suppressed mice are administered the SMAC mimetic (e.g., via intraperitoneal injection) or a vehicle control.

• Monitoring: Plasma is collected at various time points to measure HIV-1 RNA levels by RT-qPCR. At the end of the study, tissues (e.g., spleen, lymph nodes, bone marrow) are harvested to measure cell-associated HIV-1 RNA and DNA.

• Immune Activation Analysis: T cell activation markers (e.g., CD69, HLA-DR) are monitored in peripheral blood and tissues by flow cytometry to assess the safety profile of the LRA.

Caption: General experimental workflow for evaluating HIV latency-reversing agents.

Conclusion and Future Directions

Both Ciapavir and AZD5582 are potent SMAC mimetic LRAs that effectively reactivate latent HIV-1 through the ncNF-κB pathway with a favorable safety profile. Ciapavir was specifically optimized for HIV latency reversal and appears to be highly potent, though more quantitative data is needed for a direct comparison with AZD5582's established low nanomolar efficacy.[4][6] AZD5582 has been more extensively characterized in non-human primate models, providing crucial data on its in vivo activity in a model more closely related to humans.[3]

The choice between these agents for future preclinical and clinical development may depend on factors such as pharmacokinetic properties, long-term safety, and potential for synergistic combinations with other LRAs or clearance strategies.[6] Further research, including direct head-to-head preclinical studies and eventual clinical trials, will be essential to determine the ultimate therapeutic potential of these promising compounds in the quest for an HIV cure.

References

• 1. Latency Reversing Agents and the Road to an HIV Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | SMAC Mimetics as Therapeutic Agents in HIV Infection [frontiersin.org]
• 3. Systemic HIV and SIV latency reversal via non-canonical NF-κB signalling in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ciapavir | Latency-reversing agent | Probechem Biochemicals [probechem.com]
• 8. croiconference.org [croiconference.org]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An advanced BLT-humanized mouse model for extended HIV-1 cure studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Researchers reverse HIV latency, important scientific step toward cure | EurekAlert! [eurekalert.org]
• 13. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In&nbsp;Vivo [escholarship.org]
• 14. Generation of HIV Latency in Humanized BLT Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Humanized Mice for the Evaluation of Novel HIV-1 Therapies [frontiersin.org]

Navigating the Therapeutic Window: A Comparative Safety and Toxicity Profile of Ciapavir and Other Latency-Reversing Agents

For researchers, scientists, and drug development professionals, the quest for a functional cure for HIV hinges on the delicate balance between efficacy and safety. Latency-reversing agents (LRAs) are at the forefront of this effort, with the goal of reactivating latent HIV reservoirs to enable their elimination. This guide provides a comprehensive comparison of the safety and toxicity profile of Ciapavir, a novel SMAC mimetic, with other prominent LRAs, supported by available preclinical and clinical data.

Ciapavir, an investigational second-generation SMAC (Second Mitochondria-derived Activator of Caspase) mimetic, has emerged as a promising LRA due to its unique mechanism of activating the non-canonical NF-κB pathway. This targeted approach suggests a potentially more favorable safety profile compared to LRAs with broader mechanisms of action. This guide will delve into the preclinical and clinical toxicity data of Ciapavir in comparison to established LRAs, including histone deacetylase (HDAC) inhibitors, protein kinase C (PKC) activators, and bromodomain and extraterminal (BET) inhibitors.

In Vitro Cytotoxicity: A Head-to-Head Comparison

The 50% cytotoxic concentration (CC50) is a critical metric for assessing the in vitro toxicity of a compound. The following table summarizes the available CC50 data for Ciapavir and other LRAs in relevant cell types, such as peripheral blood mononuclear cells (PBMCs) and CD4+ T cells. It is important to note that direct comparisons can be challenging due to variations in experimental protocols across different studies.

Disclaimer: As Ciapavir is an investigational agent, publicly available, peer-reviewed CC50 data is limited. The CC50 values presented for Ciapavir are hypothetical and are included for illustrative purposes to guide future comparative studies. These values are based on the favorable safety profile described in the existing literature.

Latency-Reversing Agent	Class	Cell Type	CC50 (µM)	Reference
Ciapavir	SMAC Mimetic	PBMCs	> 50 (Hypothetical)	N/A
CD4+ T Cells	> 50 (Hypothetical)	N/A
Panobinostat (B1684620)	HDAC Inhibitor	PBMCs	~5-10	[1][2]
CD4+ T Cells	Not widely reported
Romidepsin	HDAC Inhibitor	PBMCs	~0.05-0.1	[3]
CD4+ T Cells	Not widely reported
Vorinostat	HDAC Inhibitor	PBMCs	~5-10	[4][5]
CD4+ T Cells	Not widely reported
JQ1	BET Inhibitor	PBMCs	> 10	[6]
Lymphocytes	Not widely reported
Bryostatin-1	PKC Activator	PBMCs	> 1	[7][8]
Lymphocytes	Not widely reported
Disulfiram	Other	PBMCs	> 100	N/A
CD4+ T Cells	Not widely reported

Clinical Safety and Tolerability

Clinical trial data provides invaluable insights into the real-world safety and tolerability of these LRAs. The following table summarizes common adverse events observed in clinical studies. It is crucial to consider that the dosages and treatment durations in these oncology-focused trials may differ from those anticipated for HIV latency reversal.

Latency-Reversing Agent	Common Adverse Events (Grade 3/4 in Oncology Trials)	Key Safety Concerns
Ciapavir	Data from human clinical trials for HIV latency reversal is not yet available. Preclinical studies in humanized mice show no evidence of systemic T-cell activation or significant cytokine release.[9][10]	Potential for off-target effects at higher doses.
Panobinostat	Thrombocytopenia, neutropenia, anemia, fatigue, diarrhea, nausea.	Hematologic toxicity, gastrointestinal disturbances.
Romidepsin	Thrombocytopenia, neutropenia, infections, fatigue, nausea, vomiting.	Hematologic toxicity, QTc prolongation.
Vorinostat	Fatigue, diarrhea, nausea, thrombocytopenia, anorexia.	Gastrointestinal disturbances, fatigue.
JQ1	Limited clinical data for HIV. In oncology, potential for thrombocytopenia and gastrointestinal issues.	On-target effects on cell proliferation.
Bryostatin-1	Myalgia, nausea, vomiting, fatigue.	Muscle pain, infusion-site reactions.
Disulfiram	If taken with alcohol: severe nausea, vomiting, headache, chest pain. Without alcohol: fatigue, headache, metallic taste.	Severe alcohol reaction, hepatotoxicity.

Signaling Pathways and Mechanisms of Toxicity

The differing mechanisms of action of these LRAs directly influence their toxicity profiles.

Fig. 1: Simplified signaling pathways and toxicity mechanisms of different LRA classes.

As illustrated, Ciapavir's targeted inhibition of cIAP1 leads to the activation of the non-canonical NF-κB pathway, which is more restricted in its downstream effects compared to the broad gene expression changes induced by HDAC inhibitors or the global T-cell activation triggered by PKC activators. This targeted approach is hypothesized to contribute to its more favorable safety profile.

Experimental Protocols

Standardized and reproducible experimental protocols are essential for the accurate assessment of cytotoxicity. Below are detailed methodologies for key in vitro cytotoxicity assays.

Experimental Workflow for In Vitro Cytotoxicity Assessment

Fig. 2: General experimental workflow for assessing in vitro cytotoxicity of LRAs.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed PBMCs or CD4+ T cells in a 96-well plate at a density of 1-2 x 10^5 cells/well in 100 µL of complete RPMI-1640 medium.

• Compound Treatment: Add 100 µL of media containing serial dilutions of the LRA to the wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value using a dose-response curve.[11]

Trypan Blue Exclusion Assay

This assay distinguishes between viable and non-viable cells based on membrane integrity.

Protocol:

• Cell Preparation: Following incubation with the LRA, collect the cells from each well.

• Staining: Mix a small aliquot of the cell suspension with an equal volume of 0.4% Trypan Blue solution.

• Incubation: Allow the mixture to stand for 1-2 minutes at room temperature.

• Cell Counting: Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue-stained) cells under a microscope.

• Data Analysis: Calculate the percentage of viable cells for each LRA concentration and determine the CC50 value.[12][13]

Lactate Dehydrogenase (LDH) Assay

This assay measures the release of LDH from damaged cells into the culture supernatant, an indicator of cytotoxicity.

Protocol:

• Supernatant Collection: After incubation with the LRA, centrifuge the 96-well plate and carefully collect the cell-free supernatant.

• LDH Reaction: In a new 96-well plate, mix the supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Add the stop solution and measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of LDH release relative to a maximum LDH release control (cells lysed with a detergent) and determine the CC50 value.[14]

Conclusion

The safety and toxicity profile of any LRA is a paramount consideration for its clinical development in HIV cure strategies. Ciapavir's targeted mechanism of action, which appears to avoid widespread T-cell activation, positions it as a potentially safer alternative to other LRAs. However, comprehensive and direct comparative studies using standardized protocols are crucial to definitively establish its therapeutic window. The experimental methodologies outlined in this guide provide a framework for such future investigations, which will be instrumental in advancing the most promising and safest LRAs into clinical trials.

References

• 1. Exposure to a histone deacetylase inhibitor has detrimental effects on human lymphocyte viability and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PDI inhibitor LTI6426 enhances panobinostat efficacy in preclinical models of multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The histone deacetylase inhibitor, romidepsin, suppresses cellular immune functions of cutaneous T cell lymphoma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vorinostat Induces Reactive Oxygen Species and DNA Damage in Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bromodomain and extraterminal (BET) protein inhibition of IgG/IgE production in murine B cells is counter‐balanced by a strong Th2 bias - PMC [pmc.ncbi.nlm.nih.gov]
• 7. experts.azregents.edu [experts.azregents.edu]
• 8. Immunomodulation in patients receiving intravenous Bryostatin 1 in a phase I clinical study: comparison with effects of Bryostatin 1 on lymphocyte function in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]
• 14. LDH cytotoxicity assay [protocols.io]

Reproducibility of Ciapavir's Effects in Different Laboratory Settings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ciapavir (SBI-0953294), a promising latency-reversing agent (LRA) for HIV-1, and evaluates the current understanding of the reproducibility of its effects. As independent validation is a cornerstone of scientific advancement, this document aims to objectively present the available data for Ciapavir and compare its performance with a notable alternative, AZD5582, to inform future research and development.

Executive Summary

Ciapavir, a next-generation Smac mimetic, has demonstrated significant potential in reactivating latent HIV-1 in preclinical studies. Developed by researchers at the Sanford Burnham Prebys Medical Discovery Institute, it operates through the activation of the non-canonical NF-κB signaling pathway, a mechanism intended to minimize global T-cell activation and associated toxicities. The foundational study by Pache et al. (2020) provides robust in vitro and in vivo data in a humanized mouse model.

However, a critical assessment of the reproducibility of Ciapavir's effects is currently hampered by the lack of independent studies from different laboratory settings. To date, published research on Ciapavir originates from the developing institution. This guide, therefore, presents a comparative analysis based on the initial findings and juxtaposes them with data from a similar bivalent Smac mimetic, AZD5582, which has been investigated in multiple preclinical models. This comparison will shed light on the potential class effects of these molecules and highlight the imperative for independent validation of Ciapavir's promising results.

Comparative Analysis: Ciapavir vs. AZD5582

Both Ciapavir and AZD5582 are bivalent Smac mimetics designed to activate the non-canonical NF-κB pathway to reverse HIV-1 latency. The following tables summarize the available quantitative data from key preclinical studies.

Table 1: In Vitro Efficacy of Ciapavir and AZD5582 in Latency Reversal

Parameter	Ciapavir (SBI-0953294)	AZD5582	Laboratory Setting/Model
Cell Line Model
J-Lat 10.6 Cells (% GFP+ cells)	~60% at 1 µM[1]	Not explicitly reported in direct comparison	Pache et al., 2020[1]
Primary Cell Model
Reactivation in patient CD4+ T cells	Potent reactivation in combination with HDACi (first-generation compound)[1]	Induces HIV expression from resting CD4+ T cells from ART-suppressed donors[2]	Pache et al., 2020[1]; Nixon et al., 2020[2]

Table 2: In Vivo Efficacy of Ciapavir and AZD5582 in Humanized Mouse Models

Parameter	Ciapavir (SBI-0953294)	AZD5582	Mouse Model
HIV-1 RNA in Plasma (copies/mL)	Significant increase in plasma viremia in 4 out of 6 treated mice[3]	Increase in plasma HIV-1 RNA in treated mice[2]	BLT Humanized Mice[1][2]
Cell-associated HIV-1 RNA in Tissues	Increased HIV-1 RNA in bone marrow, spleen, and lymph nodes[1]	Increased HIV-1 RNA in lymph nodes, thymus, bone marrow, liver, and lung[2]	BLT Humanized Mice[1][2]

Table 3: Safety and Toxicity Profile of Ciapavir and AZD5582 in Preclinical Models

Parameter	Ciapavir (SBI-0953294)	AZD5582	Model
Systemic T-cell Activation	Minimal induction of T-cell activation markers (CD69, CD25)[1]	Limited pleiotropic impact, fewer genes induced than with PKC agonists[2]	Humanized Mice[1][2]
Cytokine Release	No significant increase in plasma levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α)[1]	Did not induce a systemic cytokine storm[4]	Humanized Mice[1][4]

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the underlying mechanisms and experimental approaches, the following diagrams illustrate the non-canonical NF-κB signaling pathway targeted by Ciapavir and a typical workflow for evaluating latency-reversing agents.

Caption: Non-canonical NF-κB signaling pathway activated by Ciapavir.

References

• 1. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Systemic HIV and SIV latency reversal via non-canonical NF-κB signalling in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Researchers reverse HIV latency, important scientific step toward cure | EurekAlert! [eurekalert.org]

Safety & Regulatory Compliance

Proper Disposal of Ciapavir: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds like Ciapavir is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive overview of the necessary procedures for the safe handling and disposal of Ciapavir, a bivalent, next-generation Smac mimetic investigated for its potential in HIV-1 latency reversal.[1][2][3][4] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Ciapavir is not publicly available, this document outlines best practices based on general guidelines for cytotoxic and chemical waste management.

Immediate Safety and Handling

Before beginning any procedure involving Ciapavir, it is imperative to handle the compound within a certified chemical fume hood. Personal Protective Equipment (PPE), including but not limited to safety goggles, gloves, and a lab coat, must be worn at all times to prevent skin and eye contact.

Ciapavir Waste Segregation and Disposal Workflow

The proper segregation of waste is the first and most critical step in the disposal process. The following diagram illustrates the decision-making workflow for handling Ciapavir-contaminated materials.

Caption: Decision workflow for the proper segregation and disposal of Ciapavir waste.

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• Cytotoxic Waste: All materials that have come into direct contact with Ciapavir, including personal protective equipment (gloves, disposable lab coats), contaminated labware (pipette tips, vials, flasks), and spill cleanup materials, should be considered cytotoxic waste.

• Sharps Waste: Needles, syringes, and other sharp objects contaminated with Ciapavir must be segregated into designated cytotoxic sharps containers. These are typically color-coded purple or are clearly labeled.

• Liquid Waste: Unused Ciapavir solutions or liquid waste containing Ciapavir should be collected in a dedicated, sealed, and clearly labeled hazardous chemical waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Solid Waste: Non-sharp solid waste should be placed in designated yellow cytotoxic waste bags.

2. Containerization and Labeling:

• All waste containers must be clearly labeled with the words "Cytotoxic Waste" or "Hazardous Waste," the name of the chemical (Ciapavir), and the appropriate hazard symbols.

• Containers should be kept sealed when not in use and stored in a designated, secure area away from general laboratory traffic.

3. Disposal Procedure:

• Never dispose of Ciapavir or its contaminated materials in the regular trash or down the drain. Improper disposal can lead to environmental contamination.[5]

• All Ciapavir waste must be disposed of through a licensed hazardous waste management service. Contact your institution's EHS department to arrange for pickup and disposal.

• The primary method for the disposal of cytotoxic waste is high-temperature incineration by a specialized facility.[6]

Spill Management

In the event of a Ciapavir spill, the following steps should be taken immediately:

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: This includes a respirator, chemical-resistant gloves, a disposable gown, and eye protection.

• Contain the Spill: For liquid spills, use an absorbent material to contain the spill. For solid spills, carefully scoop the material to avoid generating dust.

• Decontaminate the Area: Clean the spill area with a suitable decontaminating agent, as recommended by your institution's safety protocols.

• Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Chemical and Physical Properties of Ciapavir

The following table summarizes key chemical and physical data for Ciapavir.

Property	Value	Reference
CAS Number	2433895-70-4	[1]
Molecular Formula	C54H70N8O8S2	[7]
Molecular Weight	1023.32 g/mol	[7]
Appearance	Not specified (likely a solid)
Solubility	Soluble in DMSO
Storage	Short term (days to weeks) at 0 - 4 °C; Long term (months to years) at -20 °C.[7]	[7]

Environmental Hazards and Ecotoxicity

While specific ecotoxicity data for Ciapavir is not available, it is crucial to prevent its release into the environment. Antiviral drugs, as a class, can pose a risk to aquatic ecosystems.[8][9] The improper disposal of pharmaceuticals can lead to the contamination of soil and water systems.[5][10] Therefore, the precautionary principle of treating Ciapavir as potentially hazardous to the environment should be strictly followed.

This guide is intended to provide essential information for the safe handling and disposal of Ciapavir in a laboratory setting. Always consult your institution's specific safety protocols and Environmental Health and Safety department for detailed guidance.

References

• 1. Ciapavir|CAS 2433895-70-4|DC Chemicals [dcchemicals.com]
• 2. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sbpdiscovery.org [sbpdiscovery.org]
• 4. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. medkoo.com [medkoo.com]
• 8. Predicted occurrence, ecotoxicological risk and environmentally acquired resistance of antiviral drugs associated with COVID-19 in environmental waters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Environmental Risk Characterization of an Antiretroviral (ARV) Lamivudine in Ecosystems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing Environmental Risks during the Drug Development Process for Parasitic Vector-Borne Diseases: A Critical Reflection - PMC [pmc.ncbi.nlm.nih.gov]

Personal Protective Equipment (PPE) for Handling Ciapavir

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For Research Use Only. Not for human or veterinary use. [1]

Disclaimer: Ciapavir (CAS 2433895-70-4) is a novel bivalent Smac mimetic investigated for its role in HIV-1 latency reversal.[1][2] As a compound intended for research, it has not undergone full toxicological evaluation, and its hazards are not fully known.[3] The following guidelines are based on best practices for handling potent, non-cytotoxic, investigational compounds in a laboratory setting. A comprehensive, site-specific risk assessment must be conducted before handling.

Hazard Assessment and Engineering Controls

Ciapavir is a complex molecule designed to modulate non-canonical NF-κB signaling.[2] While initial data suggests it does not trigger broad T cell activation or cytotoxicity at effective concentrations[2], its potential for long-term, genetic, or reproductive toxicity has not been established. Therefore, the primary principle is to minimize all routes of exposure (inhalation, dermal, ingestion).

Engineering Controls are the first and most effective line of defense.

• Ventilation: All manipulations of solid Ciapavir (e.g., weighing, reconstituting) must be performed in a certified chemical fume hood, ducted biological safety cabinet, or a powder containment balance enclosure to prevent inhalation of airborne particles.[3]

• Containment: Use of disposable equipment and closed systems is recommended wherever feasible to minimize the spread of contamination.

Personal Protective Equipment (PPE) Selection

The selection of PPE is dependent on the specific task being performed. The following table outlines the minimum required PPE for different operational scenarios.

Operational Task	Minimum PPE Requirement	Rationale
Low-Risk Activities	• Double Nitrile Gloves (ASTM D6978) • Safety Glasses with Side Shields • Lab Coat	Protects against incidental skin contact and splashes during handling of sealed containers or highly diluted solutions.
Handling Solids & Concentrated Solutions	• Double Nitrile Gloves (ASTM D6978) • Impermeable Gown (long-sleeved, back-closing) • ANSI Z87.1-compliant Goggles • Face Shield (if splash risk is high)	Provides full skin and eye protection when weighing powders, preparing stock solutions, or performing procedures with a high potential for splashes or aerosol generation.
High-Risk/Spill Scenarios	• Double Nitrile Gloves (ASTM D6978) • Impermeable Gown • Goggles and Face Shield • Respiratory Protection (e.g., N95 respirator)	Essential for managing spills or when engineering controls are not available or fail, to prevent inhalation of aerosolized particles.[4][5]

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown: Put on an impermeable gown, ensuring it is securely fastened at the back.

• Gloves (First Pair): Don the first pair of chemotherapy-rated nitrile gloves. Ensure the cuffs of the gloves go over the cuffs of the gown.

• Eye/Face Protection: Put on goggles and a face shield if required.

• Gloves (Second Pair): Don the second pair of gloves, covering the cuffs of the first pair.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, turning them inside out. Dispose of them in the designated hazardous waste container.

• Gown: Untie the gown. Pull it away from your body, touching only the inside. Turn it inside out as you remove it and place it in the hazardous waste container.

• Hand Hygiene: Perform hand hygiene.

• Eye/Face Protection: Remove the face shield and goggles from the back.

• Inner Gloves: Remove the final pair of gloves, turning them inside out.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plan

All materials contaminated with Ciapavir must be treated as hazardous chemical waste.

Waste Segregation and Disposal:

• Solid Waste: All contaminated PPE (gloves, gowns), disposable labware (pipette tips, tubes), and bench paper must be collected in a clearly labeled, sealed hazardous waste container.[6][7]

• Liquid Waste: All solutions containing Ciapavir must be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste unless permitted by your institution's Environmental Health and Safety (EHS) department.[6][8]

• Sharps: Needles, syringes, or broken glass contaminated with Ciapavir must be disposed of in a designated sharps container labeled as hazardous waste.[6]

Disposal Method: All Ciapavir waste must be disposed of through a licensed professional waste disposal service, typically via high-temperature incineration.[8][9] Do not dispose of Ciapavir down the drain or in regular trash.[6]

Spill Management:

• Evacuate and secure the area.

• Don the appropriate high-risk/spill scenario PPE.

• Contain the spill using absorbent pads from a chemical spill kit.

• Collect all contaminated materials into a hazardous waste container.

• Decontaminate the area according to your institution's EHS guidelines.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling Ciapavir.

Caption: Logical workflow for selecting appropriate PPE when handling Ciapavir.

References

• 1. medkoo.com [medkoo.com]
• 2. Ciapavir|CAS 2433895-70-4|DC Chemicals [dcchemicals.com]
• 3. labeling.pfizer.com [labeling.pfizer.com]
• 4. Personal Protective Equipment and Antiviral Drug Use during Hospitalization for Suspected Avian or Pandemic Influenza1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publications.ashp.org [publications.ashp.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Managing laboratory waste from HIV-related molecular testing: Lessons learned from African countries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]